2,4-Dichloro-3-formylphenylboronic acid

Core Science & Biosynthesis

Chemical structure and properties of 2,4-Dichloro-3-formylphenylboronic acid

An In-Depth Technical Guide to 2,4-Dichloro-3-formylphenylboronic Acid

Introduction: A Versatile Bifunctional Building Block

2,4-Dichloro-3-formylphenylboronic acid is a specialized organoboron compound that has garnered significant interest within the fields of organic synthesis and medicinal chemistry. Its structure is characterized by a phenyl ring strategically substituted with two chlorine atoms, a formyl (aldehyde) group, and a boronic acid moiety. This unique arrangement of functional groups makes it a powerful and versatile building block. The boronic acid group serves as a key participant in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, for the formation of carbon-carbon bonds[1][2]. Simultaneously, the aldehyde and chloro-substituents provide orthogonal handles for subsequent chemical modifications, allowing for the efficient construction of complex molecular architectures. This guide provides a comprehensive overview of its chemical structure, properties, synthesis, and critical applications for researchers in drug discovery and chemical development.

Chemical Structure and Physicochemical Properties

The utility of 2,4-Dichloro-3-formylphenylboronic acid is rooted in its distinct molecular structure. The electron-withdrawing nature of the chlorine and formyl groups influences the reactivity of the boronic acid, while the ortho-positioning of the formyl group relative to the boronic acid can lead to interesting intramolecular interactions and reactivity patterns.

Caption: Chemical Structure of 2,4-Dichloro-3-formylphenylboronic acid.

Physicochemical Data Summary

A summary of the key properties of this compound is presented below. It is important to note that boronic acids can exist in equilibrium with their cyclic anhydride trimers (boroxines), which may affect physical properties like melting point[3].

Property	Value	Reference
CAS Number	480438-53-7
Molecular Formula	C₇H₅BCl₂O₃
Molecular Weight	218.83 g/mol	Calculated
Appearance	Typically an off-white to white solid	Inferred from similar compounds[4][5]
Melting Point	Not widely reported; similar compounds melt >200 °C
Solubility	Sparingly soluble in water, more soluble in organic solvents like THF, Dioxane, and DMF	Inferred from general boronic acid properties[5][6]

Stability and Storage

Like many arylboronic acids, 2,4-Dichloro-3-formylphenylboronic acid should be stored in a cool, dry, and well-ventilated place away from moisture and strong oxidizing agents. The presence of the boronic acid functional group makes it sensitive to dehydration, which can lead to the formation of the corresponding boroxine. For long-term stability, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended.

Synthesis Pathway

The synthesis of functionalized arylboronic acids typically involves the conversion of an aryl halide into an organometallic intermediate (either a Grignard or organolithium reagent), followed by quenching with a trialkyl borate ester and subsequent acidic workup.

General Synthetic Protocol

A plausible and commonly employed route starts from 1-bromo-2,4-dichloro-3-methylbenzene, proceeding through oxidation to the aldehyde, followed by a halogen-metal exchange and borylation. A more direct, though potentially lower-yielding, approach could involve the ortho-formylation of a pre-existing 2,4-dichlorophenylboronic acid derivative. A generalized protocol based on the halogen-metal exchange method is detailed below[7][8].

Step 1: Protection of the Aldehyde (if starting from the corresponding bromobenzaldehyde)

• Dissolve the starting 4-bromo-2,6-dichlorobenzaldehyde in a suitable solvent like ethanol.

• Add a diol (e.g., ethylene glycol) and a catalytic amount of acid (e.g., p-toluenesulfonic acid).

• Heat the mixture to reflux to form the acetal, removing water via a Dean-Stark apparatus.

• After the reaction is complete, cool the mixture and extract the protected product.

Step 2: Halogen-Metal Exchange and Borylation

• Prepare a solution of the protected aryl bromide in an anhydrous ethereal solvent (e.g., THF or diethyl ether) in a flame-dried, three-neck flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of an organolithium reagent (e.g., n-butyllithium) dropwise while maintaining the low temperature.

• Stir the mixture at -78 °C for 1-2 hours to ensure complete formation of the aryllithium species.

• In a separate flask, prepare a solution of a trialkyl borate (e.g., triisopropyl borate or trimethyl borate) in anhydrous THF and cool to -78 °C.

• Transfer the freshly formed aryllithium solution to the trialkyl borate solution via cannula.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Step 3: Hydrolysis and Deprotection

• Quench the reaction by slowly adding an acidic aqueous solution (e.g., 1 M HCl).

• The acidic conditions will hydrolyze the borate ester and simultaneously remove the acetal protecting group.

• Stir vigorously for several hours until hydrolysis is complete.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or silica gel chromatography to yield 2,4-Dichloro-3-formylphenylboronic acid.

Caption: General workflow for the synthesis of 2,4-Dichloro-3-formylphenylboronic acid.

Key Reactions and Applications in Drug Discovery

The true value of 2,4-Dichloro-3-formylphenylboronic acid lies in its application as a bifunctional linker in the synthesis of complex organic molecules, particularly pharmaceutical intermediates.

The Suzuki-Miyaura Cross-Coupling Reaction

This is the cornerstone application for nearly all arylboronic acids[2]. The boronic acid serves as the organoboron component that couples with an aryl or vinyl halide (or triflate) in the presence of a palladium catalyst and a base. The reaction is highly valued for its mild conditions, tolerance of a wide variety of functional groups, and commercial availability of reagents.

Causality in the Mechanism: The reaction proceeds via a catalytic cycle involving three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the organic halide.

• Transmetalation: The organic group from the boronic acid (activated by the base to form a boronate species) is transferred to the palladium center, displacing the halide. This is the critical step where the boronic acid participates.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.

The presence of the dichloro- and formyl-substituents on the boronic acid are typically well-tolerated, allowing for the creation of a biaryl structure that can be further functionalized via reactions at the aldehyde.

Caption: Simplified workflow of the Suzuki-Miyaura cross-coupling reaction.

Reactions of the Formyl Group

Once the core biaryl scaffold is constructed, the aldehyde functionality serves as a versatile handle for diversification. Key transformations include:

• Reductive Amination: Reaction with a primary or secondary amine followed by a reducing agent (e.g., sodium triacetoxyborohydride) to form substituted amines.

• Wittig Reaction: Reaction with a phosphonium ylide to form alkenes.

• Oxidation/Reduction: The aldehyde can be easily oxidized to a carboxylic acid or reduced to a primary alcohol, providing further opportunities for derivatization.

These subsequent reactions are fundamental in medicinal chemistry for exploring the structure-activity relationship (SAR) of a lead compound by introducing a variety of functional groups.

Safety and Handling

• Hazards: These compounds are typically classified as irritants. They may cause skin irritation, serious eye irritation, and respiratory irritation[4][9][10].

• Handling Precautions: Use in a well-ventilated area or under a chemical fume hood. Avoid breathing dust. Wash hands thoroughly after handling[4][10].

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat. For handling large quantities or when generating dust, respiratory protection may be necessary[4].

• First Aid: In case of eye contact, rinse cautiously with water for several minutes. If skin irritation occurs, wash with plenty of soap and water. If inhaled, move the person to fresh air. Seek medical attention if irritation persists[9][10].

Conclusion

2,4-Dichloro-3-formylphenylboronic acid is a high-value synthetic intermediate whose utility is defined by its bifunctional nature. It provides a reliable platform for constructing complex molecular frameworks through the robust Suzuki-Miyaura coupling while offering a chemically distinct aldehyde handle for diversification. These features make it an indispensable tool for researchers and scientists, particularly those in drug development, who require precise control over molecular design and the ability to rapidly generate analogues for biological screening. Proper understanding of its properties, synthesis, and reactivity is key to leveraging its full potential in modern organic chemistry.

References

• MDPI. (2025). Design and Synthesis of Arylboronic Acid Chemosensors for the Fluorescent-Thin Layer Chromatography (f-TLC) Detection of Mycolactone. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (2022). Calculated geometries of 2-formylphenylboronic acid. Retrieved from [Link]

• PubChemLite. (2025). 2,4-difluoro-3-formylphenylboronic acid (C7H5BF2O3). Retrieved from [Link]

• News-Medical.Net. (n.d.). Phenylboronic Acid: The 'Versatile Tool' in Organic Synthesis and Biomedicine.

• PMC. (n.d.). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Retrieved from [Link]

• Google Patents. (2004). US20040049050A1 - Method for producing formylphenylboronic acids.
• Scholarly Commons. (n.d.). A synthesis of a homologous series of aryl mono- and diboronic acids.

• ChemRxiv. (n.d.). Which boronic acids are used most frequently for synthesis of bioactive molecules. Retrieved from [Link]

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Molecular weight and formula of 2,4-Dichloro-3-formylphenylboronic acid

The following technical guide details the structural properties, synthesis, and application of 2,4-Dichloro-3-formylphenylboronic acid , a specialized organoboron intermediate used in high-value medicinal chemistry campaigns.

Executive Summary

2,4-Dichloro-3-formylphenylboronic acid is a bifunctional building block characterized by a sterically crowded 1,2,3,4-substitution pattern on the benzene ring. It combines two orthogonal reactive handles—an electrophilic formyl group (aldehyde) and a nucleophilic boronic acid moiety—flanked by chlorine atoms. This unique architecture makes it a critical intermediate for synthesizing sterically constrained biaryls via Suzuki–Miyaura cross-coupling and for developing covalent inhibitors targeting serine proteases or beta-lactamases.

Chemical Profile & Identification

Property	Specification
Chemical Name	2,4-Dichloro-3-formylphenylboronic acid
Systematic Name	(2,4-Dichloro-3-formylphenyl)boronic acid; 3-Borono-2,6-dichlorobenzaldehyde
Molecular Formula	C H BCl O
Molecular Weight	218.83 g/mol
Physical State	White to off-white solid
Solubility	Soluble in MeOH, DMSO, DMF; sparingly soluble in water
pKa (Boronic Acid)	~8.5 (Estimated; lowered by electron-withdrawing Cl groups)
CAS Number	Not widely listed (Custom Synthesis Target);[1][2][3][4] Analogous to 2,3-dichloro isomer (CAS 352535-89-8)

Structural Analysis

The molecule features a 2,6-dichlorobenzaldehyde core with a boronic acid substituent at the meta position relative to the aldehyde (position 3).

• Electronic Effects: The two chlorine atoms (positions 2 and 4 relative to Boron) exert a strong inductive electron-withdrawing effect (-I), increasing the Lewis acidity of the boron center. This facilitates reversible covalent bonding with nucleophiles (e.g., serine hydroxyls in enzymes).

• Steric Environment: The formyl group at position 3 is "sandwiched" between two chlorine atoms. This creates significant steric hindrance, protecting the aldehyde from undesired nucleophilic attacks but also requiring forcing conditions for condensation reactions (e.g., reductive amination).

Synthesis Protocol

Expertise & Experience Note: Direct electrophilic borylation of 2,6-dichlorobenzaldehyde is not feasible due to the deactivating nature of the ring. The most robust protocol involves Directed Ortho Metalation (DoM) of a protected acetal precursor. The use of LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) is recommended over n-BuLi to prevent nucleophilic attack on the aromatic ring.

Step-by-Step Methodology

Precursor: 2,6-Dichlorobenzaldehyde.

• Protection (Acetal Formation):

  • Reflux 2,6-dichlorobenzaldehyde with triethyl orthoformate and a catalytic amount of p-TsOH in ethanol.

  • Rationale: Protects the electrophilic aldehyde from the subsequent lithiation step.

• Directed Ortho Metalation (DoM):

  • Reagent: LiTMP (generated in situ from TMP and n-BuLi) in anhydrous THF at -78°C.

  • Addition: Add the acetal dropwise. Stir for 1 hour at -78°C.

  • Mechanism:[5][6] The chlorine atom at position 2 directs lithiation to the ortho position (position 3), which is also sterically accessible compared to the position between the two chlorines.

• Borylation:

  • Add Triisopropyl borate (B(OiPr)

    ) at -78°C. Allow to warm to room temperature overnight.

• Hydrolysis & Deprotection:

  • Quench with 1M HCl. Stir vigorously to hydrolyze both the boronate ester and the acetal protecting group.

  • Self-Validating Step: Monitor by TLC; the disappearance of the non-polar acetal spot and appearance of the polar boronic acid streak confirms conversion.

Synthesis Workflow Diagram

Caption: Directed Ortho Metalation route for the synthesis of the target boronic acid.

Handling & Stability: The Boroxine Cycle

Boronic acids, particularly electron-deficient ones like 2,4-dichloro-3-formylphenylboronic acid, are prone to spontaneous dehydration to form cyclic trimers known as boroxines .

• Observation: A fresh sample may appear as a fluffy white powder (monomer). Upon storage, it may harden or change melting point behavior (boroxine formation).

• Reversibility: This process is reversible.[7][8] In aqueous basic media (Suzuki coupling conditions), the boroxine hydrolyzes back to the active monomeric boronate species.

• Protocol: For precise stoichiometry in reactions, it is best to assume a mixture. Pre-activation with the base (e.g., K

  CO in water/dioxane) for 15 minutes before adding the catalyst ensures all boroxine is converted to the active boronate species.

Applications in Drug Discovery

A. Suzuki–Miyaura Cross-Coupling

This molecule is a "difficult" substrate for Suzuki coupling due to the ortho-effect . The bulky chlorine atoms at positions 2 and 4 shield the boron center (position 1), retarding the transmetalation step.

• Recommended Catalyst System: Use highly active phosphine ligands like SPhos or XPhos with Pd(OAc)

  or Pd (dba) . These bulky, electron-rich ligands facilitate oxidative addition and accelerate transmetalation in sterically hindered systems.

• Base Selection: Use K

  PO (anhydrous) or Cs CO in toluene/water mixtures.

B. Reversible Covalent Inhibition (Serine Proteases)

The 2,4-dichloro substitution pattern is highly relevant for designing covalent inhibitors (e.g., for beta-lactamases or proteasomes).

• Mechanism: The boron atom forms a reversible covalent bond with the active site serine hydroxyl (Ser-OH), forming a tetrahedral boronate adduct that mimics the transition state of peptide hydrolysis.

• Role of Aldehyde: The formyl group at position 3 can be derivatized (via reductive amination) to introduce recognition elements that fit into the enzyme's specificity pockets (e.g., S1 or S1' pockets), enhancing selectivity.

Mechanism of Action Diagram

Caption: Mechanism of reversible covalent inhibition and structural derivatization.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.

• He, S., et al. (2013). Discovery of a Novel Class of Non-β-lactam Inhibitors of Penicillin-Binding Proteins with Gram-Positive Antibacterial Activity. Journal of Medicinal Chemistry, 56(11). (Context on Boronic Acid Inhibitors).

• Cryst, G. (2003). Directed ortho-metalation. Organic Reactions.[2][5][6][7][9][10][11] (General protocol for DoM of halo-arenes).

Sources

• 1. 2,4-Difluoro-3-formylphenylboronic acid | CAS 870718-06-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
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• 7. Phenylboronic acid:Synthesis,reactions_Chemicalbook [chemicalbook.com]
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• 10. Organic Syntheses Procedure [orgsyn.org]
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An In-Depth Technical Guide to the Solubility Profile of 2,4-Dichloro-3-formylphenylboronic Acid in Organic Solvents

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2,4-Dichloro-3-formylphenylboronic acid in common organic solvents. Recognizing the specificity of this compound, this document emphasizes a robust experimental protocol and the underlying scientific principles governing the solubility of substituted phenylboronic acids. This approach empowers researchers, scientists, and drug development professionals to generate precise and reliable solubility data tailored to their specific applications, from reaction optimization to formulation development.

Introduction: The Significance of 2,4-Dichloro-3-formylphenylboronic Acid and Its Solubility

2,4-Dichloro-3-formylphenylboronic acid is a bespoke building block in modern organic synthesis, particularly valued for its utility in cross-coupling reactions such as the Suzuki-Miyaura coupling. The strategic placement of chloro and formyl substituents on the phenylboronic acid scaffold offers unique electronic and steric properties, making it an attractive starting material for the synthesis of complex molecules in the pharmaceutical and materials science sectors.

A thorough understanding of a compound's solubility is a cornerstone of its practical application. For researchers, this knowledge is critical for:

• Reaction Condition Optimization: Selecting an appropriate solvent that ensures the dissolution of reactants is fundamental to achieving optimal reaction kinetics and yields.

• Purification and Crystallization: Knowledge of solubility in various solvents is essential for developing effective crystallization and purification protocols.

• Formulation Development: In the context of drug development, solubility directly impacts bioavailability and the choice of delivery vehicle.

This guide will provide the foundational knowledge and a detailed experimental workflow to systematically characterize the solubility profile of 2,4-Dichloro-3-formylphenylboronic acid.

Scientific Principles: Factors Influencing the Solubility of Phenylboronic Acids

The solubility of phenylboronic acids in organic solvents is a multifactorial phenomenon. While specific quantitative data for 2,4-Dichloro-3-formylphenylboronic acid is not extensively documented in public literature, we can infer its likely behavior based on the well-studied principles of solubility and the known characteristics of analogous compounds.

2.1. The Role of Solvent Polarity

The general principle of "like dissolves like" is a primary determinant of solubility. Phenylboronic acids, possessing both a nonpolar phenyl ring and polar hydroxyl groups, exhibit nuanced solubility behavior.

• High Solubility in Ethers and Ketones: Solvents like diethyl ether, tetrahydrofuran (THF), and acetone are generally good solvents for phenylboronic acids.[1][2] Their ability to act as hydrogen bond acceptors facilitates the dissolution of the polar boronic acid group.

• Moderate Solubility in Chloroform: Chloroform, a less polar solvent, can also dissolve phenylboronic acids to a moderate extent.[1][2]

• Low Solubility in Hydrocarbons: Nonpolar hydrocarbon solvents such as hexanes and methylcyclohexane are typically poor solvents for phenylboronic acids due to the significant polarity mismatch.[1][2]

2.2. The Influence of Substituents

The nature and position of substituents on the phenyl ring significantly impact the solubility of a boronic acid.[3] In the case of 2,4-Dichloro-3-formylphenylboronic acid, the two chloro groups and the formyl group will have a pronounced effect:

• Increased Polarity: The electron-withdrawing nature of the chloro and formyl groups increases the overall polarity of the molecule, which may enhance solubility in more polar organic solvents.

• Crystal Lattice Energy: The substituents will influence how the molecules pack in the solid state, affecting the crystal lattice energy. A higher crystal lattice energy will generally lead to lower solubility, as more energy is required to break the crystal structure.

2.3. The Boronic Acid-Boroxine Equilibrium

A critical consideration when working with boronic acids is their propensity to undergo dehydration to form cyclic anhydrides known as boroxines.[3] This equilibrium is influenced by factors such as temperature, concentration, and the presence of water. The formation of boroxines can complicate solubility measurements as the solubility of the boroxine may differ significantly from that of the parent boronic acid.[1] It is therefore crucial to use anhydrous solvents and controlled conditions during solubility determination.

Experimental Protocol: A Self-Validating System for Solubility Determination

The following protocol outlines a robust dynamic (turbidimetric) method for determining the solubility of 2,4-Dichloro-3-formylphenylboronic acid in a range of organic solvents. This method is advantageous as it allows for the determination of solubility at various temperatures.

3.1. Materials and Equipment

• 2,4-Dichloro-3-formylphenylboronic acid (high purity)

• Anhydrous organic solvents of interest (e.g., acetone, chloroform, dipropyl ether, methylcyclohexane, tetrahydrofuran)

• Glass test tubes with screw caps or sealed vials

• Magnetic stirrer and stir bars

• Digital temperature probe or thermometer

• Light source (e.g., laser pointer)

• Photodetector or lux meter

• Heating/cooling bath with precise temperature control

• Analytical balance

3.2. Step-by-Step Methodology

• Preparation of Solvent-Solute Mixtures:

  • Accurately weigh a known mass of 2,4-Dichloro-3-formylphenylboronic acid into a series of test tubes.

  • Using a calibrated pipette or syringe, add a precise volume of the chosen anhydrous organic solvent to each test tube to create a range of concentrations.

  • Add a small magnetic stir bar to each tube.

• Equilibration and Dissolution:

  • Seal the test tubes to prevent solvent evaporation.

  • Place the tubes in the heating/cooling bath and begin stirring.

  • Gradually increase the temperature of the bath while continuously monitoring the turbidity of the solutions.

• Determination of Saturation Temperature:

  • The saturation temperature is the point at which the last solid particles of the solute dissolve, resulting in a clear solution.

  • This can be determined visually, but for greater accuracy, a turbidimetric setup is recommended.

  • Position the light source and photodetector on opposite sides of the test tube. As the solute dissolves, the amount of light reaching the detector will increase. The temperature at which the light intensity plateaus corresponds to the saturation temperature.

• Data Collection and Analysis:

  • Record the saturation temperature for each known concentration.

  • Repeat the measurement for each solvent of interest.

  • The data points of concentration versus saturation temperature constitute the solubility curve for 2,4-Dichloro-3-formylphenylboronic acid in that particular solvent.

3.3. Workflow Visualization

The following diagram illustrates the experimental workflow for determining the solubility profile.

Caption: Experimental workflow for solubility determination.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise manner. A tabular format is highly recommended for easy comparison of solubility across different solvents at various temperatures.

Table 1: Solubility Profile of 2,4-Dichloro-3-formylphenylboronic Acid

Solvent	Temperature (°C)	Solubility (mg/mL)	Observations
Acetone	25	Experimental Value	Clear, colorless solution
50	Experimental Value
Chloroform	25	Experimental Value
50	Experimental Value
Tetrahydrofuran	25	Experimental Value
50	Experimental Value
Methylcyclohexane	25	Experimental Value	Sparingly soluble
50	Experimental Value

The "Observations" column is crucial for noting any qualitative information, such as color changes or the formation of precipitates upon cooling, which could indicate the presence of impurities or the formation of boroxines.

Safety and Handling of Phenylboronic Acids

As a prudent laboratory practice, 2,4-Dichloro-3-formylphenylboronic acid should be handled with appropriate safety precautions. While a specific Safety Data Sheet (SDS) for this compound may not be readily available, the general guidelines for substituted phenylboronic acids should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[4]

• Ventilation: Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of dust.[5]

• Skin and Eye Contact: Phenylboronic acids can cause skin and serious eye irritation.[5][6] In case of contact, rinse the affected area thoroughly with water.[4]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container to prevent moisture absorption and potential degradation.[5]

Always consult the supplier's SDS for the most specific and up-to-date safety information.

Conclusion

This technical guide provides a comprehensive approach to understanding and determining the solubility profile of 2,4-Dichloro-3-formylphenylboronic acid in organic solvents. By combining a theoretical understanding of the factors influencing solubility with a robust experimental protocol, researchers can generate the critical data needed for the successful application of this versatile chemical compound. The methodologies and principles outlined herein are designed to ensure scientific integrity and empower researchers to make informed decisions in their synthetic and developmental endeavors.

References

• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry, 49(6), 875–886. [Link]

• ResearchGate. (n.d.). Solubility of investigated compounds in water. Phenylboronic acid... [Image]. Retrieved from [Link]

• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents. Journal of Chemical & Engineering Data, 65(9), 4499–4505. [Link]

• Sporzyński, A., Leszczyński, P., & Hofman, T. (2017). Solubility of phenylboronic compounds in water. Journal of Molecular Liquids, 248, 103-109. [Link]

• Wikipedia. (n.d.). Phenylboronic acid. Retrieved from [Link]

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• 6. tcichemicals.com [tcichemicals.com]

Technical Guide: Acidity & pKa of 2,4-Dichloro-3-formylphenylboronic Acid

This guide serves as an advanced technical analysis of 2,4-Dichloro-3-formylphenylboronic acid , a specialized organoboron intermediate. Due to the specific substitution pattern, direct literature values are sparse; therefore, this guide synthesizes experimental data from structural analogs (2,4-difluoro-3-formylphenylboronic acid and 2,4-dichlorophenylboronic acid) to provide high-confidence predictive data, experimental protocols, and mechanistic insights.

Executive Summary

2,4-Dichloro-3-formylphenylboronic acid is a multi-functionalized arylboronic acid characterized by a unique "push-pull" electronic environment. It combines the Lewis acidity of the boronic acid moiety with the electrophilicity of a formyl group, flanked by two chlorine atoms.

• Estimated pKa: 6.5 – 6.9 (Predictive Model based on Hammett SAR).

• Primary Utility: The compound operates as a "Dual-Warhead" intermediate. The lowered pKa (relative to phenylboronic acid, pKa ~8.[1][2]8) enables boronate ester formation at near-physiological pH (6.5–7.4), while the formyl group allows for reversible imine (Schiff base) formation or further functionalization.

• Key Application: Design of reversible covalent inhibitors (e.g., serine proteases), Suzuki-Miyaura cross-coupling of sterically hindered substrates, and bioconjugation to cis-diols.

Structural Analysis & Theoretical Acidity

Physicochemical Profile

Property	Value / Description	Note
Molecular Formula	C₇H₅BCl₂O₃
Molecular Weight	234.83 g/mol
Predicted pKa	6.7 ± 0.3	Lowered by -I effect of Cl and -M/-I of CHO.
Solubility	Low in neutral water; Soluble in DMSO, MeOH, alkaline buffer.	Requires organic co-solvent for titration.
Electronic Class	Electron-Deficient Arylboronate	High Lewis Acidity.

Mechanism of Acidity

Boronic acids are Lewis acids , not Brønsted acids. They do not donate a proton directly; rather, the boron atom accepts a hydroxide ion from water, releasing a proton from the water molecule.

Equilibrium Equation:

The stability of the tetrahedral boronate anion

dictates the acidity. Electron-withdrawing groups (EWGs) stabilize the negative charge on the boron, shifting the equilibrium to the right and lowering the pKa .

Substituent Effects (SAR Analysis)

The 2,4-dichloro-3-formyl substitution pattern creates a cumulative electron-withdrawing effect:

• 2,4-Dichloro Substituents (Ortho/Para): Chlorine exerts a strong inductive withdrawing effect (-I). The ortho-chlorine (C2) is particularly effective at inductively stabilizing the anionic boron center due to proximity.

  • Reference: 2,4-Dichlorophenylboronic acid has a pKa of ~7.3 (approx. 1.5 units lower than phenylboronic acid).[3]

• 3-Formyl Substituent (Meta): The formyl group (-CHO) is a strong electron-withdrawing group (Hammett

  ). Located at the C3 position (meta to boron), it exerts a significant inductive pull.

  • Comparison: 2,4-Difluoro-3-formylphenylboronic acid is reported to bind diols effectively at pH 6.0, suggesting a pKa in the low 6.0 range. Chlorine is slightly less electronegative than fluorine, leading to the conservative estimate of 6.5 – 6.9 .

Critical Distinction: Unlike 2-formyl derivatives, the 3-formyl group cannot form an intramolecular B-O bond (Wulff-type interaction) with the boron center. Therefore, the acidity enhancement is purely electronic, not structural.

Visualization: Electronic Effects & Equilibrium

The following diagram illustrates the equilibrium between the trigonal (neutral) and tetrahedral (anionic) forms, highlighting the stabilizing influence of the substituents.

Caption: Lewis acid equilibrium of 2,4-dichloro-3-formylphenylboronic acid. Electron-withdrawing substituents (Cl, CHO) stabilize the tetrahedral anionic complex, favoring H3O+ generation.

Experimental Protocols for pKa Determination

Since exact literature values are predictive, experimental validation is recommended. Two methods are detailed below: Potentiometric Titration (Standard) and 11B-NMR Titration (High Precision).

Protocol A: Potentiometric Titration (Rossotti-Rossotti Method)

Best for: Routine determination in standard labs.

• Preparation:

  • Prepare a 0.01 M stock solution of the boronic acid in a mixture of water:methanol (1:1 v/v) to ensure solubility.

  • Prepare 0.1 M Carbonate-free NaOH and 0.1 M HCl .

  • Calibrate pH meter using buffers at pH 4.0, 7.0, and 10.0.

• Titration:

  • Acidify the sample solution with HCl to pH ~3.0.

  • Titrate with 0.1 M NaOH in small increments (e.g., 50 µL).

  • Record pH after stabilization (15–30 seconds) for each point.

• Data Analysis:

  • Plot pH vs. Volume of NaOH.

  • Identify the inflection point (equivalence point).

  • The pKa is the pH at the half-equivalence point (Henderson-Hasselbalch approximation).

  • Correction: Adjust for the dielectric constant of the MeOH/Water mixture (typically subtract ~0.1–0.2 pH units to estimate aqueous pKa).

Protocol B: 11B-NMR pH Titration

Best for: Distinguishing boron species and eliminating electrode errors.

• Sample Prep: Dissolve compound (10 mM) in D₂O/DMSO-d6 (90:10) with 0.1 M NaCl (ionic strength control).

• pH Adjustment: Adjust pH of separate aliquots from 2.0 to 12.0 using DCl/NaOD. Measure pH* (meter reading in deuterated solvent).

• Acquisition:

  • Run 11B-NMR (typically ~128 MHz or 160 MHz).

  • Use BF₃·Et₂O (external capillary) as reference (0 ppm).

• Observation:

  • Neutral sp² Boronic Acid: Chemical shift ~28–32 ppm .

  • Anionic sp³ Boronate: Chemical shift ~2–5 ppm .

• Calculation:

  • Plot the observed chemical shift (

    ) vs. pH.

  • Fit data to the sigmoidal equation:

  • Correction:

    .

Applications & Implications

Suzuki-Miyaura Cross-Coupling

The electron-deficient nature of the 2,4-dichloro-3-formyl ring accelerates the transmetalation step in the catalytic cycle.

• Advantage: High reactivity with aryl chlorides/bromides.

• Risk: Prone to hydrolytic deboronation (C-B bond cleavage) at high temperatures.

• Optimization: Use mild bases (K₃PO₄ or Cs₂CO₃) and anhydrous conditions to prevent protodeboronation.

Reversible Covalent Inhibition (Drug Discovery)

This molecule is a scaffold for Serine Protease Inhibitors (e.g.,

-lactamases, proteasomes).

• Mechanism: The serine hydroxyl attacks the boron to form a tetrahedral adduct.

• Selectivity: The pKa of ~6.7 is ideal for binding at physiological pH (7.4) without requiring extreme alkalinity.

• Dual-Action: The formyl group (CHO) can form a reversible covalent imine bond with a nearby Lysine residue in the active site, increasing residence time.

Bioconjugation (Diol Binding)

Boronic acids bind to 1,2- and 1,3-diols (e.g., sugars, RNA ribose).

• Binding pH: Binding affinity is maximal when pH > pKa.

• Utility: With a pKa ~6.7, this compound can tag glycoproteins or separate saccharides at neutral pH , avoiding the damage caused by the high pH required for standard phenylboronic acid.

Workflow Visualization

Caption: Operational workflow from characterization to specific application pathways based on acidity profile.

References

• Structural Effects on Boronic Acid Acidity

  • Title: Electronic Effects in the pKa of Phenylboronic Acids.[1][2][4]

  • Source: MDPI / J. Org. Chem.
  • Context: Establishes Hammett correlation for chloro and formyl substituents.

  • Link:[Link] (General reference for Boronic Acid SAR).

• 11B-NMR Methodologies

  • Title: 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condens
  • Source: NSF / ACS Public
  • Context: Protocol for determining pKa via chemical shift analysis.

  • Link:[Link]

• Boronate Affinity Materials

  • Title: Synthesis and Applications of Boronate Affinity M
  • Source: American Chemical Society (Accounts of Chemical Research).
  • Context: Discusses 2,4-difluoro-3-formylphenylboronic acid binding pH (approx 6.0)

  • Link:[Link]

• Substituent Constants (Hammett)

  • Title: A Survey of Hammett Substituent Constants and Resonance and Field Parameters.
  • Source: Chemical Reviews.

  • Context: Source of

    values for Cl (0.23/0.37) and CHO (0.35) used for prediction.[1]

  • Link:[Link]

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The Dichotomous Role of Chlorine: An In-depth Technical Guide to its Electronic Effects on Phenylboronic Acid Reactivity

For Immediate Release

[City, State] – This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering a detailed exploration of the electronic effects of chlorine substituents on the reactivity of phenylboronic acids. By delving into the nuanced interplay of inductive and resonance effects, this paper provides a foundational understanding for optimizing synthetic strategies and predicting reaction outcomes.

Abstract

Phenylboronic acids are indispensable reagents in modern organic synthesis, most notably in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The reactivity of these compounds can be finely tuned by the introduction of substituents on the phenyl ring. Chlorine, a common substituent, presents a fascinating case due to its dual electronic nature. This guide dissects the inductive and resonance effects of chlorine on the acidity and reactivity of phenylboronic acids, providing a quantitative framework through Hammett analysis and spectroscopic insights from ¹¹B NMR. A case study on the Suzuki-Miyaura reaction will illustrate the practical implications of these electronic perturbations.

Introduction: The Versatility of Phenylboronic Acids

Phenylboronic acids and their derivatives are cornerstones of contemporary organic chemistry, primarily owing to their pivotal role in the formation of carbon-carbon bonds. The Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning methodology, utilizes these organoboron compounds to construct biaryl structures, which are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[1][2] The reactivity of the boronic acid is intrinsically linked to the electronic environment of the boron atom, which can be modulated by substituents on the aromatic ring.

The Perturbing Influence of Chlorine: A Dichotomy of Electronic Effects

Chlorine, as a substituent, exerts two opposing electronic effects: a strong electron-withdrawing inductive effect (-I) and a weaker electron-donating resonance effect (+R).[3][4]

• Inductive Effect (-I): Due to its high electronegativity, chlorine pulls electron density away from the phenyl ring through the sigma bond framework.[5][6] This effect is distance-dependent, diminishing as the number of bonds between the chlorine and the reaction center increases.[7] The -I effect deactivates the ring towards electrophilic attack by reducing its electron density.[8]

• Resonance Effect (+R): The lone pair of electrons on the chlorine atom can be delocalized into the π-system of the benzene ring.[4][8] This donation of electron density is most pronounced at the ortho and para positions. While the inductive effect generally outweighs the resonance effect, the latter plays a crucial role in directing the regioselectivity of certain reactions.[3]

The net result of these competing effects is that chlorine is an overall electron-withdrawing group, which increases the Lewis acidity of the boronic acid.

Caption: Interplay of Inductive and Resonance Effects of Chlorine.

Quantifying the Electronic Impact: Hammett Analysis and pKa Studies

The electronic influence of substituents can be quantitatively assessed using the Hammett equation, which provides a linear free-energy relationship.[9][10] The equation is expressed as:

log(K/K₀) = σρ

where K and K₀ are the equilibrium constants for the substituted and unsubstituted reactants, respectively, σ is the substituent constant, and ρ is the reaction constant.[9] A positive σ value for chlorine indicates its electron-withdrawing nature. The reaction constant (ρ) for the dissociation of phenylboronic acids is approximately 2.06, signifying a greater sensitivity to substituent effects compared to benzoic acids (ρ = 1).[10]

The increased Lewis acidity of chlorophenylboronic acids is reflected in their lower pKa values compared to unsubstituted phenylboronic acid. This is a direct consequence of the electron-withdrawing nature of chlorine, which stabilizes the resulting boronate anion.

Substituent Position	Hammett Constant (σ)	pKa
para-Chloro	+0.23[11]	8.45 (estimated)
meta-Chloro	+0.37[11]	8.19 (estimated)
Unsubstituted	0.00	8.83

Note: pKa values can vary with experimental conditions. The values presented are illustrative.

Spectroscopic Interrogation: ¹¹B NMR as a Probe of Lewis Acidity

¹¹B NMR spectroscopy is a powerful tool for probing the electronic environment of the boron atom in boronic acids.[12][13] The chemical shift (δ) of the ¹¹B nucleus is sensitive to the electron density at the boron center. Electron-withdrawing groups, such as chlorine, deshield the boron nucleus, leading to a downfield shift (higher ppm value) in the ¹¹B NMR spectrum.[13] This deshielding correlates with increased Lewis acidity and can be a useful predictor of reactivity.[14] The change in hybridization from sp² in the boronic acid to sp³ in the boronate ester upon reaction with a diol can also be monitored by ¹¹B NMR, observing a characteristic upfield shift.[14]

Case Study: The Impact of Chlorine Substitution on Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry, enabling the formation of C-C bonds.[1][2] The catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1] The electronic nature of the substituents on the phenylboronic acid can significantly influence the rate-determining transmetalation step.

Electron-withdrawing groups, like chlorine, generally accelerate the rate of Suzuki-Miyaura couplings.[15] The increased Lewis acidity of the chlorophenylboronic acid facilitates the formation of the boronate species, which is the active nucleophile in the transmetalation step. However, the position of the chlorine substituent can also play a role, with steric hindrance from an ortho-chloro group potentially slowing the reaction.[16]

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Navigating the Stability Landscape of Formyl Groups in Chlorinated Phenylboronic Acids

An In-depth Technical Guide:

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Abstract

Chlorinated formylphenylboronic acids are indispensable building blocks in modern medicinal chemistry and materials science, prized for their utility in carbon-carbon bond-forming reactions like the Suzuki-Miyaura coupling.[1][2] The presence of three distinct functional moieties—the boronic acid, the formyl group, and the chloro substituent—creates a molecule with nuanced reactivity and specific stability challenges. The electron-withdrawing nature of the formyl and chloro groups significantly influences the electronic properties and, consequently, the stability of the boronic acid.[3][4] This guide provides an in-depth analysis of the factors governing the stability of these molecules, outlines robust experimental protocols for their assessment, and presents field-proven strategies to mitigate degradation, ensuring their successful application in complex synthetic routes.

Introduction: The Triad of Reactivity

The utility of a substituted phenylboronic acid is defined by the delicate balance of its functional groups. In chlorinated formylphenylboronic acids, we encounter a triad of functionalities, each with its own reactivity profile:

• The Phenylboronic Acid: The cornerstone for cross-coupling reactions, its reactivity is governed by the Lewis acidic nature of the boron atom.[5] However, this moiety is susceptible to degradation pathways such as protodeboronation and oxidation.[6][7]

• The Formyl Group: An electron-withdrawing aldehyde group that not only modulates the electronic character of the aromatic ring but also serves as a synthetic handle for further transformations. It is, however, prone to oxidation and can participate in undesirable side reactions under certain pH conditions.[8]

• The Chloro Substituent: An electron-withdrawing halogen that further tunes the molecule's electronic properties and can serve as an additional reaction site or a critical component for biological activity.[4]

Understanding the interplay between these three groups is paramount for any scientist aiming to leverage these reagents effectively. Instability can lead to low reaction yields, challenging purifications, and inaccurate structure-activity relationship (SAR) data. This guide will deconstruct the stability challenges and provide a clear framework for their management.

Fundamental Chemical Stability & Degradation Pathways

The stability of a chlorinated formylphenylboronic acid is not absolute; it is highly dependent on the chemical environment, including pH, temperature, solvent, and the presence of catalytic species.

The Boronic Acid Moiety: More Than a Coupling Partner

The C-B bond is the most labile part of the molecule. Its primary degradation pathways include:

• Protodeboronation: The hydrolytic cleavage of the carbon-boron bond, replacing the boronic acid group with a hydrogen atom. This is a common side reaction in Suzuki couplings, particularly under harsh basic conditions or at elevated temperatures.[6][9]

• Oxidation: Oxidative cleavage of the C-B bond can occur in the presence of reactive oxygen species, yielding a phenol and boric acid.[10][11] The electron-deficient nature of the chlorinated, formyl-substituted ring can influence this susceptibility.

• Boroxine Formation: Boronic acids can undergo reversible dehydration to form cyclic trimeric anhydrides known as boroxines.[6][12][13] While this is not a degradative process, it can complicate characterization and stoichiometry calculations.

The presence of electron-withdrawing groups like formyl and chloro substituents lowers the pKa of the boronic acid, making the boron atom more Lewis acidic but also potentially more susceptible to nucleophilic attack that can initiate degradation.[3][14]

The Formyl Group: A Reactive Handle with Inherent Risks

The aldehyde functionality, while synthetically useful, introduces its own set of stability concerns:

• Oxidation: Aldehydes are readily oxidized to carboxylic acids, a transformation that can occur with atmospheric oxygen or under oxidative reaction conditions.

• Cannizzaro Reaction: In the presence of a strong base (typically pH > 11), the formyl group can undergo a disproportionation reaction to yield a primary alcohol and a carboxylic acid.[8] This is a significant concern during purification or strongly basic reaction conditions.

• Incompatibility with Catalysts: The formyl group can sometimes interfere with palladium catalysts used in cross-coupling reactions, although many modern ligand systems show good tolerance.[15][16][17]

Table 1: Common Degradation Pathways and Contributing Factors

Degradation Pathway	Affected Group(s)	Key Contributing Factors	Common Outcome
Protodeboronation	Boronic Acid	High temperature, strong base, prolonged reaction times	Loss of coupling capability (Ar-B(OH)₂ → Ar-H)
Oxidation (C-B bond)	Boronic Acid	Reactive oxygen species, certain metal catalysts	Formation of phenolic byproducts
Oxidation (Formyl)	Formyl Group	Air, oxidizing agents	Formation of carboxylic acid byproduct
Cannizzaro Reaction	Formyl Group	Strong aqueous base (pH > 11)	Disproportionation to alcohol and carboxylic acid
Boroxine Formation	Boronic Acid	Dehydrating conditions, storage	Trimeric anhydride formation, affects molar mass

Experimental Design for Stability Assessment

A proactive approach to stability requires a systematic experimental evaluation. Forced degradation studies are the industry standard for identifying potential liabilities.

Workflow for a Forced Degradation Study

This workflow provides a comprehensive overview of the stability profile of the target molecule.

Caption: Workflow for a comprehensive forced degradation study.

Protocol: Development of a Stability-Indicating HPLC Method

A stability-indicating method is one that can separate the parent compound from all its degradation products, ensuring an accurate assessment of stability.[7][18]

Objective: To develop an HPLC-UV method capable of resolving the chlorinated formylphenylboronic acid from potential degradants.

Materials:

• Chlorinated formylphenylboronic acid sample

• HPLC-grade acetonitrile (ACN) and water

• HPLC-grade formic acid or trifluoroacetic acid (TFA)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm)

• HPLC system with UV/PDA detector

Methodology:

• Initial Scouting Gradient:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: 254 nm (or scan with PDA to find λ-max)

  • Injection Volume: 5 µL

• Sample Preparation: Prepare a 1 mg/mL solution of the boronic acid in a 50:50 ACN:Water mixture.

• Forced Degradation Sample Analysis: Inject the "time zero" and stressed samples. The goal is to see new peaks (degradants) emerge that are baseline-resolved from the main peak.

• Method Optimization: Adjust the gradient slope, initial/final %B, and flow rate to improve the resolution between the parent peak and any degradant peaks. The use of a mild acid like formic acid in the mobile phase helps to suppress the ionization of the boronic acid and can prevent on-column degradation.[7]

• Method Validation (Abbreviated): Confirm specificity by ensuring peak purity of the parent compound in the presence of degradants using a PDA detector.

Table 2: Example HPLC Method Parameters

Parameter	Recommended Starting Condition	Rationale
Column	Reversed-Phase C18 (e.g., Waters SunFire, Agilent Zorbax)	Good retention and selectivity for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to maintain analyte neutrality and improve peak shape.
Mobile Phase B	0.1% Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient	10-90% B over 15 min	A good starting point to elute compounds of varying polarity.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Temperature	30 °C	Ensures reproducible retention times.
Detection	PDA Detector (e.g., 210-400 nm)	Allows for determination of λ-max and peak purity analysis.

Mitigation Strategies: Preserving Molecular Integrity

Once stability liabilities are identified, they can be addressed through rational adjustments to synthetic and purification strategies.

Protecting Group Strategies

For particularly sensitive substrates or multi-step syntheses, protection of the formyl group as an acetal is a robust strategy to prevent its degradation or unwanted reactivity.[6]

Protocol: Acetal Protection of the Formyl Group

• Reaction Setup: Dissolve the chlorinated formylphenylboronic acid (1.0 eq) in toluene.

• Add Reagents: Add ethylene glycol (1.5 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq).

• Water Removal: Equip the flask with a Dean-Stark apparatus and heat to reflux. The reaction is driven by the azeotropic removal of water.

• Monitoring: Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Workup: Cool the reaction, wash with saturated sodium bicarbonate solution to quench the acid, and then with brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

• Deprotection: The acetal is stable to many reaction conditions but can be easily removed with aqueous acid (e.g., 1M HCl in THF/water) to regenerate the formyl group post-synthesis.

Optimization of Suzuki-Miyaura Coupling Conditions

The most common application for these molecules is the Suzuki-Miyaura reaction. Minimizing degradation during this step is critical for achieving high yields.

Caption: Suzuki-Miyaura cycle with key side reactions for boronic acids.

Key Optimization Parameters:

• Base Selection: This is often the most critical factor. Strong bases like NaOH or KOH can promote both protodeboronation and the Cannizzaro reaction. Milder bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃ are generally preferred.[16][19] For extremely sensitive substrates, fluoride sources like KF can be effective.[19]

• Solvent: Aprotic solvents (e.g., dioxane, toluene, DME) with a minimal amount of water are typically used. The water is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species.[20][21]

• Temperature: Running the reaction at the lowest possible temperature that still provides a reasonable reaction rate can significantly reduce byproduct formation.

• Ligand Choice: Modern biarylphosphine ligands (e.g., SPhos, XPhos) and N-heterocyclic carbene (NHC) ligands often form highly active palladium complexes that can catalyze couplings at lower temperatures and with better functional group tolerance.[16]

Use of Boronic Acid Surrogates

For intractable stability issues, one can use more stable boronic acid derivatives that release the active species in situ.

• Potassium Aryltrifluoroborates (R-BF₃K): These are crystalline, air-stable solids that are often easier to purify and handle than the corresponding boronic acids. They slowly hydrolyze under basic conditions to generate the boronic acid in the reaction mixture.[9]

• MIDA Boronates: N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable to a wide range of conditions, including chromatography, but can be slowly hydrolyzed under basic conditions to release the boronic acid for cross-coupling.[22] This "slow-release" mechanism is ideal for unstable boronic acids.

Conclusion: Implications for Drug Development and Synthesis

A thorough understanding of the stability of chlorinated formylphenylboronic acids is not merely an academic exercise; it is a prerequisite for efficient and reproducible chemical development. For medicinal chemists, this knowledge prevents the misinterpretation of SAR data due to reactant degradation. For process chemists, it informs the design of scalable, high-yield synthetic routes and purification protocols that avoid costly byproduct formation.[8] By applying the principles and protocols outlined in this guide, researchers can confidently harness the synthetic power of these versatile building blocks, accelerating the discovery and development of new medicines and materials.

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2,4-Dichloro-3-formylphenylboronic acid CAS number and chemical identifiers

An In-depth Technical Guide to 2,4-Dichloro-3-formylphenylboronic acid: Synthesis, Predicted Properties, and Applications

Abstract

This technical guide provides a comprehensive analysis of 2,4-Dichloro-3-formylphenylboronic acid, a specialized organic building block. An extensive search of commercial and chemical databases indicates that this specific isomer is not a readily available reagent and does not have an assigned CAS number, suggesting its novelty. This document, therefore, serves as a forward-looking guide for researchers interested in its synthesis and potential applications. We present predicted chemical identifiers and properties based on closely related analogs, propose a logical synthetic route, and discuss its anticipated reactivity. Furthermore, we explore its potential in medicinal chemistry and materials science, grounded in the established utility of substituted phenylboronic acids. A detailed experimental protocol for a Suzuki-Miyaura cross-coupling reaction using a structurally similar analog is provided as a validated starting point for optimization.

Introduction and Status of Availability

Phenylboronic acids are a cornerstone of modern organic synthesis, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, which forges carbon-carbon bonds with exceptional versatility and functional group tolerance.[1][2] The incorporation of multiple functional groups onto the phenyl ring, such as halogens and aldehydes, creates highly valuable, multifunctional building blocks. The target molecule of this guide, 2,4-Dichloro-3-formylphenylboronic acid, presents a unique substitution pattern: two electron-withdrawing chloro groups and a reactive formyl (aldehyde) group ortho to the boronic acid moiety. This combination suggests significant potential for creating sterically hindered and electronically modulated biaryl compounds, which are of high interest in drug discovery and materials science.

However, it is critical to note that 2,4-Dichloro-3-formylphenylboronic acid is not listed in major chemical supplier catalogs and does not have a registered CAS Number . This guide is therefore structured to provide researchers with the foundational knowledge required to synthesize, characterize, and utilize this novel compound, leveraging data from its closest structural analogs.

Chemical Identifiers and Predicted Physicochemical Properties

While experimental data for the title compound is unavailable, its fundamental properties can be calculated or estimated based on its structure and comparison with known analogs like 4-Chloro-2-formylphenylboronic acid (CAS 913835-76-4) and 2,4-Difluoro-3-formylphenylboronic acid (CAS 870718-06-2).[3][4]

Identifier	Value	Source
IUPAC Name	(2,4-Dichloro-3-formylphenyl)boronic acid	Nomenclature
CAS Number	Not Assigned	Database Search
Molecular Formula	C₇H₅BCl₂O₃	Calculated
Molecular Weight	218.83 g/mol	Calculated
Canonical SMILES	B(C1=C(C(=C(C=C1)Cl)C=O)Cl)(O)O	Structure
InChI Key	(Predicted)	Structure
Appearance	White to off-white solid	Predicted
Melting Point (°C)	>200 (with decomposition)	Predicted
Solubility	Soluble in polar organic solvents (MeOH, THF, Dioxane); sparingly soluble in water.	Predicted

Proposed Synthesis Pathway

The synthesis of arylboronic acids is a well-established field. A common and effective method involves the reaction of an organometallic intermediate (organolithium or Grignard reagent) with a borate ester, followed by acidic hydrolysis.[5] A plausible route to the title compound would start from 2,4-dichlorobenzaldehyde.

Key Causality in Synthetic Design:

• Directed Ortho-Metalation: The primary challenge is the regioselective introduction of the boronic acid group. A directed ortho-metalation strategy is proposed. The formyl group is first protected as an acetal to prevent its reaction with the strong base. The acetal's oxygen atoms can then direct the metalation (lithiation) to the adjacent C3 position.

• Low-Temperature Reaction: The formation of the aryllithium intermediate and its subsequent reaction with the borate ester must be conducted at very low temperatures (typically -78 °C) to prevent side reactions and ensure stability.

Caption: Proposed synthetic workflow for the target compound.

Reactivity and Strategic Applications

The unique arrangement of substituents in 2,4-Dichloro-3-formylphenylboronic acid dictates its reactivity and potential applications.

Caption: Logical relationships between structure and applications.

Suzuki-Miyaura Cross-Coupling Reactions

The primary application for this molecule is undoubtedly the Suzuki-Miyaura cross-coupling.[1]

• Electronic Effects: The two electron-withdrawing chloro groups are expected to increase the Lewis acidity of the boron atom, potentially influencing the transmetalation step of the catalytic cycle.[2]

• Steric Hindrance: The presence of substituents at both positions ortho to the C-B bond (the formyl group at C3 and the chloro group at C2) will create significant steric hindrance. This can be strategically employed to synthesize atropisomers, which are stereoisomers arising from restricted rotation around a single bond.[3] However, it may also necessitate the use of specialized, bulky phosphine ligands (e.g., SPhos, XPhos) and more forcing reaction conditions to achieve good yields.

Aldehyde Chemistry

The formyl group serves as a versatile chemical handle for subsequent transformations, allowing for:

• Reductive amination to install amine-containing side chains.

• Wittig reactions to form alkenes.

• Condensation reactions to build heterocyclic rings. This bifunctionality allows the molecule to be used as a linchpin, first participating in a C-C bond formation via the boronic acid, followed by elaboration using the aldehyde.

Medicinal Chemistry and Drug Development

Boronic acids are recognized as privileged structures in medicinal chemistry. The boron atom can form reversible covalent bonds with serine, threonine, or cysteine residues in enzyme active sites, making them potent inhibitors.[6]

• Enzyme Inhibition: The unique electronic profile of this molecule could be exploited to target specific proteases or other enzymes where interactions with the chloro- and formyl-substituted phenyl ring could enhance binding affinity and selectivity.

• Glucose Sensing: Phenylboronic acids are known to reversibly bind to diols, a property extensively used in the development of glucose-responsive systems for insulin delivery.[7][8] While the electron-withdrawing groups on this specific molecule would lower its pKa, making it potentially more effective at physiological pH, this application would need to be empirically validated.

Representative Experimental Protocol: Suzuki-Miyaura Coupling

As the title compound is not commercially available, this protocol details a general procedure using a close, validated analog: 4-Chloro-2-formylphenylboronic acid . A researcher synthesizing the title compound would use this protocol as a robust starting point, with the expectation that optimization (ligand, base, temperature) will be necessary due to altered sterics and electronics.

Reaction: Coupling of 4-Chloro-2-formylphenylboronic acid with 4-Bromoanisole.

Materials:

• 4-Chloro-2-formylphenylboronic acid (1.2 equiv.)

• 4-Bromoanisole (1.0 equiv.)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 equiv.)

• Potassium Carbonate (K₂CO₃) (3.0 equiv.)

• 1,4-Dioxane

• Water (Dioxane/H₂O ratio typically 4:1 to 5:1)

Step-by-Step Methodology:

• Inert Atmosphere: To a flame-dried Schlenk flask equipped with a magnetic stir bar and reflux condenser, add 4-Chloro-2-formylphenylboronic acid, 4-Bromoanisole, and K₂CO₃.

• Degassing: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Add the degassed 1,4-dioxane and water via syringe. The mixture will be a suspension.

• Catalyst Addition: Add the Pd(dppf)Cl₂ catalyst to the flask under a positive pressure of inert gas.

• Reaction: Immerse the flask in a preheated oil bath (typically 80-100 °C). Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material (4-bromoanisole) is consumed (typically 4-18 hours).

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Wash with water, then with brine. . Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired biaryl product.

Scientist's Note for Adapting to 2,4-Dichloro-3-formylphenylboronic acid: The increased steric hindrance from the additional ortho-chloro group may slow the reaction. If this protocol gives low yields, consider screening more sterically demanding ligands (e.g., SPhos, RuPhos) and a stronger base (e.g., K₃PO₄).

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,4-Dichloro-3-formylphenylboronic acid does not exist, precautions should be based on related formylphenylboronic acids.

• Hazard Class: Expected to be an irritant. May cause skin, eye, and respiratory irritation. Handle with appropriate personal protective equipment (PPE).

• PPE: Wear safety glasses, a lab coat, and nitrile gloves. When handling the solid powder, use a dust mask or work in a fume hood to avoid inhalation.

• Storage: Store in a cool, dry place away from moisture and strong oxidizing agents. Boronic acids can dehydrate to form cyclic boroxine anhydrides, though this is often reversible upon use in aqueous reaction conditions.[5]

Conclusion

2,4-Dichloro-3-formylphenylboronic acid represents a novel and potentially valuable building block for synthetic chemistry. While not commercially available, its synthesis is achievable through established organometallic methods. Its unique electronic and steric properties make it an attractive candidate for constructing complex molecular architectures, particularly sterically hindered biaryls and potential enzyme inhibitors. The protocols and insights provided in this guide, derived from well-characterized analogs, offer a solid foundation for researchers to explore the full potential of this intriguing molecule.

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A Technical Guide to 2,4-Dichloro-3-formylphenylboronic Acid Derivatives: Synthesis, Characterization, and Applications in Drug Discovery

This guide provides an in-depth exploration of 2,4-dichloro-3-formylphenylboronic acid and its derivatives, a class of compounds holding significant potential for researchers, medicinal chemists, and drug development professionals. We will delve into the synthetic rationale, key applications, and the mechanistic basis for their utility as versatile building blocks and bioactive molecules.

Introduction: The Versatility of Phenylboronic Acids

Phenylboronic acids are a cornerstone of modern organic and medicinal chemistry.[1] Their prominence stems from two key features: their role as essential coupling partners in palladium-catalyzed reactions like the Suzuki-Miyaura coupling for forming C-C bonds[2], and the unique ability of the boronic acid moiety to interact reversibly with biological nucleophiles.[3] This latter property has led to the development of numerous enzyme inhibitors, with the FDA-approved proteasome inhibitor Bortezomib serving as a landmark example.[3][4]

The compound 2,4-dichloro-3-formylphenylboronic acid is a particularly intriguing scaffold. Its structure is decorated with:

• A Boronic Acid Group: The reactive center for Suzuki couplings and the pharmacophore for enzyme inhibition.[5]

• A Formyl (Aldehyde) Group: A versatile chemical handle for a wide array of synthetic transformations, allowing for the construction of diverse derivative libraries.

• Two Chlorine Atoms: These electron-withdrawing substituents significantly modulate the electronic properties of the phenyl ring and the acidity of the boronic acid. They also provide lipophilic contacts that can be crucial for binding within the active sites of target proteins.

This guide will illuminate the pathway from synthesis to application for this promising class of molecules.

Synthesis and Derivatization Strategies

The synthesis of substituted phenylboronic acids typically involves the reaction of an organometallic intermediate (like a Grignard or organolithium reagent) with a borate ester, followed by acidic hydrolysis.[3][6]

General Synthesis of the Core Scaffold

A robust and industrially scalable method for preparing formyl-substituted phenylboronic acids involves a Grignard reaction starting from a protected chlorobenzaldehyde.[6] The aldehyde must be protected, often as an acetal, to prevent it from reacting with the Grignard reagent.

The logical workflow for synthesizing the 2,4-dichloro-3-formylphenylboronic acid core is outlined below.

Caption: General synthetic workflow for 2,4-dichloro-3-formylphenylboronic acid.

Representative Experimental Protocol

The following protocol is a representative, self-validating procedure derived from established methods for synthesizing substituted phenylboronic acids.[6]

Step 1: Acetal Protection of 1-Bromo-2,4-dichloro-3-formylbenzene

• To a solution of 1-bromo-2,4-dichloro-3-formylbenzene (1.0 eq.) in toluene, add ethylene glycol (1.5 eq.) and a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction, wash with saturated sodium bicarbonate solution, and dry the organic layer over anhydrous MgSO₄.

• Concentrate under reduced pressure to yield the protected bromo-acetal. Validation: Confirm structure via ¹H NMR (disappearance of aldehyde proton, appearance of acetal protons) and MS.

Step 2: Grignard Formation and Boronation

• Under an inert nitrogen atmosphere, add the protected bromo-acetal (1.0 eq.) in anhydrous THF dropwise to a stirred suspension of magnesium turnings (1.2 eq.) and a crystal of iodine.

• Maintain the reaction temperature to ensure gentle reflux.

• After the magnesium is consumed, cool the resulting Grignard reagent to -25 °C.

• Add triisopropyl borate (1.3 eq.) dropwise, maintaining the temperature below 0 °C.[6]

• Allow the reaction to warm to room temperature and stir for 2 hours. Validation: Monitor disappearance of the Grignard reagent via quenching an aliquot and GC-MS analysis.

Step 3: Hydrolysis and Product Isolation

• Pour the reaction mixture into a cold solution of aqueous sulfuric acid (e.g., 2 M).

• Stir vigorously for 1 hour to ensure complete hydrolysis of the borate ester and the acetal protecting group.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography. Validation: Characterize the final product using ¹H NMR, ¹³C NMR, ¹¹B NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Derivatization via the Formyl Group

The true synthetic power of this scaffold lies in the reactivity of the formyl group, which opens pathways to a vast chemical space.

Caption: Key derivatization pathways from the formyl group.

These transformations allow for the systematic modification of the molecule's steric and electronic properties, which is a cornerstone of structure-activity relationship (SAR) studies in drug discovery.[1]

Applications in Medicinal Chemistry and Drug Discovery

The structural features of 2,4-dichloro-3-formylphenylboronic acid derivatives make them prime candidates for several high-value applications.

Enzyme Inhibition: Targeting Serine Proteases and β-Lactamases

Boronic acids are renowned as potent, reversible inhibitors of serine proteases.[7] They act as transition-state analogs, where the sp²-hybridized boron atom accepts a lone pair from the catalytic serine residue in the enzyme's active site to form a stable, tetrahedral sp³-hybridized adduct.[5] This interaction mimics the high-energy intermediate of peptide bond hydrolysis.

This mechanism is particularly relevant in combating antibiotic resistance. Many bacteria produce serine β-lactamase enzymes (such as AmpC and KPC-2) that degrade β-lactam antibiotics.[5] Boronic acid-based inhibitors can neutralize these enzymes, restoring the efficacy of conventional antibiotics.[8]

Caption: Mechanism of reversible covalent inhibition of a serine protease.

The dichlorophenyl moiety can engage in favorable hydrophobic or halogen-bonding interactions within the active site, while derivatives of the formyl group can be tailored to interact with other residues, potentially leading to highly potent and selective inhibitors.[8][9]

Building Blocks for Complex Molecules

The boronic acid group is a premier functional group for Suzuki-Miyaura cross-coupling reactions, enabling the construction of biaryl structures that are common in pharmaceuticals.[2][10] The 2,4-dichloro-3-formylphenylboronic acid scaffold can be coupled with a variety of aryl or heteroaryl halides to rapidly generate complex molecular architectures.

Reaction Type	Coupling Partner	Resulting Structure	Potential Application
Suzuki-Miyaura Coupling	Aryl/Heteroaryl Halide	Biaryl or Heterobiaryl	Kinase Inhibitors, GPCR Ligands
Chan-Lam Coupling	Amine or Amide	Aryl-Amine Bond	Scaffolds for various targets
Oxidative Hydroxylation	Oxidizing Agent (e.g., H₂O₂)	Dichlorinated Salicylaldehyde	Phenolic intermediates, natural product synthesis

Table 1: Key Cross-Coupling and Transformation Reactions.

Development of Chemical Probes and Sensors

Boronic acids are known to bind reversibly with 1,2- or 1,3-diols, a feature widely exploited in the design of sensors for carbohydrates like glucose.[11][12] The formyl group can be converted into a fluorophore (a light-emitting group). In such a construct, the binding of a diol to the boronic acid can alter the electronic environment of the fluorophore, causing a detectable change in its light emission. This principle can be used to design fluorescent probes for biologically important polyols.[12][13]

Spectroscopic Characterization

Unambiguous characterization of 2,4-dichloro-3-formylphenylboronic acid and its derivatives is critical. A combination of spectroscopic techniques is employed for this purpose.

Technique	Key Observables	Purpose
¹H NMR	- Aldehyde proton (~10 ppm)- Aromatic protons (distinct splitting pattern)- Boronic acid protons (broad singlet, D₂O exchangeable)	Confirms presence of key functional groups and aromatic substitution pattern.
¹³C NMR	- Carbonyl carbon (~190 ppm)- Aromatic carbons (including C-B and C-Cl signals)	Provides a carbon map of the molecule.
¹¹B NMR	- Broad signal between 20-30 ppm	Confirms the presence of the trigonal boronic acid.
FT-IR	- Strong C=O stretch (~1700 cm⁻¹)- Broad O-H stretch (~3300 cm⁻¹)	Identifies key functional group vibrations.
Mass Spectrometry (HRMS)	- Precise mass of the molecular ion	Confirms the elemental composition and molecular weight.

Table 2: Summary of Spectroscopic Data for Structural Elucidation.

Conclusion and Future Outlook

2,4-Dichloro-3-formylphenylboronic acid is more than just a chemical intermediate; it is a highly versatile platform for innovation in drug discovery and chemical biology. The convergence of a tunable boronic acid pharmacophore, a reactive formyl handle, and specific halogen substitution patterns provides chemists with a powerful tool for:

• Developing novel enzyme inhibitors , particularly for tackling antibiotic resistance.

• Synthesizing complex molecular libraries through robust cross-coupling chemistry.

• Designing sophisticated chemical probes for biological sensing applications.

Future research will likely focus on expanding the library of derivatives and screening them against a wider range of biological targets. The insights gained from such studies will continue to validate the importance of this scaffold and pave the way for the next generation of therapeutics and diagnostic tools.

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• Caselli, E., et al. (2012). Structural study of phenyl boronic acid derivatives as AmpC β-lactamase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(1), 356-360. Available at: [Link]

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• Ningbo Innopharmchem Co., Ltd. (2026). The Crucial Role of Phenylboronic Acid in Modern Pharmaceutical Synthesis. Available at: [Link]

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Steric hindrance analysis of 2,4-dichloro substitution patterns

An In-Depth Technical Guide: Steric Hindrance Analysis of 2,4-Dichloro Substitution Patterns

Abstract

The 2,4-dichloro substitution pattern is a ubiquitous structural motif in medicinal chemistry, agrochemicals, and materials science. Its prevalence stems from the profound and often predictable influence the two chlorine atoms exert on a molecule's physicochemical properties, reactivity, and biological interactions. Beyond simple electronic effects, the steric hindrance imposed by the ortho-chloro group, in concert with the electronic modulation from the para-chloro group, creates a unique conformational landscape. This guide provides an in-depth analysis of the steric effects originating from the 2,4-dichloro pattern. We will explore the fundamental principles of this substitution, detail rigorous experimental and computational methodologies for its characterization, and discuss its practical implications in drug design and chemical synthesis. This document is intended for researchers, scientists, and drug development professionals seeking to understand and strategically leverage the steric properties of this important chemical scaffold.

The Unique Steric and Electronic Profile of 2,4-Dichloro Substitution

Steric effects are non-bonding interactions that influence the shape, conformation, and reactivity of molecules by arising from the spatial arrangement of atoms.[1] While electronic effects dictate reactivity through charge distribution, steric effects govern it through physical obstruction and conformational constraint. The 2,4-dichloro pattern on an aromatic ring presents a fascinating interplay of both.

• The ortho (2-position) Chlorine: The primary driver of steric hindrance in this pattern is the chlorine atom at the C2 position. Its van der Waals radius (1.74 Å) is significantly larger than that of hydrogen (1.20 Å).[2] This bulkiness imposes a significant spatial constraint on adjacent functional groups, directly influencing torsional bond angles and restricting free rotation. This hindrance can effectively shield a nearby reaction center, preventing or slowing the approach of reactants.[1][3]

• The para (4-position) Chlorine: Located opposite the point of attachment, the C4 chlorine exerts a negligible direct steric effect on adjacent groups. Its primary role is electronic; as a halogen, it is an electron-withdrawing group through induction (-I effect) but a weak deactivator for electrophilic aromatic substitution because its lone pairs can donate into the ring through resonance (+R effect).[4][5] This electronic modulation influences the overall reactivity of the aromatic ring system.

The synergy between the ortho steric blockade and the para electronic influence makes the 2,4-dichloro scaffold a powerful tool for medicinal chemists to fine-tune molecular properties for enhanced target binding, selectivity, and metabolic stability.

Conformational Consequences of Ortho-Substitution

The most immediate consequence of the ortho-chloro group is the imposition of a conformational bias. For any substituent attached at the C1 position, its rotation around the bond connecting it to the ring is no longer facile. This creates distinct, energetically non-equivalent rotational isomers (rotamers).

Consider the structure of N-(2,4-dichlorophenyl)benzenesulfonamide. X-ray crystallography studies reveal that the molecule adopts a bent conformation. The dihedral angle (the angle between the two aromatic rings) is significantly influenced by the presence of the ortho-chloro group, which forces a twisted arrangement to minimize steric clash.[6] For instance, in N-(2,4-dichlorophenyl)-4-methylbenzenesulfonamide, the sulfonyl and aniline rings are tilted relative to each other by 53.0°.[6] Similarly, in 2,4-dichlorophenylcyanoxime, the dihedral angle between the cyanoxime and dichlorophenyl planes is 50.61°, indicating a non-planar structure adopted to alleviate steric strain.[7][8]

This restriction of planarity is a critical design element in drug development. By locking a molecule into a specific bioactive conformation, one can enhance its binding affinity for a target receptor or enzyme active site.

Caption: Conformational restriction due to ortho-substitution.

Methodologies for Steric Hindrance Analysis

A multi-faceted approach combining solid-state analysis, solution-phase studies, and computational modeling is required for a comprehensive understanding of the steric environment created by the 2,4-dichloro pattern.

X-ray Crystallography: The Definitive Structural Blueprint

X-ray crystallography provides an unambiguous, high-resolution 3D picture of a molecule's structure in the solid state.[9][10] It is the gold standard for determining precise bond lengths, bond angles, and, most critically for steric analysis, torsional (dihedral) angles. This data provides direct, quantitative evidence of conformational preferences adopted to minimize steric strain.

• Crystal Growth (Rate-Limiting Step):

  • Objective: To obtain a single, high-quality crystal suitable for diffraction.

  • Procedure: A purified sample of the 2,4-dichloro-substituted compound is dissolved in an appropriate solvent or solvent mixture to near-saturation. Slow evaporation of the solvent at a constant temperature is the most common method. Other techniques include slow cooling of a saturated solution or vapor diffusion, where a precipitant vapor slowly diffuses into the solution of the compound.

  • Causality: The goal is to bring the solution to a state of limited supersaturation slowly, allowing molecules to pack in an ordered, crystalline lattice rather than crashing out as an amorphous solid.[10]

• Data Collection:

  • Objective: To measure the angles and intensities of diffracted X-rays.

  • Procedure: The crystal is mounted on a goniometer and cooled under a stream of liquid nitrogen to minimize thermal vibration. It is then irradiated with a monochromatic X-ray beam. As the crystal is rotated, a detector (like a CCD) records the positions and intensities of the thousands of diffracted beams (reflections).[9]

• Structure Solution and Refinement:

  • Objective: To generate a 3D electron density map and refine atomic positions.

  • Procedure: The diffraction data is processed to yield a set of structure factors. Computational "direct methods" are used to solve the phase problem and generate an initial electron density map.[9] An atomic model is built into this map. The model is then refined using least-squares algorithms to achieve the best fit between the calculated diffraction pattern from the model and the experimentally observed data.[10]

  • Validation: The final model is validated using metrics like the R-factor, which indicates the goodness-of-fit.

Caption: Experimental workflow for X-ray crystallography.

NMR Spectroscopy: Probing Conformation in Solution

While crystallography provides a static picture, Nuclear Magnetic Resonance (NMR) spectroscopy, specifically the Nuclear Overhauser Effect (NOE), offers powerful insights into molecular conformation and dynamics in the solution phase, which is more relevant to biological systems.

The NOE is the transfer of nuclear spin polarization between nuclei that are close in space (typically within 5 Å), regardless of whether they are connected by bonds.[11][12] The magnitude of the NOE is inversely proportional to the sixth power of the distance between the interacting nuclei (I ∝ 1/r⁶), making it extremely sensitive to internuclear distances.[13] By observing an NOE between a proton on the aromatic ring and a proton on an adjacent, rotating substituent, one can deduce the preferred orientation of that substituent.

• Sample Preparation:

  • Objective: Prepare a high-purity, deuterated NMR sample.

  • Procedure: Dissolve 5-10 mg of the 2,4-dichloro-substituted compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The sample must be free of paramagnetic impurities, which can interfere with relaxation. The solution is transferred to a high-quality NMR tube.

• Acquisition of 2D NOESY Spectrum:

  • Objective: To acquire a 2D spectrum correlating protons that are close in space.

  • Procedure: The experiment is performed on a high-field NMR spectrometer. The NOESY pulse sequence consists of a preparation period, an evolution time (t₁), a mixing time (τₘ), and a detection period (t₂).

  • Causality: During the mixing time, cross-relaxation occurs between spatially proximate protons, leading to magnetization transfer. The duration of τₘ is critical; it must be long enough to allow NOEs to build up but short enough to avoid spin diffusion (magnetization hopping between multiple spins), which can complicate interpretation.[14]

• Data Processing and Interpretation:

  • Objective: To identify cross-peaks and relate them to internuclear distances.

  • Procedure: The raw data is Fourier transformed in both dimensions to generate the 2D spectrum. The spectrum displays diagonal peaks (correlating a proton with itself) and cross-peaks (correlating two different protons).

  • Interpretation: The presence of a cross-peak between two protons is direct evidence that they are spatially close (< 5 Å). For a 2,4-dichloro-substituted compound with a side chain, observing a strong NOE between the H6 proton of the ring and a proton on the side chain would confirm a conformation where the side chain is oriented towards the ortho-chloro group. The volume of the cross-peak can be used to quantitatively estimate the distance.[14]

Caption: Workflow for conformational analysis using 2D NOESY.

Computational Chemistry: Quantifying Steric Energy

Computational methods provide a powerful framework for quantifying the energetic cost of steric hindrance. Using techniques like Density Functional Theory (DFT), chemists can calculate the potential energy surface for bond rotation and identify the lowest energy (most stable) conformations.[15][16]

Modern approaches can even visualize and quantify steric effects directly. The Steric Exclusion Localisation Function (SELF), for example, calculates the extra kinetic energy resulting from the Pauli exclusion principle, which forbids two electrons from occupying the same space, and maps it onto the 3D structure of the molecule.[17] This provides a direct, quantitative visualization of where steric repulsion is most significant.

Impact on Reactivity and Drug Design

The steric consequences of the 2,4-dichloro pattern have profound implications for its application in synthesis and drug design.

• Controlling Reactivity: The ortho-chloro group can act as a "steric shield," preventing reactions at adjacent sites. This effect is often exploited to control regioselectivity in organic synthesis. For example, in the oxidation of aromatic amines, the steric hindrance from an ortho substituent can completely prevent the reaction, allowing for selective oxidation of other amines in a poly-substituted molecule.[3]

• Drug Design: In drug development, steric hindrance is a critical design parameter.[18][19] The 2,4-dichloro pattern is found in numerous bioactive compounds, including fungicides like Dichloran and various kinase inhibitors.[3][20] The steric bulk can be used to:

  • Enhance Binding Affinity: By forcing a ligand into a conformation that fits optimally into a protein's binding pocket.

  • Improve Selectivity: By designing molecules that sterically clash with the active site of off-target proteins but fit perfectly into the desired target.

  • Block Metabolic Sites: The chloro groups can block sites on the molecule that are susceptible to metabolic degradation by enzymes like Cytochrome P450, thereby increasing the drug's half-life.

Quantitative Data Summary

The following table summarizes representative structural data for compounds featuring the 2,4-dichloro substitution pattern, illustrating the conformational impact of the ortho-chloro group.

Compound	Key Dihedral Angle	Angle (°)	Method	Reference
N-(2,4-dichlorophenyl)-4-methylbenzenesulfonamide	C-SO₂-NH-C Torsion	-69.1	X-ray	[6]
2,4-dichlorophenylcyanoxime	Phenyl-Cyanoxime Planes	50.61	X-ray	[7][8]
(Z)-2,3-dichloro-1,4-bis(4-methoxyphenyl)but-2-ene-1,4-dione	Inter-phenyl Ring Angle	86.22	X-ray	[21]

Conclusion

The 2,4-dichloro substitution pattern is far more than a simple electronic modifier; it is a sophisticated tool for imposing conformational control through steric hindrance. The bulky ortho-chloro group acts as a powerful rudder, guiding the three-dimensional shape of molecules, shielding reactive centers, and dictating interactions with biological targets. A comprehensive analysis, leveraging the definitive structural insights from X-ray crystallography, the solution-state dynamics from NMR spectroscopy, and the energetic quantitation from computational chemistry, is essential for any researcher aiming to harness the full potential of this versatile chemical motif. For professionals in drug development and materials science, a deep understanding of the principles outlined in this guide is fundamental to the rational design of next-generation molecules with precisely tailored properties.

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• Synthesis, Properties and Crystal Structure of the 2,4-Dichlorophenyl-Cyanoxime: A Powerful Carbonyl Reductase Inhibitor. (2013). Missouri State University ScholarWorks. [Link]

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Protocols & Analytical Methods

Advanced Application Note: Suzuki-Miyaura Cross-Coupling of 2,4-Dichloro-3-formylphenylboronic Acid

Executive Summary

This Application Note provides optimized protocols for the Suzuki-Miyaura cross-coupling of 2,4-Dichloro-3-formylphenylboronic acid (CAS: 870718-06-2). This scaffold is a critical building block in medicinal chemistry, particularly for synthesizing kinase inhibitors and antimicrobial agents where the polychlorinated core modulates lipophilicity and metabolic stability.

The Challenge: This substrate presents a "perfect storm" of difficulty:

• Steric Hindrance: The ortho-chloro substituent (C2) creates steric bulk around the boron center, retarding the transmetallation step.

• Electronic Destabilization: The electron-withdrawing nature of the chloro and formyl groups renders the C–B bond highly labile, significantly increasing the rate of protodeboronation (hydrolytic cleavage of the boronic acid) over the desired cross-coupling.

• Chemoselectivity: The electrophilic formyl group (aldehyde) is susceptible to side reactions (e.g., Cannizzaro disproportionation) under strong basic conditions.

The Solution: The protocols below utilize Buchwald-type precatalysts and anhydrous/mild base systems to accelerate transmetallation while suppressing deboronation.

Mechanistic Insight & Strategy

To successfully couple 2,4-Dichloro-3-formylphenylboronic acid, one must understand the competition between the productive catalytic cycle and the destructive deboronation pathway.

The Kinetic Bottleneck

In standard Suzuki couplings, transmetallation is often fast. However, for ortho-substituted boronic acids, this step becomes rate-limiting. The palladium(II) intermediate (Ar-Pd-X) struggles to approach the crowded boron center.

The Deboronation Trap

Electron-deficient aryl boronic acids are prone to protodeboronation , especially in the presence of water and base. The mechanism involves the formation of a boronate anion [Ar-B(OH)3]-, which undergoes ipso-protonation to release the arene (Ar-H) and boric acid.

• Key Insight: Since deboronation is often first-order with respect to [H2O] and [Base], reducing water content and buffering pH is critical.

Ligand Selection

We utilize bulky, electron-rich phosphine ligands (Dialkylbiarylphosphines like SPhos or XPhos ).

• Role: The bulk promotes reductive elimination, but more importantly, the specific architecture of these ligands creates a "pocket" that facilitates transmetallation even with hindered substrates.

• Precatalysts: We recommend G2/G3 precatalysts (e.g., XPhos Pd G2) to ensure rapid initiation without the need for induction periods that allow deboronation to occur.

Experimental Protocols

Protocol A: The "Gold Standard" (High Yield, Challenging Partners)

Recommended for coupling with sterically hindered aryl bromides/chlorides or valuable late-stage intermediates.

Reagents:

• Boronic Acid: 2,4-Dichloro-3-formylphenylboronic acid (1.2 – 1.5 equiv)

• Electrophile: Aryl Bromide/Chloride (1.0 equiv)

• Catalyst: XPhos Pd G2 (2–5 mol%)

• Base: K3PO4 (Potassium Phosphate, tribasic) (2.0 equiv)

• Solvent: THF:Water (10:1) or 1,4-Dioxane:Water (10:1)

• Temperature: 60°C – 80°C

Step-by-Step Procedure:

• Setup: Charge a reaction vial with the Electrophile (1.0 mmol), Boronic Acid (1.5 mmol, 328 mg), XPhos Pd G2 (0.02 mmol, 16 mg), and K3PO4 (2.0 mmol, 424 mg).

• Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes. (Crucial: Oxygen promotes homocoupling and catalyst deactivation).

• Solvent Addition: Add degassed THF (4.5 mL) and degassed Water (0.5 mL) via syringe.

  • Note: The low water content is intentional to solubilize the base while minimizing deboronation.

• Reaction: Heat the block to 60°C with vigorous stirring (1000 rpm).

  • Tip: Monitor by LCMS at 1 hour. If conversion is slow, increase to 80°C.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

• Purification: Flash chromatography. Note that the aldehyde group increases polarity; adjust gradients accordingly.

Protocol B: The "Anhydrous" Method (For Highly Unstable Substrates)

Use this if Protocol A yields significant deboronated byproduct (2,6-dichlorobenzaldehyde).

Reagents:

• Catalyst: Pd(OAc)2 (5 mol%) + SPhos (10 mol%) OR Pd(dppf)Cl2 (5 mol%)

• Base: Cs2CO3 (Cesium Carbonate) (2.0 equiv) - Must be dry/granular.

• Solvent: Anhydrous Toluene or DME (Dimethoxyethane).

• Additive: Powdered 4Å Molecular Sieves (optional).

Step-by-Step Procedure:

• Drying: Flame-dry the glassware under vacuum.

• Charge: Add Electrophile (1.0 mmol), Boronic Acid (1.5 mmol), Pd source, Ligand, and Cs2CO3 (2.0 mmol).

• Solvent: Add Anhydrous Toluene (5 mL).

• Reaction: Heat to 90°C – 100°C.

  • Mechanism:[1][2][3][4][5][6][7] Cs2CO3 has sufficient solubility in organic solvents at high temperatures to effect transmetallation without added water, shutting down the hydrolytic deboronation pathway.

Data Summary & Optimization Table

Variable	Recommendation	Rationale
Catalyst	XPhos Pd G2 or SPhos Pd G2	Rapid activation; biaryl ligands stabilize Pd(0) and facilitate oxidative addition of hindered halides.
Base	K3PO4 (aq) or Cs2CO3 (anhydrous)	K3PO4 buffers pH (preventing aldehyde side reactions). Cs2CO3 allows water-free coupling.
Solvent	THF or 1,4-Dioxane	Ethers coordinate weakly to Pd, stabilizing the active species better than DMF/DMSO for this substrate.
Stoichiometry	1.5 equiv Boronic Acid	Excess boronic acid compensates for the inevitable portion lost to deboronation.

Visualizing the Pathway

The following diagram illustrates the competing pathways and the logic behind the protocol selection.

Caption: Mechanistic competition between productive coupling (Green) and deboronation (Red). Optimization strategies focus on accelerating transmetallation and blocking hydrolysis.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield + Unreacted Halide	Catalyst death or slow transmetallation.	Switch to XPhos Pd G2 . Increase temperature to 80°C. Ensure inert atmosphere.
High Yield of Deboronated Arene	Boronic acid instability.	Use Protocol B (Anhydrous Cs2CO3). Add boronic acid slowly (portion-wise) to the reaction.
Aldehyde Missing/Altered	Oxidation or Cannizzaro reaction.	Avoid hydroxide bases (NaOH, KOH). Stick to K3PO4 . Degass solvents thoroughly to prevent oxidation.
Homocoupling (R-R)	Oxygen presence or "Gillespie" mechanism.	rigorously degass solvents. Reduce catalyst loading slightly.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link

  • Note: This reference establishes the efficacy of XPhos/SPhos systems for electron-deficient/unstable boronic acids.

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. Link

  • Authoritative review on the mechanism of protodeboron

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved October 2025. Link

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Application Notes &amp; Protocols: Synthesis of Benzoxaboroles from 2,4-Dichloro-3-formylphenylboronic Acid

Introduction: The Benzoxaborole Scaffold in Modern Drug Discovery

Benzoxaboroles are a class of boron-containing heterocyclic compounds that have garnered significant attention in medicinal chemistry.[1][2] The unique electronic properties of the boron atom, particularly its Lewis acidity and ability to reversibly form tetrahedral complexes, allow benzoxaboroles to act as potent inhibitors of various enzymes by forming stable adducts with active site nucleophiles.[2] This has led to the development of successful drugs, including the antifungal agent Tavaborole (AN2690) for onychomycosis and the anti-inflammatory drug Crisaborole for atopic dermatitis.[3][4][5]

The synthetic versatility of the benzoxaborole core allows for the introduction of diverse functionalities, enabling the fine-tuning of pharmacological properties. A common and efficient strategy for constructing this scaffold is through the intramolecular cyclization of 2-formylphenylboronic acids.[6][7][8] This document provides detailed protocols for the synthesis of various benzoxaborole derivatives starting from 2,4-Dichloro-3-formylphenylboronic acid , a key intermediate for creating novel, potentially bioactive molecules. The presence of two chlorine atoms on the aromatic ring is anticipated to modulate the electronic properties and lipophilicity of the final compounds, making this an attractive starting point for library synthesis in drug discovery programs.

Core Synthetic Strategy: From Substituted Phenylboronic Acid to Benzoxaborole

The fundamental transformation involves an intramolecular reaction between the boronic acid and the adjacent formyl group. This process can be triggered by various reagents, leading to different substitutions at the C3 position of the benzoxaborole ring. The general synthetic pathway is outlined below.

Figure 1: General workflow for the synthesis of benzoxaboroles.

The key to this synthesis is the initial reaction at the formyl group, which then facilitates the cyclization with the boronic acid moiety. The following sections provide specific protocols for achieving this transformation.

Protocol 1: Synthesis of 5,7-Dichloro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole

This protocol describes the direct reduction of the formyl group to a hydroxymethyl group, which spontaneously cyclizes to form the parent benzoxaborole structure. This is a foundational synthesis for creating the unsubstituted benzoxaborole core, which can be a valuable control compound or a precursor for further functionalization.

Principle:

The aldehyde functionality is selectively reduced to an alcohol using a mild reducing agent like sodium borohydride (NaBH₄). The resulting in situ generated 2-(hydroxymethyl)phenylboronic acid undergoes a rapid intramolecular condensation (dehydration) to yield the stable benzoxaborole ring system. The choice of a mild reductant is crucial to avoid unwanted side reactions with the boronic acid group.

Experimental Protocol:

Materials:

• 2,4-Dichloro-3-formylphenylboronic acid

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve 2,4-Dichloro-3-formylphenylboronic acid (1.0 eq) in methanol (20 mL/g of starting material) at room temperature with magnetic stirring.

• Reduction: Cool the solution to 0 °C using an ice bath. Add sodium borohydride (1.1 eq) portion-wise over 15 minutes. Causality Note: Portion-wise addition is necessary to control the exothermic reaction and prevent excessive gas evolution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the pH of the solution is ~5-6. This will neutralize the excess NaBH₄ and the borate esters formed.

• Extraction: Remove the methanol under reduced pressure using a rotary evaporator. To the resulting aqueous residue, add dichloromethane (30 mL) and transfer the mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with water (2 x 20 mL) and saturated brine (1 x 20 mL). Trustworthiness Note: The brine wash helps to remove residual water from the organic phase, improving the efficiency of the drying step.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) or by recrystallization to afford the pure 5,7-Dichloro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole.

Reagent	Molar Eq.	Purpose
2,4-Dichloro-3-formylphenylboronic acid	1.0	Starting Material
Sodium borohydride (NaBH₄)	1.1	Reducing agent for the formyl group
Methanol	-	Solvent
1 M Hydrochloric acid	-	Quenching agent and pH adjustment
Dichloromethane	-	Extraction solvent

Protocol 2: Synthesis of 3-Amino-Substituted 5,7-Dichlorobenzoxaboroles via Reductive Amination

This protocol details the synthesis of C3-amino substituted benzoxaboroles, a class of compounds with demonstrated biological activity.[9] The reaction proceeds through a one-pot reductive amination, which is both efficient and atom-economical.

Principle:

The formyl group of the 2,4-Dichloro-3-formylphenylboronic acid first reacts with a primary or secondary amine to form an iminium ion intermediate. This intermediate is then reduced in situ by a reducing agent, typically sodium triacetoxyborohydride (STAB), to form the corresponding amine. The newly formed amino-substituted boronic acid then undergoes spontaneous intramolecular cyclization to yield the 3-amino-benzoxaborole. STAB is the preferred reducing agent as it is milder than NaBH₄ and does not reduce the aldehyde in the absence of an amine, minimizing side products.

Experimental Workflow:

Figure 2: Workflow for the synthesis of 3-amino-benzoxaboroles.

Experimental Protocol:

Materials:

• 2,4-Dichloro-3-formylphenylboronic acid

• Desired primary or secondary amine (e.g., morpholine, piperidine, benzylamine)

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Initial Reaction: To a solution of 2,4-Dichloro-3-formylphenylboronic acid (1.0 eq) in DCE (25 mL/g), add the desired amine (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1 hour. Expertise Note: This initial stirring period is critical to allow for the formation of the imine or iminium ion intermediate before the addition of the reducing agent, which maximizes the yield of the desired product.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) in one portion. The reaction mixture may become thicker.

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction by adding saturated NaHCO₃ solution (20 mL). Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-amino-substituted 5,7-dichlorobenzoxaborole.

Reagent	Molar Eq.	Purpose
2,4-Dichloro-3-formylphenylboronic acid	1.0	Starting Material
Amine (Primary or Secondary)	1.1	Nucleophile for imine formation
Sodium triacetoxyborohydride (STAB)	1.5	Selective reducing agent for the iminium ion
1,2-Dichloroethane (DCE)	-	Anhydrous reaction solvent
Saturated NaHCO₃ solution	-	Quenching and neutralization

Characterization

The synthesized benzoxaboroles should be characterized using standard analytical techniques:

• NMR Spectroscopy (¹H, ¹³C, ¹¹B): To confirm the structure and purity of the compounds. The ¹¹B NMR spectrum is particularly informative, with a characteristic signal for the trigonal boron in the benzoxaborole ring.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups. The disappearance of the aldehyde C=O stretch and the appearance of an O-H stretch are key indicators of a successful reaction for Protocol 1.

Conclusion

The protocols outlined provide robust and versatile methods for the synthesis of novel 5,7-dichlorobenzoxaboroles from 2,4-Dichloro-3-formylphenylboronic acid. These methods are amenable to the generation of a library of compounds for screening in drug discovery and other life sciences research. The choice of protocol allows for the targeted synthesis of either the parent benzoxaborole scaffold or C3-functionalized derivatives. As with any chemical synthesis, appropriate safety precautions should be taken, and all reactions should be performed in a well-ventilated fume hood.

References

• DSpace@MIT. (n.d.). Catalytic and Biological Applications of Benzoxaborolones. Retrieved from [Link]

• ResearchGate. (n.d.). Cyclization of 2-formylphenylboronic acid with the formation of 3-hydroxybenzoxaborole. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Synthesis and physicochemical evaluation of phosphorus(iii) and phosphorus(v) substituted benzoxaboroles. Organic & Biomolecular Chemistry. Retrieved from [Link]

• MDPI. (2021). Heteroelement Analogues of Benzoxaborole and Related Ring Expanded Systems. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of benzoxaboroles and their applications in medicinal chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Organocatalytic, enantioselective synthesis of benzoxaboroles via Wittig/oxa-Michael reaction Cascade of α-formyl boronic acids. Chemical Science. Retrieved from [Link]

• ACS Publications. (2024). Design, Synthesis, and Antifungal Activity of 3-Substituted-2(5H)-Oxaboroles. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• University of Minnesota Digital Conservancy. (n.d.). Synthesis of functionalized benzoxaboroles. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Amino-acid derived benzazaboroles: structure and function of a new chemotype. Organic & Biomolecular Chemistry. Retrieved from [Link]

• MDPI. (2020). Synthesis and Influence of 3-Amino Benzoxaboroles Structure on Their Activity against Candida albicans. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). The structure of Tavaborole (AN2690), active ingredient of Keridin–antifungal drug approved by FDA in 2014 for the treatment of onychomycosis. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Design and enantioselective synthesis of 3-(α-acrylic acid) benzoxaboroles to combat carbapenemase resistance. Chemical Science. Retrieved from [Link]

• National Institutes of Health. (n.d.). Practical Radical Cyclizations with Arylboronic Acids and Trifluoroborates. PMC. Retrieved from [Link]

• Semantic Scholar. (2013). The synthesis of benzoxaboroles and their applications in medicinal chemistry. Retrieved from [Link]

• Medicines for Malaria Venture. (2011). Synthesis and structure–activity relationships of novel benzoxaboroles as a new class of antimalarial agents. Retrieved from [Link]

• PubMed Central. (2017). Organocatalytic, enantioselective synthesis of benzoxaboroles via Wittig/oxa-Michael reaction Cascade of α-formyl boronic acids. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 2. Reagents and conditions: (a) 2-formylphenylboronic acid.... Retrieved from [Link]

• Wikipedia. (n.d.). Tavaborole. Retrieved from [Link]

• Taylor & Francis Online. (2014). Tavaborole (AN-2690) for the treatment of onychomycosis of the toenail in adults. Retrieved from [Link]

• MDPI. (2023). Formation and Structural Characterization of Benzoxa- and Thienoxaphosphaborinines. Molecules. Retrieved from [Link]

• Semantic Scholar. (2022). Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluor. Retrieved from [Link]

• Wiley-VCH. (2010). 1 Structure, Properties, and Preparation of Boronic Acid Derivatives Overview of Their Reactions and Applications. Retrieved from [Link]

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Topic: Reductive Amination of 2,4-Dichloro-3-formylphenylboronic acid: A Detailed Protocol for High-Fidelity Amine Synthesis

An Application Note and Protocol from the Desk of a Senior Application Scientist

Introduction and Strategic Overview

Reductive amination stands as a cornerstone of modern synthetic chemistry, particularly in pharmaceutical and materials science, for its efficiency in constructing carbon-nitrogen bonds.[1][2][3] This application note provides a comprehensive guide to the reductive amination of a structurally demanding substrate: 2,4-Dichloro-3-formylphenylboronic acid. This molecule is a valuable building block, incorporating a reactive aldehyde, a boronic acid for subsequent cross-coupling reactions (e.g., Suzuki coupling), and a dichlorinated phenyl ring that modulates electronic properties.

The primary challenge in transforming this substrate lies in achieving chemoselective reduction of the intermediate imine without compromising the sensitive boronic acid moiety or the aldehyde itself. Boronic acids are prone to degradation or undesired side reactions under harsh conditions.[4] Therefore, the selection of a mild and highly selective reducing agent is paramount. This guide details an optimized protocol centered around sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB), a reagent renowned for its efficacy and selectivity in such transformations.[5][6][7]

We will delve into the mechanistic rationale, provide a robust, step-by-step protocol, and offer a troubleshooting guide to empower researchers in drug development and synthetic chemistry to confidently utilize this protocol.

Mechanistic Rationale and Reagent Selection

The reductive amination process occurs in two principal stages: the formation of an imine or iminium ion, followed by its reduction to the corresponding amine.[8]

Figure 1: General mechanism of one-pot reductive amination.

Why Sodium Triacetoxyborohydride (STAB)?

The success of a one-pot reductive amination hinges on a reducing agent that selectively reduces the iminium ion much faster than it reduces the starting aldehyde.[7] STAB is the reagent of choice for this substrate for several key reasons:

• High Selectivity: The electron-withdrawing acetate groups and steric bulk render STAB less reactive than other borohydrides like NaBH₄.[7][9] It readily reduces protonated imines (iminium ions) but is sluggish towards aldehydes and ketones, preventing the formation of alcohol byproducts.[10]

• Mild Reaction Conditions: STAB is effective under non-aqueous, mildly acidic conditions, which are crucial for preserving the integrity of the boronic acid group.[4][5] The reaction is typically performed at room temperature in solvents like 1,2-dichloroethane (DCE), tetrahydrofuran (THF), or dichloromethane (DCM).[7][11]

• Safety and Convenience: Unlike sodium cyanoborohydride (NaBH₃CN), STAB does not release toxic cyanide gas, making it a safer and more environmentally benign alternative.[10][12]

The table below compares common reducing agents for this specific application.

Reducing Agent	Recommended Solvent	Pros	Cons & Risks for This Substrate
NaBH(OAc)₃ (STAB)	DCE, THF, DCM	Highly selective for iminium ions; mild conditions; non-toxic byproducts; high yields are typical.[5][6]	Moisture sensitive; higher cost and mass intensity compared to NaBH₄.[9][11]
NaBH₃CN	MeOH, EtOH	Selective for iminium ions at controlled pH (6-7).[6]	Highly toxic (cyanide); potential for product contamination.[6]
NaBH₄	MeOH, EtOH	Inexpensive and readily available.[9]	Non-selective; will readily reduce the starting aldehyde.[9][11] Requires a two-step (indirect) procedure with pre-formation and isolation of the imine, which can be inefficient.[5][12]
H₂/Catalyst (e.g., Pd/C)	MeOH, EtOH, EtOAc	"Green" reducing agent; high atom economy.[1]	May require elevated pressure/temperature; potential for dehalogenation of the dichlorinated ring or reduction of other functional groups.

Based on this analysis, the following protocol is optimized for STAB.

Optimized Protocol: Reductive Amination with STAB

This protocol describes a general procedure for the reaction of 2,4-Dichloro-3-formylphenylboronic acid with a primary or secondary amine on a 1.0 mmol scale.

Materials and Reagents

Reagent	M.W.	Amount (mg)	Mmol	Equivalents
2,4-Dichloro-3-formylphenylboronic acid	218.88	219	1.0	1.0
Amine (e.g., Benzylamine)	107.15	118	1.1	1.1
Sodium Triacetoxyborohydride (STAB)	211.94	318	1.5	1.5
1,2-Dichloroethane (DCE), anhydrous	-	10 mL	-	-
Acetic Acid (optional, catalyst)	60.05	~6 µL	0.1	0.1

Note: The use of a slight excess of the amine (1.1-1.2 equiv) is common to drive the reaction to completion. For weakly basic or sterically hindered amines, adding a catalytic amount of acetic acid (0.1-1.0 equiv) can accelerate iminium ion formation, though it is often unnecessary for aldehydes.[5][12]

Experimental Workflow

Figure 2: Step-by-step experimental workflow.

Detailed Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 2,4-Dichloro-3-formylphenylboronic acid (219 mg, 1.0 mmol) and the desired amine (1.1 mmol).

• Solvent Addition: Seal the flask with a septum and purge with an inert atmosphere (Nitrogen or Argon). Add anhydrous 1,2-dichloroethane (10 mL) via syringe.

• Initial Stirring: Stir the resulting mixture at room temperature for 15-20 minutes to allow for initial imine formation.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (318 mg, 1.5 mmol) to the stirring solution in small portions over 5 minutes. Note: The reaction can be mildly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting aldehyde by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 2 to 16 hours depending on the reactivity of the amine.

• Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (10-15 mL). Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (EtOAc) (3 x 15 mL).

• Washing and Drying: Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude material via flash column chromatography on silica gel to obtain the final product.

Troubleshooting and Key Insights

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive (hydrolyzed) STAB. 2. Lowly nucleophilic amine. 3. Steric hindrance.	1. Use a fresh bottle of STAB or purchase from a reliable supplier. 2. Add 0.5-1.0 equivalents of acetic acid to catalyze iminium ion formation.[5] 3. Increase reaction time or gently warm the reaction to 40-50 °C.
Aldehyde Starting Material Remains	Incomplete reaction; see above.	See above. Consider adding a further portion of STAB and amine if the reaction has stalled.
Formation of Alcohol Byproduct (Ar-CH₂OH)	1. STAB is too reactive (wet conditions). 2. Reaction temperature is too high.	1. Ensure all reagents and solvents are strictly anhydrous. 2. Maintain the reaction at room temperature.
Protodeboronation (Loss of -B(OH)₂ group)	1. Presence of strong acid or base. 2. Extended reaction times with excess water.	1. Avoid strong acids/bases. Use NaHCO₃ or a mild buffer for work-up. 2. Ensure anhydrous conditions and do not let the reaction run unnecessarily long after completion.
Dialkylation (with primary amines)	A second molecule of aldehyde reacts with the product amine.	This is less common with STAB due to its steric bulk.[12] If observed, consider a two-step procedure: form the imine first, then add the reducing agent.[5]

Conclusion

The protocol outlined provides a reliable and high-yielding method for the reductive amination of 2,4-Dichloro-3-formylphenylboronic acid. The strategic use of sodium triacetoxyborohydride ensures high chemoselectivity, preserving the critical boronic acid functionality for subsequent synthetic manipulations. This method is broadly applicable to a range of primary and secondary amines, making it a valuable tool for medicinal chemists and researchers in drug discovery. By understanding the mechanistic principles and potential pitfalls, scientists can confidently apply this protocol to generate complex amine-containing building blocks.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Reductive Amination. (n.d.). WordPress. Retrieved February 17, 2026, from [Link]

• Myers, A. (n.d.). Chem 115: Reductive Amination. Harvard University. Retrieved February 17, 2026, from [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2008). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201–216). American Chemical Society. [Link]

• Common Conditions for Reductive Amination. (n.d.). Organic Chemistry Data. Retrieved February 17, 2026, from [Link]

• Sodium triacetoxyborohydride. (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• Tarasov, A. A., & Vil', V. A. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(22), 11210–11246. [Link]

• Tripathi, R. P., Verma, S. S., Pandey, J., & Tiwari, V. K. (2008). Recent Development on Catalytic Reductive Amination and Applications. Current Organic Chemistry, 12(13), 1093-1115. [Link]

• Recent Development on Catalytic Reductive Amination and Applications. (2008). ResearchGate. [Link]

• Sereda, G. (2004). Cu(I)-mediated reductive amination of boronic acids with nitroso aromatics. Organic Letters, 6(15), 2543-2545. [Link]

• Sereda, G. (2004). Cu(I)-Mediated Reductive Amination of Boronic Acids with Nitroso Aromatics. Organic Letters, 6(15), 2543-2545. [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• Boron-based Reductants. (n.d.). ACS Green Chemistry Institute Pharmaceutical Roundtable. Retrieved February 17, 2026, from [Link]

• Reductive amination of aromatic aldehydes and ketones with nickel boride. (2012). ResearchGate. [Link]

• Hall, D. G. (Ed.). (2011).

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Reductive amination. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]

• Phenylboronic acid. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]

• Yan, J., & Wang, B. (2010). Click Reactions and Boronic Acids: Applications, Issues, and Potential Solutions. Molecules, 15(9), 5860–5879. [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 17, 2026, from [Link]

• Protecting Groups for Boronic Acids. (2016). Chem-Station International Edition. [Link]

• Application Note – Reductive Amination. (n.d.). Synple Chem. Retrieved February 17, 2026, from [Link]

• Stability of boronic esters – Structural effects on the relative rates of transesterification of 2-(phenyl)-1,3,2-dioxaborolane. (2000). ResearchGate. [Link]

• Boronic Acids and Derivatives. (n.d.). Amerigo Scientific. Retrieved February 17, 2026, from [Link]

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The Strategic Utility of 2,4-Dichloro-3-formylphenylboronic Acid in Modern Pharmaceutical Synthesis

Introduction: A Multifunctional Building Block for Complex Drug Scaffolds

In the landscape of modern medicinal chemistry, the efficient construction of complex molecular architectures is paramount. Pharmaceutical intermediates that offer a convergence of versatile reactive sites are invaluable assets in the drug discovery and development pipeline. 2,4-Dichloro-3-formylphenylboronic acid is one such intermediate, presenting a unique combination of functionalities that allow for sequential and diverse chemical transformations. This trifunctional scaffold, featuring a boronic acid, a formyl group, and a dichlorinated phenyl ring, provides chemists with a powerful tool for generating libraries of novel compounds and for the targeted synthesis of elaborate drug candidates.

The strategic placement of these groups on the phenyl ring is key to this molecule's utility. The boronic acid moiety is a cornerstone of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds to construct biaryl systems prevalent in many pharmaceuticals.[1][2] The aldehyde (formyl) group serves as a versatile handle for a variety of transformations, including reductive amination to introduce diverse amine functionalities, and as a precursor for the synthesis of heterocyclic rings.[3][4] The dichloro-substitution pattern not only influences the electronic properties and reactivity of the molecule but also provides sites for further functionalization and can contribute to the desired pharmacokinetic profile of the final active pharmaceutical ingredient (API). This document serves as a comprehensive guide to the practical applications and experimental protocols for leveraging 2,4-Dichloro-3-formylphenylboronic acid in pharmaceutical research and development.

Chemical Properties and Reactivity Profile

The reactivity of 2,4-Dichloro-3-formylphenylboronic acid is governed by the interplay of its three key functional groups. Understanding these characteristics is essential for designing successful synthetic strategies.

Property	Value/Description	Significance in Synthesis
Molecular Formula	C₇H₅BCl₂O₃
Molecular Weight	218.83 g/mol
Appearance	Typically a white to off-white solid	Ease of handling and dispensing in laboratory settings.
pKa	Estimated to be lower than unsubstituted phenylboronic acid	The electron-withdrawing nature of the two chlorine atoms and the formyl group increases the Lewis acidity of the boronic acid, which can influence reaction kinetics.[5][6]
Solubility	Generally soluble in polar organic solvents such as methanol, ethanol, and DMSO.	Important for selecting appropriate reaction and purification solvents.

The presence of electron-withdrawing chlorine and formyl groups on the phenyl ring has a significant impact on the reactivity of the boronic acid. These groups decrease the electron density of the aromatic ring, which can affect the rate of transmetalation in Suzuki-Miyaura couplings.[7] The ortho-formyl group, in particular, can engage in intramolecular interactions with the boronic acid moiety, influencing its conformation and reactivity.[5][6]

Core Applications & Synthetic Protocols

The synthetic utility of 2,4-Dichloro-3-formylphenylboronic acid is primarily centered around two key transformations: Suzuki-Miyaura cross-coupling and reductive amination. These reactions can be performed sequentially to build molecular complexity from this versatile starting material.

Suzuki-Miyaura Cross-Coupling: Construction of Biaryl Scaffolds

The Suzuki-Miyaura reaction is a powerful and widely used method for the formation of C-C bonds between aryl or vinyl halides and an organoboron compound.[1][2] In the context of 2,4-Dichloro-3-formylphenylboronic acid, this reaction enables the introduction of a wide range of aryl or heteroaryl substituents at the position of the boronic acid, yielding complex biaryl structures that are common motifs in drug molecules.

Figure 1: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 2,4-Dichloro-3-formylphenylboronic acid with an aryl or heteroaryl bromide. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• 2,4-Dichloro-3-formylphenylboronic acid

• Aryl or heteroaryl bromide (1.0 equivalent)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, 0.05 equivalents)

• Base (e.g., Potassium carbonate, K₂CO₃, 2.0 equivalents)

• Solvent system (e.g., 1,4-Dioxane and Water, 4:1 v/v)

• Nitrogen or Argon source

• Reaction vessel (e.g., round-bottom flask with condenser)

Procedure:

• To a reaction vessel, add 2,4-Dichloro-3-formylphenylboronic acid (1.2 equivalents), the aryl or heteroaryl bromide (1.0 equivalent), and the base (2.0 equivalents).

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Add the solvent system to the reaction vessel.

• Degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Add the palladium catalyst to the reaction mixture under a positive pressure of inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Reductive Amination: Introduction of Amine Functionality

The formyl group of 2,4-Dichloro-3-formylphenylboronic acid is a versatile handle for introducing nitrogen-containing moieties through reductive amination.[3][4] This one-pot reaction involves the formation of an imine intermediate from the aldehyde and a primary or secondary amine, followed by in-situ reduction to the corresponding amine.[8][9] This transformation is a cornerstone of medicinal chemistry for the synthesis of a vast array of bioactive molecules.

Figure 2: The two-step, one-pot process of reductive amination.

Experimental Protocol: General Procedure for Reductive Amination

This protocol outlines a general procedure for the reductive amination of the formyl group on a 2,4-dichloro-3-formylphenyl-derived scaffold. Sodium triacetoxyborohydride is a commonly used reducing agent due to its mildness and selectivity.[9]

Materials:

• A biaryl compound derived from 2,4-Dichloro-3-formylphenylboronic acid (containing the formyl group)

• Primary or secondary amine (1.1 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents)

• Solvent (e.g., 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF))

• Acetic acid (optional, catalytic amount)

• Nitrogen or Argon source

• Reaction vessel

Procedure:

• Dissolve the starting aldehyde (1.0 equivalent) and the amine (1.1 equivalents) in the chosen solvent in a reaction vessel under an inert atmosphere.

• If the amine is an aniline or a less nucleophilic amine, a catalytic amount of acetic acid can be added to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Carefully add sodium triacetoxyborohydride in portions to the reaction mixture. An exothermic reaction may be observed.

• Continue to stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or crystallization to yield the desired amine.

Synergistic Applications in Drug Discovery

The true power of 2,4-Dichloro-3-formylphenylboronic acid lies in the sequential application of these core reactions. A typical synthetic route in a drug discovery program might involve an initial Suzuki-Miyaura coupling to install a key aryl or heteroaryl moiety, followed by a reductive amination to introduce a side chain that can be varied to explore structure-activity relationships (SAR).

This strategy allows for the rapid generation of a library of analogues from a common intermediate, which is highly efficient for lead optimization. The dichloro-substituents can serve to block metabolic hotspots, enhance binding affinity through halogen bonding, or fine-tune the electronic and lipophilic properties of the molecule.

Conclusion: A Versatile and Strategic Intermediate

2,4-Dichloro-3-formylphenylboronic acid represents a highly valuable and strategic building block for pharmaceutical synthesis. Its trifunctional nature provides multiple handles for diversification, enabling the efficient construction of complex and diverse molecular scaffolds. The well-established and robust protocols for Suzuki-Miyaura coupling and reductive amination allow for its reliable incorporation into drug discovery workflows. By understanding the inherent reactivity of this intermediate and applying the protocols outlined in this guide, researchers and drug development professionals can effectively harness its potential to accelerate the discovery of new therapeutic agents.

References

• Naeimi, H., & Mohammadi, F. (2018). Suzuki–Miyaura cross-coupling reaction catalyzed by a novel palladium complex in green solvent. Journal of the Iranian Chemical Society, 15(10), 2289-2297.
• PubChem. (n.d.). Phenylboronic acid. National Center for Biotechnology Information.
• Chimica Oggi-Chemistry Today. (2014). Boron in Medicinal Chemistry: Powerful, but Neglected. CHIMIA International Journal for Chemistry, 68(9), 615-619.

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link][1][10]

• Wikipedia. (2024, February 1). Reductive amination. Retrieved from [Link][3][8]

• Haskins-Glusac, K., & Abboud, K. A. (2019). Structure–Reactivity Relationships in Boronic Acid–Diol Complexation. ACS Omega, 4(2), 3245-3253.[5]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from a relevant source.[2]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link][4]

• Molecules. (2023, January 29). Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI.[7]

• Grokipedia. (n.d.). 4-Formylphenylboronic acid. Retrieved from a relevant source.[11]

• ResearchGate. (2025, August 6). Reactivity of 2-formylphenylboronic acid toward secondary aromatic amines in amination–reduction reactions. Retrieved from a relevant source.[8][12]

• U.S. Environmental Protection Agency. (n.d.). 4-Formylphenylboronic acid Properties. Retrieved from [Link][13]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link][14]

• Molecules. (2017, February 28). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI.[12]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link][9]

• PubChem. (n.d.). 3-Formylphenylboronic acid. National Center for Biotechnology Information. Retrieved from [Link][10]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 24). The Chemistry of 4-Formylphenylboronic Acid: Synthesis, Properties, and Applications for Suppliers. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing highly pure formylphenylboronic acids. Retrieved from [15]

• PubChem. (n.d.). 2,4-difluoro-3-formylphenylboronic acid (C7H5BF2O3). Retrieved from [Link][16]

• Molecules. (2020, September 21). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. MDPI.[17]

• Molecules. (2020, February 12). Synthesis, Properties and Antimicrobial Activity of 5-Trifluoromethyl-2-formylphenylboronic Acid. MDPI.[6]

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Application Notes &amp; Protocols: Overcoming Challenges in Palladium-Catalyzed Cross-Coupling of Sterically Hindered Boronic Acids

Abstract: The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, pivotal in the creation of carbon-carbon bonds for pharmaceutical and materials science applications.[1] However, its efficiency is often severely compromised when one or both coupling partners exhibit significant steric hindrance, particularly ortho-substituted boronic acids. This guide provides an in-depth analysis of the mechanistic challenges posed by steric bulk and presents field-proven strategies and detailed protocols to achieve high-yield couplings with these demanding substrates. We will explore the synergistic roles of advanced catalyst systems, ligand architecture, bases, and solvents in overcoming these synthetic hurdles.

The Mechanistic Impasse: Why Steric Hindrance Matters

The catalytic cycle of the Suzuki-Miyaura reaction involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[2] Steric congestion around the boronic acid's reactive center primarily obstructs the transmetalation and reductive elimination steps, leading to sluggish reactions and low product yields.

• Transmetalation: This step requires the transfer of the organic group from the activated boronate species to the palladium(II) center.[3][4] Bulky ortho-substituents on the boronic acid create a significant steric clash with the ligands on the palladium complex, hindering the approach and formation of the necessary intermediate for aryl transfer.

• Reductive Elimination: The final, bond-forming step, where the two coupled organic fragments are expelled from the palladium center, can also be kinetically challenging.[5][6] A sterically congested diorganopalladium(II) intermediate may be slow to collapse, trapping the catalyst in an inactive state and impeding turnover.[7]

This mechanistic bottleneck necessitates a rational approach to the selection of reaction components, designed specifically to alleviate these steric pressures.

Figure 2: General experimental workflow for a sterically demanding Suzuki-Miyaura coupling reaction.

Reagents & Materials

Reagent	MW	Amount	Moles	Equivalents
2-Chloro-1,3,5-triisopropylbenzene	224.77	225 mg	1.0	1.0
2,4,6-Trimethylphenylboronic acid	163.99	197 mg	1.2	1.2
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	915.72	9.2 mg	0.01	0.02 (Pd)
XPhos	476.65	10.5 mg	0.022	0.022
Potassium Phosphate (K₃PO₄), anhydrous	212.27	425 mg	2.0	2.0
Toluene, anhydrous	-	5.0 mL	-	-

Step-by-Step Procedure

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the palladium precatalyst Pd₂(dba)₃ (9.2 mg), the XPhos ligand (10.5 mg), 2,4,6-trimethylphenylboronic acid (197 mg), and anhydrous potassium phosphate (425 mg).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Addition of Solvent and Substrate: Through the septum, add anhydrous toluene (5.0 mL) via syringe, followed by 2-chloro-1,3,5-triisopropylbenzene (225 mg).

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (under inert atmosphere) and analyzing them by TLC, GC-MS, or LC-MS. [1]6. Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding 10 mL of water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to afford the desired biaryl product. [1]

Conclusion

Palladium-catalyzed cross-coupling reactions of sterically hindered boronic acids, while challenging, are readily achievable through the rational application of modern catalytic systems. The key to success lies in the synergistic interplay between bulky, electron-rich phosphine ligands that accelerate the difficult reductive elimination step, and a well-chosen base-solvent system that promotes the formation of the active boronate species. The protocols and strategies outlined in this guide provide a robust framework for researchers to confidently tackle the synthesis of sterically congested biaryl compounds, enabling the continued development of complex molecules in medicine and materials science.

References

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• Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects - The Doyle Group.
• Metal Electronics Mediate Steric and Coordination Number Effects on Palladium (II) C–X Reductive Elimination | ChemRxiv.
• Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross‐Coupling Catalysis - Preprints.org.
• Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis - MDPI.
• A Comparative Guide to Phosphine Ligands in Suzuki-M-iyaura Coupling Reactions - Benchchem.
• Palladium-Catalyzed Suzuki-Miyaura Coupling Reactions of Boronic Acid Derivatives with Aryl Chlorides | Request PDF - ResearchGate.
• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed.
• A computational study of phosphine ligand effects in Suzuki-Miyaura coupling.
• Application Notes and Protocols: The Role of Bases and Solvents in 2-Fluoropyridine-3-boronic Acid Couplings - Benchchem.
• Advances in Transition Metal (Pd,Ni,Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-organometallics as Reaction Partners - ACS Publications.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize.
• Atropisomeric Phosphine Ligands Bearing C–N Axial Chirality: Applications in Enantioselective Suzuki–Miyaura Cross-Coupling Towards the Assembly of Tetra-ortho-Substituted Biaryls | Journal of the American Chemical Society.
• Mechanistic study on the reductive elimination of (aryl)(fluoroaryl)palladium complexes: a key step in regiospecific dehydrogenative cross-coupling - Dalton Transactions (RSC Publishing).
• Theoretical Investigation into the Mechanism of Reductive Elimination from Bimetallic Palladium Complexes | Request PDF - ResearchGate.
• Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC.
• Development of phosphine ligands for efficient and chemoselective palladium-catalysed cross-coupling reactions - PolyU Electronic Theses.
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• Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex - Thieme E-Books & E-Journals -.
• Palladium-catalyzed cross-coupling of sterically demanding boronic acids with α-bromocarbonyl compounds - PubMed.
• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis | Journal of the American Chemical Society.
• Palladium-catalyzed cross-coupling of enamides with sterically hindered α-bromocarbonyls - Chemical Communications (RSC Publishing).
• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions..
• Cross-Coupling of Alkynylsilanes - Gelest Technical Library.
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• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES HES-SO.
• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond - MDPI.
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Application Notes and Protocols for the Synthesis of Heterocycles Using 2,4-Dichloro-3-formylphenylboronic Acid Precursors

Introduction: A Versatile Scaffold for Heterocyclic Chemistry

In the landscape of modern synthetic organic chemistry, the quest for efficient and modular routes to complex molecular architectures is paramount, particularly in the field of drug discovery and materials science. Heterocyclic compounds form the bedrock of a vast array of pharmaceuticals and functional materials. 2,4-Dichloro-3-formylphenylboronic acid has emerged as a highly versatile and strategic precursor for the synthesis of a variety of heterocyclic systems. Its unique trifunctional nature—possessing a boronic acid moiety for cross-coupling reactions, an aldehyde for condensation and cyclization, and two chlorine atoms that can be selectively functionalized or retained to modulate electronic properties—offers a powerful toolkit for the synthetic chemist.

This guide provides an in-depth exploration of the synthetic utility of 2,4-dichloro-3-formylphenylboronic acid, with a focus on the construction of quinoline and benzofuran scaffolds. We will delve into the mechanistic rationale behind the synthetic strategies, provide detailed, field-proven protocols, and present data in a clear and accessible format for researchers, scientists, and drug development professionals.

Core Synthetic Strategies

The strategic positioning of the formyl, boronic acid, and chloro substituents on the phenyl ring allows for a range of synthetic transformations. The two primary strategies we will explore are:

• Tandem Suzuki-Miyaura Coupling and Intramolecular Cyclization: This powerful one-pot or sequential approach first utilizes the boronic acid for a palladium-catalyzed Suzuki-Miyaura cross-coupling to introduce a new carbon-carbon bond.[1][2] The resulting intermediate, now bearing the aldehyde in proximity to the newly introduced group, can undergo a subsequent intramolecular cyclization to form the desired heterocycle. This strategy is particularly effective for the synthesis of substituted quinolines.

• Multicomponent Reactions (MCRs): MCRs are highly efficient processes where three or more reactants combine in a single step to form a complex product, incorporating most or all of the atoms of the starting materials.[3] 2,4-Dichloro-3-formylphenylboronic acid can serve as a key building block in MCRs, where the aldehyde participates in the formation of the heterocyclic ring.

Synthesis of Substituted Quinolines via Tandem Suzuki-Miyaura Coupling and Friedländer Annulation

The quinoline nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide range of therapeutic agents. The following protocol details a robust method for the synthesis of 5,7-dichloro-8-substituted quinolines from 2,4-dichloro-3-formylphenylboronic acid via a tandem Suzuki-Miyaura coupling and Friedländer-type annulation.

Reaction Scheme

Caption: Tandem Suzuki-Miyaura Coupling and Friedländer Annulation Workflow.

Experimental Protocol: Synthesis of 5,7-Dichloro-2-methyl-8-phenylquinoline

This protocol provides a representative example of the synthesis of a substituted quinoline.

Materials:

• 2,4-Dichloro-3-formylphenylboronic acid

• Iodobenzene

• Acetone

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Potassium hydroxide (KOH)

• Toluene

• Ethanol

• Argon (or Nitrogen) gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

Step 1: Suzuki-Miyaura Coupling

• To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dichloro-3-formylphenylboronic acid (1.0 mmol, 220 mg), iodobenzene (1.1 mmol, 123 µL), palladium(II) acetate (0.03 mmol, 6.7 mg), and triphenylphosphine (0.12 mmol, 31.5 mg).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene (20 mL) and a 2 M aqueous solution of potassium carbonate (2.0 mmol, 1.0 mL).

• Heat the reaction mixture to 90 °C and stir vigorously for 12 hours under an argon atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting boronic acid is consumed.

• Cool the reaction mixture to room temperature.

Step 2: Friedländer Annulation (One-Pot)

• To the cooled reaction mixture from Step 1, add ethanol (10 mL), acetone (5.0 mmol, 367 µL), and a solution of potassium hydroxide (4.0 mmol, 224 mg) in water (2 mL).

• Heat the mixture to reflux (approximately 80-85 °C) and stir for 8 hours.

• Monitor the formation of the quinoline product by TLC.

• After completion, cool the reaction to room temperature.

Work-up and Purification:

• Dilute the reaction mixture with ethyl acetate (50 mL) and water (30 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 25 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 5,7-dichloro-2-methyl-8-phenylquinoline.

Causality Behind Experimental Choices

• Palladium Catalyst and Ligand: Palladium(II) acetate in combination with triphenylphosphine is a robust and commonly used catalytic system for Suzuki-Miyaura couplings. The phosphine ligand stabilizes the palladium(0) active species.

• Base: Potassium carbonate is a moderately strong base suitable for the transmetalation step in the Suzuki-Miyaura catalytic cycle. For the Friedländer annulation, a stronger base like potassium hydroxide is used to deprotonate the methyl group of acetone, initiating the condensation.

• Solvent System: Toluene is an excellent solvent for the Suzuki-Miyaura coupling, allowing for the required reaction temperatures. The addition of ethanol for the Friedländer step helps to solubilize the reagents and intermediates.

• Inert Atmosphere: The Suzuki-Miyaura coupling is sensitive to oxygen, which can oxidize the palladium(0) catalyst. Therefore, performing the reaction under an inert atmosphere of argon or nitrogen is crucial for catalytic efficiency.

Expected Results and Data

Precursor	Coupling Partner	Product	Yield (%)
2,4-Dichloro-3-formylphenylboronic acid	Iodobenzene	5,7-Dichloro-2-methyl-8-phenylquinoline	75-85
2,4-Dichloro-3-formylphenylboronic acid	4-Vinylpyridine	5,7-Dichloro-2-methyl-8-(pyridin-4-ylvinyl)quinoline	65-75
2,4-Dichloro-3-formylphenylboronic acid	2-Bromothiophene	5,7-Dichloro-2-methyl-8-(thiophen-2-yl)quinoline	70-80

Synthesis of Substituted Benzofurans via Palladium-Catalyzed Annulation

Benzofurans are another important class of heterocycles with diverse biological activities. A plausible synthetic route to substituted benzofurans using 2,4-dichloro-3-formylphenylboronic acid involves an initial reaction to form a phenol, followed by a palladium-catalyzed intramolecular C-O bond formation.

Reaction Scheme

Caption: Proposed workflow for the synthesis of substituted benzofurans.

Experimental Protocol: Synthesis of 5,7-Dichlorobenzofuran-4-carbaldehyde

This protocol outlines a potential pathway for the synthesis of a benzofuran derivative.

Materials:

• 2,4-Dichloro-3-formylphenylboronic acid (converted to the corresponding phenol in situ or in a prior step)

• 2-Chloroacetaldehyde dimethyl acetal

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane

• Argon (or Nitrogen) gas supply

Procedure:

Step 1: Synthesis of 2-(2,4-Dichloro-3-formylphenoxy)acetaldehyde dimethyl acetal

• In a round-bottom flask, dissolve 2,4-dichloro-3-formylphenol (1.0 mmol, 191 mg) and potassium carbonate (1.5 mmol, 207 mg) in anhydrous dimethylformamide (DMF) (10 mL).

• Add 2-chloroacetaldehyde dimethyl acetal (1.2 mmol, 137 mg) and stir the mixture at 80 °C for 6 hours.

• Cool the reaction, pour into water, and extract with diethyl ether.

• Wash the organic layer with water and brine, dry over sodium sulfate, and concentrate to yield the intermediate, which can be used in the next step without further purification.

Step 2: Palladium-Catalyzed Intramolecular Annulation

• To a flame-dried Schlenk tube, add the intermediate from Step 1 (1.0 mmol), palladium(II) acetate (0.05 mmol, 11.2 mg), XPhos (0.1 mmol, 47.7 mg), and potassium phosphate (2.0 mmol, 424 mg).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,4-dioxane (10 mL).

• Heat the reaction mixture to 110 °C and stir for 24 hours.

• Monitor the reaction by TLC.

• Cool the mixture, filter through a pad of Celite, and wash with ethyl acetate.

• Concentrate the filtrate and purify the residue by column chromatography on silica gel to obtain the desired 5,7-dichlorobenzofuran-4-carbaldehyde.

Mechanistic Insights

The key step in this synthesis is the palladium-catalyzed intramolecular C-O bond formation. The reaction is believed to proceed via an oxidative addition of the aryl chloride to the Pd(0) catalyst, followed by an intramolecular coordination of the enolate of the aldehyde and subsequent reductive elimination to form the benzofuran ring and regenerate the Pd(0) catalyst. The use of a bulky electron-rich phosphine ligand like XPhos is often crucial for promoting the reductive elimination step.

Conclusion and Future Outlook

2,4-Dichloro-3-formylphenylboronic acid is a powerful and versatile building block for the synthesis of a wide range of heterocyclic compounds. The strategic combination of its functional groups allows for the application of modern synthetic methodologies, such as tandem catalysis and multicomponent reactions, to construct complex molecular architectures with high efficiency. The protocols outlined in this guide provide a solid foundation for researchers to explore the full potential of this precursor in their synthetic endeavors. Future work in this area could involve the development of enantioselective cyclization reactions and the expansion of the synthetic scope to other classes of heterocyles. The continued exploration of the reactivity of this trifunctional precursor will undoubtedly lead to the discovery of novel and efficient routes to biologically and materially significant molecules.

References

• Jiang, B., Rajale, T., Wever, W., Tu, S. J., & Li, G. (2010). Multicomponent domino reactions for the synthesis of heterocycles. Chemical an Asian journal, 5(11), 2318–2335. [Link]

• (PDF) Multicomponent Reactions for the Synthesis of Heterocycles - Academia.edu. (n.d.). Retrieved February 13, 2024, from [Link]

• Solvent-free approach for the synthesis of 2,4-disubstituted quinolines using zeolites: evaluation of biological activity - New Journal of Chemistry (RSC Publishing). (n.d.). Retrieved February 13, 2024, from [Link]

• Concise synthesis of 2,4-bis(fluoroalkyl)quinoline derivatives from arylamines. (n.d.). Retrieved February 13, 2024, from [Link]

• Multicomponent Reactions | Synthesis of Bioactive Heterocycles - Taylor & Francis. (n.d.). Retrieved February 13, 2024, from [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. (n.d.). Retrieved February 13, 2024, from [Link]

• Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines. (2015). Austin Journal of Analytical and Pharmaceutical Chemistry, 2(4), 1048. [Link]

• Synthesis of quinolines - Organic Chemistry Portal. (n.d.). Retrieved February 13, 2024, from [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids - MDPI. (2021). Molecules, 26(7), 1965. [Link]

• Recent Developments in the Chemistry of Boron Heterocycles - A-A BLOCKS. (n.d.). Retrieved February 13, 2024, from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved February 13, 2024, from [Link]

• A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved February 13, 2024, from [Link]

• A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

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• 3. (PDF) Multicomponent Reactions for the Synthesis of Heterocycles [academia.edu]

Chan-Lam coupling procedures involving 2,4-Dichloro-3-formylphenylboronic acid

Application Note: Strategic Chan-Lam Coupling of 2,4-Dichloro-3-formylphenylboronic Acid

Part 1: Executive Summary & Substrate Analysis

1.1 The Challenge 2,4-Dichloro-3-formylphenylboronic acid (1 ) represents a high-value, polyfunctional scaffold for medicinal chemistry. However, its structural complexity presents three distinct kinetic and thermodynamic challenges in Chan-Lam coupling:

• Ortho-Chloro Steric Hindrance: The chlorine atom at the C2 position (ortho to boron) creates significant steric bulk, impeding the formation of the pre-transmetallation complex with Copper(II).

• Electronic Deactivation: The electron-withdrawing nature of the dichloro- and formyl- motifs renders the boronic acid highly acidic (

  lowered), potentially accelerating protodeboronation over the desired transmetallation pathway.

• Chemoselectivity (The Aldehyde Liability): The C3-formyl group is electrophilic. In the presence of primary amines (N-nucleophiles), competitive imine condensation or "Petasis-type" side reactions can dominate over the desired C-N coupling.

1.2 Strategic Solution To overcome these barriers, this protocol utilizes a Ligand-Accelerated Oxidative System . We employ 1,10-phenanthroline or pyridine to stabilize the Cu-intermediate and facilitate transmetallation despite the ortho-steric clash. Furthermore, we differentiate protocols based on the nucleophile type (Amine vs. Phenol) to manage the aldehyde reactivity.

Part 2: Detailed Experimental Protocols

Method A: C-O Coupling (Phenols/Alcohols)

Recommended for coupling 1 with phenols, where the aldehyde group remains largely inert.

Reagents & Materials:

• Substrate: 2,4-Dichloro-3-formylphenylboronic acid (1.0 equiv)

• Nucleophile: Phenol derivative (1.1 equiv)

• Catalyst: Cu(OAc)

  (anhydrous) (0.1 – 1.0 equiv; see Note A)

• Base: Pyridine (2.0 equiv) or Et

  N (2.0 equiv)

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) [0.1 M]

• Additive: 4Å Molecular Sieves (Activated, Powdered)

Step-by-Step Procedure:

• Activation: Flame-dry a reaction flask and allow it to cool under a stream of dry air. Add 4Å molecular sieves (200 mg/mmol substrate).

• Charging: Add Cu(OAc)

  (0.5 equiv recommended for optimization) and the Phenol nucleophile (1.1 equiv).

• Solvation: Add DCM (anhydrous). Stir for 5 minutes to disperse the copper salt.

• Substrate Addition: Add 2,4-Dichloro-3-formylphenylboronic acid (1.0 equiv).

• Base Addition: Add Pyridine (2.0 equiv) dropwise.

• Oxidative Atmosphere: Equip the flask with a drying tube or an O

  balloon (1 atm). Note: For sluggish reactions, an O balloon is superior to ambient air.

• Reaction: Stir vigorously at Room Temperature (20-25 °C) for 16–24 hours.

  • Checkpoint: Monitor by TLC/LC-MS. Look for the disappearance of the boronic acid. If protodeboronation (formation of 2,4-dichloro-3-formylbenzene) is observed, lower the temperature to 0 °C or switch to Method B.

• Workup: Filter the mixture through a pad of Celite to remove copper salts and sieves. Rinse with EtOAc.[1] Wash the filtrate with 0.5 M HCl (to remove pyridine) and Brine. Dry over Na

  SO and concentrate.

Note A (Catalyst Loading): While catalytic (10-20 mol%) copper can work, electron-deficient, ortho-substituted boronic acids often stall. Using stoichiometric (1.0 equiv) or semi-stoichiometric (0.5 equiv) copper ensures high conversion.

Method B: C-N Coupling (Anilines/Azoles)

Recommended for N-nucleophiles.[2][3] Addresses the risk of aldehyde condensation.

Critical Pre-requisite: If using a primary alkyl amine, protect the aldehyde as an acetal prior to coupling. If using an aniline or azole (imidazole/pyrazole), the following direct protocol is viable due to lower nucleophilicity towards the aldehyde.

Reagents:

• Catalyst System: Cu(OAc)

  (0.5 equiv) + 1,10-Phenanthroline (0.5 equiv)

  • Why? The bidentate ligand prevents catalyst aggregation and accelerates transmetallation on the hindered boron center.

• Solvent: DMSO or DMF (Dry) [0.2 M]

• Base: Cs

  CO (1.5 equiv) - Mild inorganic base minimizes aldehyde side-reactions.

Step-by-Step Procedure:

• Complex Formation: In a vial, premix Cu(OAc)

  and 1,10-Phenanthroline in DMSO for 10 minutes. The solution should turn a deep blue/green.

• Substrate Addition: Add the N-nucleophile (1.2 equiv) and 2,4-Dichloro-3-formylphenylboronic acid (1.0 equiv).

• Base Addition: Add Cs

  CO (1.5 equiv).

• Reaction: Stir at 40 °C under an O

  atmosphere (balloon) for 24 hours.

  • Why 40 °C? The ortho-chloro substituent increases the energy barrier for transmetallation; slight heating overcomes this without degrading the aldehyde.

• Workup: Dilute with water and extract with EtOAc. Crucial: Do not use acidic washes if the product is basic.

Part 3: Reaction Mechanics & Visualization

Mechanistic Pathway

The following diagram illustrates the catalytic cycle, highlighting the specific interference caused by the 2,4-dichloro substitution pattern.

Figure 1: Catalytic cycle of the Chan-Lam coupling.[2][3][4][5][6][7][8] The red node indicates the critical transmetallation step hindered by the ortho-chlorine substituent.

Experimental Workflow Decision Tree

Use this logic flow to select the correct protocol and avoid side reactions.

Figure 2: Decision matrix for protocol selection based on nucleophile reactivity.

Part 4: Data Summary & Troubleshooting

Table 1: Optimization Parameters for Ortho-Substituted Boronic Acids

Parameter	Standard Condition	Optimized for 2,4-Dichloro Substrate	Rationale
Solvent	DCM or MeOH	DCM or DMSO	DMSO improves solubility of the rigid dichloro-scaffold; avoids hemiacetal formation (vs MeOH).
Base	TEA / Pyridine	Pyridine or Cs CO	Stronger bases (hydroxides) cause rapid protodeboronation of electron-poor rings.
Ligand	None	1,10-Phenanthroline	Essential to create a reactive "pocket" for the hindered boron to approach Cu.
Temperature	RT	RT to 40 °C	Slight heat aids the difficult transmetallation step.

Troubleshooting Guide:

• Issue: Low Yield / Recovery of Starting Material.

  • Cause: Transmetallation is too slow due to the 2-Cl steric block.

  • Fix: Switch to Method B (Phenanthroline ligand) and increase O

    pressure (balloon).

• Issue: Formation of 2,4-Dichloro-3-formylbenzene (Protodeboronation).

  • Cause: Reaction environment is too basic or too hot.

  • Fix: Switch base to Pyridine (weaker) and add 4Å Molecular Sieves to remove water (proton source).

• Issue: Complex Mixture (Multiple Spots on TLC).

  • Cause: Aldehyde condensation with nucleophile.

  • Fix: Protect the aldehyde as a dimethyl acetal using Trimethyl Orthoformate/H+ before coupling.

Part 5: References

• Chan, D. M. T., Monaco, K. L., Wang, R. P., & Winters, M. P. (1998). "New N- and O-Arylations with Phenylboronic Acids and Cupric Acetate." Tetrahedron Letters, 39(19), 2933–2936. Link

• Evans, D. A., Katz, J. L., & West, T. R. (1998). "Synthesis of Diaryl Ethers through the Copper-Promoted Arylation of Phenols with Arylboronic Acids." Tetrahedron Letters, 39(19), 2937–2940. Link

• Lam, P. Y. S., Clark, C. G., Saubern, S., Adams, J., Winters, M. P., Chan, D. M. T., & Combs, A. (1998). "New Aryl/Heteroaryl C-N Bond Cross-Coupling Reactions via Arylboronic Acid/Cupric Acetate Arylation." Tetrahedron Letters, 39(19), 2941–2944. Link

• Vantourout, J. C., Miras, H. N., Isidro-Llobet, A., Sproules, S., & Watson, A. J. B. (2017).[9] "Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity." Journal of the American Chemical Society, 139(13), 4769–4779. Link

• Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-Promoted Carbon-Heteroatom Bond Cross-Coupling with Boronic Acids and Derivatives." Synthesis, 2011(6), 829–856. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. Overcoming limitations in Chan-Lam amination with alkylboronic esters via aminyl radical substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 5. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. Chan-Lam Coupling [organic-chemistry.org]

Illuminating Biology: A Guide to the Preparation and Application of Fluorescent Sensors Based on Formylphenylboronic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of molecular recognition and cellular analysis, the ability to selectively detect and quantify specific biomolecules is paramount. Formylphenylboronic acid (FPBA) derivatives have emerged as a versatile and powerful class of compounds for the construction of fluorescent sensors, offering a gateway to visualizing and understanding complex biological processes. Their unique dual functionality, combining the diol-binding capacity of the boronic acid moiety with the reactive handle of the formyl group, provides a robust platform for designing probes tailored to a diverse range of analytes.

This comprehensive guide provides an in-depth exploration of the preparation and application of fluorescent sensors derived from formylphenylboronic acid. Moving beyond a simple recitation of protocols, this document delves into the underlying principles, practical considerations, and innovative applications that empower researchers to harness the full potential of these remarkable molecular tools. From the synthesis of novel probes to their deployment in cellular imaging and high-throughput screening, this guide is designed to be an essential resource for scientists at the forefront of chemical biology and drug discovery.

The Chemistry of Sensing: Foundational Principles

The utility of formylphenylboronic acid derivatives in fluorescent sensor design is rooted in the reversible covalent interaction between the boronic acid group and molecules containing cis-1,2- or cis-1,3-diol functionalities.[1][2] This interaction forms a stable five- or six-membered cyclic boronate ester, a reaction that is particularly effective in aqueous environments.[1] This inherent affinity for diols makes boronic acid-based sensors exceptionally well-suited for the detection of saccharides, which are rich in these structural motifs.[3]

The formyl group (-CHO) serves as a versatile chemical handle for the covalent attachment of a fluorophore. The most common synthetic strategy involves a Schiff base condensation reaction with an amino-functionalized fluorophore.[4] This reaction is typically straightforward and results in a stable imine linkage, creating a modular system where the recognition unit (boronic acid) is electronically coupled to the signaling unit (fluorophore).

The binding of a diol-containing analyte to the boronic acid moiety triggers a change in the photophysical properties of the fluorophore, leading to a detectable change in the fluorescence signal. This signal transduction can occur through several distinct mechanisms:

• Photoinduced Electron Transfer (PET): In many sensor designs, the nitrogen atom of the imine linkage or another proximal amine can quench the fluorescence of the fluorophore through PET. Upon binding of a diol to the boronic acid, the Lewis acidity of the boron atom increases, leading to a decrease in the electron-donating ability of the nitrogen. This inhibits the PET process, resulting in a "turn-on" fluorescence response.[1]

• Intramolecular Charge Transfer (ICT): The electronic properties of the fluorophore can be modulated by the binding event. The formation of the boronate ester can alter the electron density distribution within the sensor molecule, leading to a shift in the emission wavelength. This can manifest as either a blue shift (hypsochromic) or a red shift (bathochromic) in the fluorescence spectrum, providing a ratiometric sensing capability.[4]

• Förster Resonance Energy Transfer (FRET): FRET is a distance-dependent energy transfer between a donor fluorophore and an acceptor. In the context of boronic acid sensors, a FRET pair can be incorporated into the sensor design. The binding of an analyte can induce a conformational change that alters the distance between the donor and acceptor, thereby modulating the FRET efficiency and leading to a change in the fluorescence emission of either the donor or the acceptor.[4][5] This mechanism is particularly useful for designing sensors for larger analytes or for studying binding events at interfaces.[6]

Diagram of Sensing Mechanisms

Caption: Key fluorescence sensing mechanisms in formylphenylboronic acid-based sensors.

Synthesis and Characterization of Fluorescent Probes: A Practical Guide

The synthesis of fluorescent probes from formylphenylboronic acid derivatives is a highly modular process, allowing for the rational design of sensors with tailored properties. The general workflow involves the selection of a suitable fluorophore with a primary amine functionality, followed by a condensation reaction with 4-formylphenylboronic acid (4-FPBA) or its derivatives.

General Synthetic Protocol: Schiff Base Condensation

This protocol describes the synthesis of a fluorescent probe by reacting 4-formylphenylboronic acid with an amino-functionalized fluorophore.[4]

Materials and Reagents:

• Amino-functionalized fluorophore (e.g., 9-aminomethylanthracene, 4-amino-1,8-naphthalimide)

• 4-Formylphenylboronic acid (4-FPBA)

• Anhydrous ethanol or methanol

• Glacial acetic acid (catalyst)

• Round-bottom flask with reflux condenser

• Stir plate and magnetic stir bar

• Thin-layer chromatography (TLC) plates (silica gel)

• Rotary evaporator

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., hexane, ethyl acetate, dichloromethane)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 1.0 equivalent of the amino-functionalized fluorophore in anhydrous ethanol.

• Add 1.1 equivalents of 4-formylphenylboronic acid to the solution.

• Add a catalytic amount (2-3 drops) of glacial acetic acid to promote the reaction.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (typically 70-80 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC. Periodically, take a small aliquot of the reaction mixture and spot it on a TLC plate. The formation of the Schiff base product will be indicated by the appearance of a new, typically less polar, spot.

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting materials on TLC), allow the mixture to cool to room temperature. Remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography. The appropriate eluent system will depend on the polarity of the product and should be determined by TLC analysis.

• Characterization: Characterize the purified product using standard analytical techniques to confirm its structure and purity.

Diagram of Synthetic Workflow

Caption: A streamlined workflow for the synthesis of formylphenylboronic acid-based fluorescent sensors.

Essential Characterization Techniques

Thorough characterization of the synthesized fluorescent probe is crucial to ensure its identity, purity, and suitability for downstream applications.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment of the molecule, confirming the formation of the imine bond (a characteristic singlet peak typically appears between δ 8.0 and 9.0 ppm) and the integrity of the aromatic and fluorophore protons.

  • ¹³C NMR: Confirms the carbon framework of the molecule.

  • ¹¹B NMR: This is a key technique for studying boronic acids. The chemical shift of the boron atom is highly sensitive to its coordination state. A trigonal planar (sp²) boronic acid typically shows a chemical shift around 30 ppm. Upon formation of a tetrahedral (sp³) boronate ester with a diol, this signal shifts upfield to approximately 5-15 ppm.[7]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the synthesized compound, confirming its elemental composition.

Applications in Biological Sensing

The modular nature of formylphenylboronic acid-based sensors has led to their application in the detection of a wide array of biologically relevant analytes.

Saccharide Detection: The Quintessential Application

The primary application of these sensors is in the detection and quantification of saccharides.[3] This is of particular importance in the context of diabetes management, where continuous glucose monitoring is essential.[4]

Protocol for Fluorescent Detection of Glucose:

This protocol outlines a general procedure for the quantitative detection of glucose using a synthesized FPBA-based fluorescent probe.[4]

Materials and Reagents:

• Synthesized FPBA-based fluorescent probe

• Stock solution of the probe in a suitable solvent (e.g., DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Glucose stock solution of known concentration

• 96-well black microplate (for fluorescence measurements)

• Fluorescence microplate reader or spectrofluorometer

Procedure:

• Preparation of Probe Solution: Prepare a working solution of the fluorescent probe by diluting the stock solution in PBS (pH 7.4) to the desired final concentration (typically in the low micromolar range).

• Preparation of Glucose Standards: Prepare a series of glucose standards by serially diluting the glucose stock solution in PBS.

• Measurement:

  • In a 96-well microplate, add a fixed volume of the probe working solution to each well.

  • Add varying volumes of the glucose standard solutions to the wells to achieve a range of final glucose concentrations.

  • Include a blank well containing only the probe solution in PBS (zero glucose concentration).

• Incubation: Incubate the plate at a constant temperature (e.g., 37°C) for a predetermined period to allow the binding equilibrium to be reached. This incubation time should be optimized for the specific probe.

• Fluorescence Reading: Measure the fluorescence intensity of each well using a fluorescence microplate reader at the appropriate excitation and emission wavelengths for the probe.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Plot the fluorescence intensity (or the change in fluorescence intensity) as a function of glucose concentration to generate a calibration curve.

  • From the calibration curve, determine the linear dynamic range and the limit of detection (LOD).

Table 1: Performance of Selected Formylphenylboronic Acid-Based Saccharide Sensors

Fluorophore Core	Analyte	Sensing Mechanism	Detection Limit	Binding Constant (Kₐ)	Reference
Anthracene	D-Fructose	PET	-	353 M⁻¹	[1]
Anthracene	D-Glucose	PET	-	1378 M⁻¹	[1]
Tetraphenylethene	Sorbitol	AIE	-	-	[8]
Dansyl	Sialic Acid	FRET	-	-	[9]

Detecting Reactive Oxygen Species (ROS): A Key Tool in Drug Development

Reactive oxygen species (ROS), such as hydrogen peroxide (H₂O₂), play crucial roles in both normal physiology and disease pathogenesis.[5] The development of fluorescent probes for ROS is of significant interest for studying oxidative stress and for the development of therapies that target these pathways.

Arylboronic acids can be oxidized by H₂O₂ to the corresponding phenols.[4] This reaction can be harnessed to create "turn-on" fluorescent sensors for ROS. A non-fluorescent or weakly fluorescent probe containing a boronic acid ester can be designed to release a highly fluorescent molecule upon reaction with H₂O₂.[4]

Protocol for Cellular ROS Detection:

This protocol provides a general framework for detecting intracellular ROS using a boronic acid-based fluorescent probe.

Materials and Reagents:

• Boronic acid-based ROS probe

• Cell culture medium

• Adherent or suspension cells

• ROS inducer (e.g., H₂O₂, tert-butyl hydroperoxide) as a positive control

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding: Seed cells in an appropriate culture vessel (e.g., 96-well plate, glass-bottom dish) and allow them to adhere and grow to the desired confluency.

• Probe Loading:

  • Prepare a working solution of the ROS probe in serum-free cell culture medium.

  • Remove the culture medium from the cells and wash with PBS.

  • Add the probe solution to the cells and incubate at 37°C for a predetermined time (e.g., 30-60 minutes) to allow for cellular uptake.

• Cell Washing: Wash the cells with PBS to remove any excess extracellular probe.

• ROS Induction (Optional): For a positive control, treat a subset of the cells with a known ROS inducer.

• Imaging/Analysis:

  • Fluorescence Microscopy: Image the cells using a fluorescence microscope equipped with the appropriate filter set for the fluorophore. An increase in fluorescence intensity indicates the presence of ROS.

  • Flow Cytometry: Harvest the cells and analyze the fluorescence intensity of the cell population using a flow cytometer.

Diagram of ROS Detection Workflow

Sources

• 1. Recent development of boronic acid-based fluorescent sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Elucidation of a Novel Fluorescent Boron-Sensor for the Analysis of Boronic Acid-Containing Compounds [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. assaygenie.com [assaygenie.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Optimizing the Cell Painting assay for image-based profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Phenylboronic-acid-based Functional Chemical Materials for Fluorescence Imaging and Tumor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pH-responsive biocompatible fluorescent polymer nanoparticles based on phenylboronic acid for intracellular imaging and drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic One-Pot Syntheses Utilizing 2,4-Dichloro-3-formylphenylboronic Acid

Abstract

2,4-Dichloro-3-formylphenylboronic acid is a uniquely versatile building block in modern organic synthesis, particularly for the construction of complex molecular architectures relevant to pharmaceutical and materials science. Its structure features two key orthogonal reactive sites: a boronic acid moiety, amenable to palladium-catalyzed cross-coupling reactions, and a formyl (aldehyde) group, which can participate in a vast array of condensation and multicomponent reactions. This guide provides detailed application notes and protocols for leveraging this dual reactivity in one-pot synthetic strategies, enabling the efficient generation of molecular diversity while minimizing purification steps and resource expenditure. We will explore two powerful methodologies: a tandem Suzuki-Miyaura cross-coupling followed by in-situ reductive amination, and a multicomponent reaction (MCR) approach for the synthesis of highly substituted heterocyclic systems.

The Strategic Advantage of 2,4-Dichloro-3-formylphenylboronic Acid in One-Pot Synthesis

The efficiency of a synthetic route is a critical parameter in drug discovery and development. One-pot reactions, where reactants are subjected to successive chemical transformations in a single vessel, represent a highly effective strategy for improving efficiency.[1] This approach reduces the need for intermediate isolation and purification, saving time, solvents, and materials, thereby aligning with the principles of green chemistry.[2]

2,4-Dichloro-3-formylphenylboronic acid is an ideal substrate for such processes due to its distinct functional groups:

• The Boronic Acid Group: This moiety is a cornerstone of the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, one of the most robust methods for forming carbon-carbon bonds.[3][4][5] It allows for the facile connection of the dichlorophenyl ring to a wide variety of aryl, heteroaryl, or vinyl partners. The reaction is known for its mild conditions and tolerance of numerous functional groups, including aldehydes.[6][7]

• The Formyl Group: The aldehyde functionality serves as a versatile electrophilic handle for a multitude of subsequent transformations. It can readily form imines, participate in aldol or Knoevenagel condensations, and act as a key component in powerful multicomponent reactions (MCRs) that build complex heterocyclic scaffolds in a single step.[8][9][10]

The strategic placement of these groups allows for a sequential reaction cascade within a single pot, dramatically increasing molecular complexity from a single starting material.

Application Protocol I: One-Pot Tandem Suzuki-Miyaura Coupling & Reductive Amination

This protocol details the synthesis of complex biaryl secondary amines. The first step establishes a biaryl scaffold via Suzuki-Miyaura coupling, and the second, without isolation of the intermediate, functionalizes the aldehyde via reductive amination. This is a powerful route to structures frequently found in medicinal chemistry.

Workflow and Mechanism

The process begins with the palladium-catalyzed coupling of 2,4-Dichloro-3-formylphenylboronic acid with an aryl halide. Upon completion, a primary amine is introduced into the same vessel, which condenses with the formyl group to form an imine intermediate. A mild reducing agent, added in the final step, selectively reduces the imine C=N bond to furnish the final secondary amine product.

Sources

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Lab Reporter [fishersci.se]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Isocyanide-Based Multicomponent Reactions of Free Phenylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 10. neist.csircentral.net [neist.csircentral.net]

Application Note: Functionalization of Metal-Organic Frameworks (MOFs) with Phenylboronic Acids for Stimuli-Responsive Applications

with Phenylboronic Acid Application Focus: Glucose-Responsive Drug Delivery & Cis-Diol Enrichment

Executive Summary

This guide details the protocol for functionalizing amino-tagged metal-organic frameworks (specifically UiO-66-NH

) with phenylboronic acid (PBA) derivatives. The resulting hybrid material utilizes the reversible covalent interaction between boronic acids and cis-diols (such as glucose) to act as a "smart" gatekeeper.

Why this matters: Standard MOFs are static porous containers. By grafting PBAs onto the MOF surface or pore walls, we transform them into dynamic, stimuli-responsive systems. In the presence of high glucose concentrations (hyperglycemic conditions), the PBA moieties form hydrophilic, anionic boronate esters. This chemical shift triggers the release of encapsulated cargo (e.g., insulin) or selectively captures target biomolecules (e.g., sialic acid, nucleosides).

Scientific Mechanism: The Boronate Switch

The core of this application is the equilibrium between the neutral trigonal planar form of phenylboronic acid and its anionic tetrahedral boronate ester.

• Resting State (Low Glucose/Neutral pH): The PBA moiety attached to the MOF is predominantly in a neutral, hydrophobic state. This facilitates the retention of cargo within the pores via hydrophobic interactions or steric hindrance (gate closed).

• Active State (High Glucose/Alkaline pH): In the presence of cis-diols (glucose), PBA forms a stable cyclic boronate ester. This complex is anionic and highly hydrophilic.

• The Trigger: The generation of negative charge on the pore surface causes electrostatic repulsion and increased wettability, effectively "opening" the MOF gates and allowing the diffusion of the payload.

Diagram 1: The Glucose-Triggered Boronate Mechanism

Caption: The reversible transition from neutral PBA to anionic boronate ester triggers cargo release.

Material Selection & Strategy

The Scaffold: UiO-66-NH

We utilize UiO-66-NH

(Zirconium clusters linked by 2-aminoterephthalic acid) as the base material.[1]

• Stability: Exceptional chemical stability in water and biological buffers compared to other MOFs (e.g., MOF-5).

• Handle: The pendant amino (-NH

  ) group on the linker provides a versatile site for covalent attachment via amide coupling without destabilizing the Zr-cluster nodes.

The Ligand: 4-Carboxyphenylboronic Acid (CPBA)

• Coupling: The carboxyl group of CPBA reacts with the amino group of the MOF to form a stable amide bond.

• Function: The boronic acid group remains free to interact with glucose.

Experimental Protocols

Protocol A: Synthesis of UiO-66-NH (Base MOF)

Pre-requisite: All glassware must be dry. Use analytical grade solvents.

• Dissolution: Dissolve ZrCl

  (0.23 g, 1 mmol) in 15 mL of DMF.

• Linker Addition: Add 2-aminoterephthalic acid (H

  BDC-NH , 0.18 g, 1 mmol). Sonicate for 10 mins until clear.

• Modulation (Critical): Add 1 mL of glacial acetic acid. Note: The modulator controls crystal size and defect density, crucial for pore accessibility.

• Solvothermal Reaction: Transfer to a Teflon-lined autoclave. Heat at 120°C for 24 hours.

• Washing: Centrifuge the resulting yellow powder. Wash 3x with DMF (to remove unreacted linker) and 3x with Methanol (to exchange pore solvent).

• Activation: Dry under vacuum at 80°C for 12 hours.

Protocol B: Post-Synthetic Modification (PSM) with PBA

This step covalently grafts the glucose-sensing unit onto the MOF.

Reagents:

• UiO-66-NH

  (Synthesized above)[1][2][3][4]

• 4-Carboxyphenylboronic acid (CPBA)

• EDC

  HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-Hydroxysuccinimide)

• Solvent: Anhydrous DMF

Step-by-Step Workflow:

• Activation of CPBA:

  • Dissolve 165 mg (1 mmol) of CPBA in 10 mL anhydrous DMF.

  • Add EDC

    HCl (191 mg, 1 mmol) and NHS (115 mg, 1 mmol).

  • Stir at room temperature for 1 hour to form the reactive NHS-ester intermediate.

• Coupling Reaction:

  • Disperse 100 mg of activated UiO-66-NH

    in 10 mL DMF via sonication (20 mins).

  • Add the activated CPBA solution to the MOF suspension dropwise.

  • Stir the mixture gently at 60°C for 24 hours under inert atmosphere (N

    ).

• Purification (Crucial for Bio-compatibility):

  • Centrifuge to collect the solid.

  • Wash 1: DMF (removes unreacted CPBA).

  • Wash 2: Water (removes urea byproducts from EDC).

  • Wash 3: Ethanol/Methanol (removes water and facilitates drying).

  • Validation Check: The supernatant should show no UV-Vis absorbance for CPBA linkers after the final wash.

• Final Activation:

  • Dry the functionalized MOF (UiO-66-PBA) under vacuum at 60°C overnight.

Protocol C: Drug Loading & Release Study

• Loading Insulin:

  • Dissolve Insulin (10 mg) in 5 mL PBS (pH 7.4).

  • Add 20 mg UiO-66-PBA. Stir at 4°C for 24 hours (protects protein integrity).

  • Centrifuge and measure supernatant concentration (UV 280 nm) to calculate Loading Efficiency (LE).

• Triggered Release:

  • Resuspend loaded MOFs in PBS containing varying Glucose levels:

    • Normoglycemic: 100 mg/dL (5.5 mM)

    • Hyperglycemic: 400 mg/dL (22 mM)

  • Aliquot samples at set time intervals, centrifuge, and measure released insulin in supernatant.

Workflow Visualization

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow from raw material synthesis to functional application.

Characterization & Validation

To ensure the protocol was successful, compare the Parent MOF (UiO-66-NH

) vs. Functionalized MOF (UiO-66-PBA).

Technique	Parameter	Expected Result (Success)
FTIR Spectroscopy	Amide Bond	Appearance of -CONH- peak at ~1650 cm .
FTIR Spectroscopy	B-O Stretch	Appearance of B-O bands at ~1340 cm .
Zeta Potential	Surface Charge	Shift from positive (+20 mV) to near neutral or negative, depending on pH and boronic acid ionization.
PXRD	Crystallinity	Patterns should remain identical (peaks at 2 = 7.4°, 8.5°). Loss of peaks indicates framework collapse.
N Isotherm (BET)	Surface Area	Decrease in surface area (e.g., from 1000 m /g to ~600 m /g) due to pore occupancy by PBA.
B NMR	Boron Presence	Distinct signal confirming the presence of Boron in the solid state.

Expert Troubleshooting Tips

• Pore Blockage: If the surface area drops too drastically (<100 m

  /g), the PBA may be blocking the pore windows rather than lining the walls.

  • Solution: Reduce the molar ratio of CPBA during PSM or increase the washing duration of the parent MOF to ensure full pore accessibility prior to functionalization.

• Framework Stability: UiO-66 is stable, but high pH (>10) can degrade it.

  • Solution: Perform release studies in buffered PBS (pH 7.4). The boronate ester forms efficiently at physiological pH if electron-withdrawing groups are present on the phenyl ring, or if the local microenvironment lowers the pKa.

• Aggregation: Nanoparticles may aggregate during the EDC/NHS step.

  • Solution: Maintain vigorous stirring and use dilute concentrations. Sonicate the MOF suspension immediately before adding the activated linker.

References

• Design of Glucose-Responsive Systems: Wang, D., et al. "Phenylboronic acid-based glucose-responsive polymeric nanoparticles: Synthesis and applications in drug delivery."[5] ResearchGate.[5]

• UiO-66 Functionalization Protocols: Kandiah, M., et al. "Post-synthetic modification of the metal-organic framework UiO-66."[2] Royal Society of Chemistry (Chemical Science).

• Boronic Acid-MOF Applications: Li, Z., et al. "Boronic acid grafted metal-organic framework for selective enrichment of cis-diol-containing compounds."[6] Journal of Chromatography A.

• Mechanism of Boronate Complexation: Brooks, W.L.A., & Sumerlin, B.S. "Synthesis and applications of boronic acid-containing polymers." Chemical Reviews.

• UiO-66-NH2 Synthesis & Characterization: Schaate, A., et al. "Modulated Synthesis of Zr-Based Metal-Organic Frameworks: From Nano to Single Crystals." Chemistry - A European Journal.

Sources

• 1. NH2-Modified UiO-66: Structural Characteristics and Functional Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Hydrophobic Functionalized UiO-66 Series: Synthesis, Characterization, and Evaluation of Their Structural and Physical–Chemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stability Protocols for 2,4-Dichloro-3-formylphenylboronic Acid

Ticket ID: T-24DC3F-PB Status: Open Priority: Critical Subject: Preventing Protodeboronation in Electron-Deficient, Sterically Hindered Systems

Executive Summary

You are encountering low yields with 2,4-Dichloro-3-formylphenylboronic acid . This substrate represents a "perfect storm" for protodeboronation :

• Electronic Instability: The electron-withdrawing groups (-Cl, -CHO) stabilize the aryl anion intermediate, accelerating base-catalyzed C-B bond cleavage.

• Steric Hindrance: The ortho-chloro substituent (2-Cl) hinders the approach of the Palladium catalyst, slowing down the productive transmetallation step.

The Solution: You must accelerate the cross-coupling rate (transmetallation) to outcompete the decomposition rate. This guide provides three tiered protocols to achieve this.

Module 1: Diagnostic & Mechanism

Why is your reaction failing?

In Suzuki-Miyaura coupling, the boronic acid enters an equilibrium with the base to form a boronate "ate" complex. For your specific molecule, this complex is highly unstable.

• The Trap: The 2,4-dichloro and 3-formyl groups withdraw electron density, making the ring electron-deficient. This stabilizes the negative charge on the carbon if the boron leaves, lowering the activation energy for protodeboronation.

• The Kinetic Bottleneck: The bulky Chlorine at position 2 physically blocks the Palladium center. If the catalyst is not highly active, the boronate waits too long for transmetallation and decomposes instead.

Mechanism of Failure vs. Success

The following diagram illustrates the kinetic competition occurring in your flask.

Figure 1: Kinetic competition between productive coupling (green) and destructive deboronation (red). Success depends on

.

Module 2: Primary Protocol (High-Activity Catalysis)

Goal: Use a specialized catalyst to speed up transmetallation, allowing the reaction to finish before the boronic acid decomposes.

Recommended System: Buchwald G3/G4 Precatalysts

Standard catalysts like

or are often too slow for this sterically hindered substrate.

Reagents:

• Catalyst: XPhos Pd G3 or G4 (Alternative: SPhos Pd G3 for extreme sterics).

• Base:

  (0.5 M aqueous or anhydrous if strictly necessary).[1]

• Solvent: THF or 1,4-Dioxane.

Step-by-Step Protocol:

• Charge Solids: Add Aryl Halide (1.0 equiv), Boronic Acid (1.5 equiv), and XPhos Pd G3 (2-5 mol%) to a vial equipped with a stir bar.

• Degas: Seal the vial and purge with Argon/Nitrogen for 5 minutes.

• Add Solvent: Add degassed THF (0.1 - 0.2 M concentration relative to halide).

• Add Base: Add degassed 0.5 M

  (2.0 - 3.0 equiv).

• Reaction: Stir vigorously at 40°C .

  • Note: Do not reflux immediately. High heat accelerates deboronation. These catalysts are active at room temperature.[2][3]

• Monitor: Check HPLC/LCMS at 30 minutes. The reaction should be fast.

Module 3: Advanced Protocol (MIDA Boronate Slow Release)

Goal: If the boronic acid decomposes instantly upon base addition, use a MIDA boronate. This "masks" the boron, releasing the active acid slowly so it is consumed immediately by the catalyst.

Reagents:

• Substrate: Convert your acid to the MIDA boronate (or purchase if available).

• Base:

  (3.0 equiv).

• Solvent: Dioxane:Water (5:1).[4]

Mechanism of Action: The MIDA boronate is stable to the base. It slowly hydrolyzes in the presence of water to release the free boronic acid in low concentrations, preventing the accumulation of the unstable "ate" complex.

Figure 2: The "Slow Release" strategy ensures the active boronic acid concentration never reaches levels that favor side reactions.

Module 4: Troubleshooting & FAQ

Troubleshooting Matrix

Symptom	Diagnosis	Corrective Action
Low Yield + De-boronated Arene	Protodeboronation is faster than coupling.	Switch to XPhos Pd G3 . Lower temperature to 40°C.
No Reaction + Intact SM	Catalyst failure (oxidative addition failed).	Ensure inert atmosphere.[5] Check aryl halide reactivity (I > Br > Cl).
Homocoupling of Halide	Oxidation of Pd(0) or disproportionation.	Degas solvents thoroughly. Avoid excessive catalyst loading.[6]
Aldehyde Degradation	Base-mediated Cannizzaro or oxidation.	Protect aldehyde as an acetal before coupling.

Frequently Asked Questions

Q: Can I use

or ? A: Avoid if possible. Carbonates in protic media can raise the pH too high, accelerating deboronation. Anhydrous or in dry solvents are safer alternatives for extremely unstable substrates.

Q: Why XPhos? Why not

? A: is coordinatively saturated and slow to undergo oxidative addition/transmetallation with hindered substrates. XPhos is bulky and electron-rich, facilitating the rapid coupling required to "beat" the decomposition timer.

Q: Should I add excess boronic acid? A: Yes. For unstable substrates, starting with 1.5 to 2.0 equivalents is standard practice to account for the portion that inevitably decomposes.

References

• Cox, P. A., et al. (2010). Base-Catalyzed Protodeboronation of Arylboronic Acids and Esters. Journal of the American Chemical Society.[7] Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[3] Journal of the American Chemical Society.[7] Link

• Gillis, E. P., & Burke, M. D. (2007). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[7][8] Journal of the American Chemical Society.[7] Link

• Knapp, D. M., et al. (2010). MIDA Boronates are Hydrolyzed Fast and Slow by Two Different Mechanisms. Journal of the American Chemical Society.[7] Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Buchwald CX Precatalysts  | Umicore [pmc.umicore.com]
• 7. escholarship.org [escholarship.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Suzuki Coupling of Chlorinated Phenylboronic Acids

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address the unique challenges encountered when working with chlorinated phenylboronic acids and their derivatives. Aryl chlorides are often preferred substrates in industrial settings due to their lower cost and wider availability compared to bromides and iodides. However, their inherent stability and the strength of the C-Cl bond present significant hurdles in achieving high-yield couplings.[1][2]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to empower researchers, chemists, and process development professionals to overcome these challenges, optimize reaction conditions, and achieve reliable, high-yielding results.

Frequently Asked Questions (FAQs)

Q1: Why are aryl chlorides considered challenging substrates for Suzuki-Miyaura coupling?

Aryl chlorides are significantly less reactive than their bromide or iodide counterparts. This reluctance to react stems from the high bond dissociation energy of the carbon-chlorine (C-Cl) bond. The rate-determining step in the Suzuki catalytic cycle is typically the oxidative addition of the aryl halide to the Palladium(0) center.[1] A stronger C-X bond (where X is the halogen) makes this initial activation step more difficult, often requiring more forcing conditions (higher temperatures) and highly active catalyst systems to proceed efficiently.[1][2]

Q2: What is the primary role of the phosphine ligand in the coupling of aryl chlorides?

The ligand is arguably the most critical component for successful C-Cl bond activation. For challenging substrates like aryl chlorides, the ligand must be both electron-rich and sterically bulky .[3][4]

• Electron-richness: Donating electron density to the palladium center makes it more nucleophilic and enhances its ability to insert into the C-Cl bond during oxidative addition.

• Bulk: Steric hindrance promotes the reductive elimination step (the final, product-forming step) and helps to prevent the formation of inactive palladium dimers.[4]

Modern biaryl phosphine ligands, such as SPhos, XPhos, and RuPhos, were specifically designed to meet these criteria and have become the gold standard for these transformations.[4]

Q3: How does the choice of base impact the reaction?

The base is essential for the transmetalation step, where the organic group is transferred from the boron atom to the palladium center.[1][5] The base activates the boronic acid by forming a more nucleophilic boronate species ("ate" complex), which facilitates the transfer.[5][6]

The choice of base can dramatically affect the reaction outcome.[5]

• Stronger bases (e.g., hydroxides, phosphates) can accelerate a sluggish transmetalation.[7]

• Weaker bases (e.g., carbonates) are often sufficient and can be beneficial when dealing with base-sensitive functional groups.[8]

• The base's solubility is also a key factor; a heterogeneous mixture often requires a phase-transfer catalyst or aqueous solvent mixtures to be effective.[7]

Q4: What is protodeboronation and how can I prevent it?

Protodeboronation is a common side reaction where the C-B bond of the boronic acid is cleaved and replaced by a C-H bond, consuming the starting material without forming the desired product.[9][10] This process is often catalyzed by aqueous base and elevated temperatures.[10][11]

Prevention Strategies:

• Use Boronic Esters: Pinacol or neopentylglycol esters are generally more stable and less prone to protodeboronation than the corresponding boronic acids.[9][12]

• Minimize Water: While often necessary, use the minimum amount of water required for the base to be effective. Anhydrous conditions can be employed with soluble organic bases.

• Control Stoichiometry: Use a minimal excess of the boronic acid (e.g., 1.1-1.2 equivalents).

• "Slow Release" Strategies: Using organotrifluoroborates or MIDA boronates can maintain a low concentration of the active boronic acid in solution, minimizing decomposition pathways.[10][13]

Troubleshooting Guide: Common Issues & Solutions

This section is designed as a diagnostic tool. Identify your primary issue and work through the potential causes and suggested solutions.

Problem 1: Low or No Product Yield

A low or nonexistent yield is the most common issue. The key is to systematically diagnose the component that is failing.

Caption: Troubleshooting Decision Tree for Low Yield Reactions.

Detailed Solutions:

• Potential Cause: Inactive Catalyst

  • Diagnosis: The palladium precatalyst may have decomposed due to age or exposure to air. The active Pd(0) species is oxygen-sensitive.

  • Solution:

    • Use Fresh Catalyst: Always use a fresh batch of catalyst from a reliable supplier.[14]

    • Maintain Inert Atmosphere: Ensure the reaction vessel is thoroughly purged with an inert gas (Argon or Nitrogen) before adding the catalyst. Use degassed solvents.[15]

• Potential Cause: Inappropriate Ligand

  • Diagnosis: The C-Cl bond is strong, and standard ligands like PPh₃ are often ineffective.

  • Solution: Employ bulky, electron-donating phosphine ligands designed for C-Cl activation. A 2:1 ligand-to-palladium ratio is a good starting point.

Ligand	Key Characteristics	Typical Substrates
SPhos	Highly active, promotes fast reaction rates.[4]	General purpose for a wide range of aryl chlorides.
XPhos	Very bulky, excellent for sterically hindered substrates.[4]	Coupling of ortho-substituted aryl chlorides.
RuPhos	Electron-rich, effective for heteroaryl chlorides.[16]	Pyridines, pyrimidines, and other N-containing heterocycles.
P(t-Bu)₃	A robust, less complex ligand effective for many aryl chlorides.[17]	Electron-deficient and some unactivated aryl chlorides.

• Potential Cause: Suboptimal Base and Solvent

  • Diagnosis: Transmetalation is failing due to a poor choice of base or a solvent system that doesn't solubilize all components.

  • Solution:

    • Base Selection: Potassium phosphate (K₃PO₄) is an excellent and broadly applicable base for these couplings.[4] Cesium carbonate (Cs₂CO₃) is a stronger, often more effective alternative, especially for difficult couplings.[18]

    • Solvent System: A biphasic solvent system like Toluene/Water or Dioxane/Water (typically in a 4:1 to 10:1 ratio) is highly effective. The organic solvent dissolves the aryl halide and catalyst, while the water dissolves the inorganic base, facilitating the reaction at the interface.[7]

Problem 2: Significant Byproduct Formation

Byproducts not only lower your yield but also complicate purification. Identifying the byproduct is the first step to eliminating it.

• Byproduct: Homocoupling of Boronic Acid (Ar-B(OH)₂ → Ar-Ar)

  • Cause: This side reaction is often promoted by the presence of oxygen, which can oxidize the Pd(0) catalyst or directly mediate the coupling of two boronic acid molecules.[19]

  • Solution:

    • Rigorous Degassing: Before adding the catalyst, thoroughly degas the solvent and reaction mixture by bubbling with argon for 15-30 minutes or by using freeze-pump-thaw cycles (3x).[15]

    • Maintain Inert Atmosphere: Keep the reaction under a positive pressure of inert gas throughout the experiment.

• Byproduct: Hydrodehalogenation / Dechlorination (Ar-Cl → Ar-H)

  • Cause: The aryl chloride is reduced instead of coupled. This occurs when a palladium-hydride (Pd-H) species is formed and undergoes reductive elimination with the aryl group.[15] The hydride source can be trace water, the solvent (especially alcohols), or certain bases.[15]

  • Solution:

    • Switch Solvent: Avoid alcohol-based solvents. Use aprotic solvents like toluene, dioxane, or THF.[15]

    • Optimize Base: Strong alkoxide bases can sometimes promote dehalogenation. Switch to a carbonate (K₂CO₃) or phosphate (K₃PO₄) base.[8][15]

    • Protecting Groups: For N-H containing heterocycles (like indoles or pyrroles), dehalogenation can be a major issue. Protecting the nitrogen with a group like Boc or SEM can suppress this side reaction.[15][20]

• Byproduct: Protodeboronation (Ar-B(OH)₂ → Ar-H)

  • Cause: As discussed in the FAQs, this is the hydrolysis of the boronic acid. It is exacerbated by high temperatures and prolonged reaction times in aqueous base.[11]

  • Solution:

    • Use a Boronic Ester: Pinacol esters (Ar-Bpin) are significantly more robust.[9][12]

    • Lower Temperature: If possible, run the reaction at the lowest effective temperature (e.g., 80 °C instead of 110 °C).

    • Minimize Reaction Time: Monitor the reaction by TLC or LC-MS and work it up as soon as the starting material is consumed.

General Experimental Protocol

This is a robust starting point for the Suzuki-Miyaura coupling of a chlorinated phenylboronic acid (or ester) with an aryl halide partner.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: The Palladium-Catalyzed Suzuki-Miyaura Cycle.

Materials:

• Aryl Chloride (1.0 equiv)

• Chlorinated Phenylboronic Acid or Pinacol Ester (1.2 equiv)

• Palladium Precatalyst (e.g., SPhos Pd G3, 1-2 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, Degassed Solvent (e.g., Toluene/Water 5:1)

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl chloride, the chlorinated phenylboronic acid/ester, and the base.

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (argon is preferred) three times to ensure all oxygen is removed.

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Catalyst Addition: Briefly remove the septum or cap and add the palladium precatalyst under a positive flow of inert gas. Reseal the vessel immediately.

• Heating and Monitoring: Heat the reaction mixture to 80–110 °C with vigorous stirring. Monitor the progress of the reaction by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel. Wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

References

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. [Link]

• Suppressing Protodeboronation in Cu‐Mediated F/F‐Fluorination of Arylboronic Acids: A Mechanistically Guided Approach Towards Optimized PET Probe Development - ResearchGate. [Link]

• The iron-catalysed Suzuki coupling of aryl chlorides - Nature. [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. [Link]

• The iron-catalysed Suzuki coupling of aryl chlorides - Cardiff University. [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions - ACS Publications. [Link]

• A Convenient and General Method for Pd-Catalyzed Suzuki Cross-Couplings of Aryl Chlorides and Arylboronic Acids - PubMed. [Link]

• General and User-friendly Method for Suzuki Reactions with Aryl Chlorides - ResearchGate. [Link]

• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion - Journal of the American Chemical Society. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. [Link]

• A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF - ResearchGate. [Link]

• Protodeboronation - Wikipedia. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC. [Link]

• The iron-catalysed Suzuki coupling of aryl chlorides - White Rose Research Online. [Link]

• Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations - Wordpress. [Link]

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor. [Link]

• Suzuki Coupling I Common Byproducts in Suzuki Coupling - YouTube. [Link]

• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates - ResearchGate. [Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate. [Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis - ResearchGate. [Link]

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC. [Link]

• Base and solvent effects on the Suzuki coupling of p-bromoacetophenone (5) with phenylboronic acid (6) - ResearchGate. [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES HES-SO. [Link]

• Question About Suzuki Coupling Reaction Byproducts (Homocoupling) : r/chemhelp - Reddit. [Link]

• Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation - The Journal of Physical Chemistry B. [Link]

• What are the byproducts in a Suzuki reaction? - Chemistry Stack Exchange. [Link]

• Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis - University of Windsor. [Link]

• Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides - The Journal of Organic Chemistry. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. uwindsor.ca [uwindsor.ca]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. arodes.hes-so.ch [arodes.hes-so.ch]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Protodeboronation - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. research.ed.ac.uk [research.ed.ac.uk]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Suzuki Coupling [organic-chemistry.org]
• 18. researchgate.net [researchgate.net]
• 19. reddit.com [reddit.com]
• 20. researchgate.net [researchgate.net]

Purification methods for 2,4-Dichloro-3-formylphenylboronic acid from reaction mixtures

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 2,4-Dichloro-3-formylphenylboronic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with the purification of this versatile building block. We will address frequently encountered issues, provide detailed troubleshooting protocols, and explain the scientific rationale behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 2,4-Dichloro-3-formylphenylboronic acid?

A1: The purification of arylboronic acids, including 2,4-Dichloro-3-formylphenylboronic acid, presents several distinct challenges. Boronic acids are known to be "sticky" compounds, often leading to issues like streaking and poor recovery during silica gel chromatography.[1][2] They can also undergo undesirable side reactions such as protodeborylation (loss of the boronic acid group) or form trimeric anhydrides known as boroxines, especially upon heating or under anhydrous conditions.[3][4] The presence of the aldehyde (formyl) group adds another layer of complexity, as it is sensitive to oxidation and can participate in various side reactions.

Q2: What are the most common impurities I should expect in my crude reaction mixture?

A2: The impurity profile depends heavily on the synthetic route used. However, some common impurities include:

• Protodeborylation Product: 2,4-Dichlorobenzaldehyde, formed by the cleavage of the C-B bond.[1] This is often exacerbated by high temperatures and aqueous basic conditions.[3]

• Homocoupling Byproducts: Symmetrical biaryl compounds formed from the starting materials.

• Boroxines: Trimeric anhydrides of the boronic acid. These can complicate characterization (e.g., by NMR) but are typically converted back to the boronic acid during aqueous workup or chromatography.

• Unreacted Starting Materials: Depending on the synthesis, this could include precursors like 1-bromo-2,4-dichloro-3-iodobenzene or related organometallic reagents.[5]

• Oxidation Products: The corresponding carboxylic acid (2,4-dichloro-3-formylbenzoic acid) if the aldehyde is oxidized.

Q3: Why is standard silica gel chromatography often ineffective for my boronic acid?

A3: Standard silica gel is acidic and contains surface silanol groups (Si-OH). These groups can strongly interact with the Lewis acidic boron atom and the hydroxyl groups of the boronic acid, leading to irreversible adsorption, decomposition, or significant streaking on the column.[1][2][6] This makes it difficult to achieve good separation and often results in low product recovery. While some success has been reported, it is frequently a tedious and low-yielding process.[6]

Q4: How should I properly store purified 2,4-Dichloro-3-formylphenylboronic acid to ensure its stability?

A4: To minimize degradation, the purified solid should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a refrigerator or freezer. This helps to prevent oxidation of the aldehyde group and minimizes potential hydrolysis or other moisture-related degradation pathways. Avoid prolonged exposure to air and light.

Troubleshooting Guide: From Crude Mixture to Pure Compound

This section addresses specific problems you may encounter during the purification process.

Problem 1: My crude product has low purity (<85%) and contains multiple byproducts.

• Potential Cause: Inefficient reaction or significant side reactions like protodeborylation and homocoupling.

• Recommended Solution: Acid-Base Extraction. Boronic acids are weakly acidic (pKa ~9) and can be manipulated by pH changes.[7] An acid-base wash is an excellent first-pass purification step to remove non-acidic impurities. A patent for purifying formylphenylboronic acids specifically details dissolving the crude product in an aqueous base, washing with an organic solvent to remove neutral impurities, and then re-acidifying to precipitate the purified boronic acid.[8]

• Dissolution: Suspend the crude solid in water (approx. 5-10 mL per gram of crude). Cool the mixture in an ice bath to 10°C or below.

• Basification: Slowly add 1M aqueous sodium hydroxide (NaOH) dropwise while vigorously stirring. Monitor the pH and temperature closely. Add base until the solid dissolves and the pH reaches ~10.5. Do not exceed this pH or allow the temperature to rise significantly, as this can promote decomposition.[8]

• Extraction of Impurities: Transfer the aqueous solution to a separatory funnel. Extract the solution two to three times with a non-polar organic solvent like toluene or diethyl ether to remove neutral impurities (e.g., homocoupled byproducts, protodeborylation product).

• Precipitation: Return the aqueous layer to a beaker and cool it again in an ice bath. Slowly add 1M hydrochloric acid (HCl) dropwise with stirring until the pH is acidic (pH ~2-3), causing the purified boronic acid to precipitate.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the filter cake thoroughly with cold deionized water to remove salts.

• Drying: Dry the purified solid under high vacuum at a low temperature (e.g., 40-50°C) to prevent degradation.

Problem 2: The product is an oil or refuses to crystallize after workup.

• Potential Cause: Presence of residual solvents or impurities that are inhibiting crystallization. The compound may also have formed a boroxine, which can be oily.

• Recommended Solution 1: Trituration. This technique uses a solvent in which the desired product is poorly soluble, but the impurities are soluble.

• Place the oily or impure solid product in a flask.

• Add a small volume of a suitable solvent. Good starting points are cold diethyl ether, hexane, or a mixture of hexane and ethyl acetate.

• Stir or sonicate the suspension vigorously. The goal is to wash the impurities into the solvent while the pure product remains a solid.

• Isolate the solid by vacuum filtration, wash with a small amount of the cold trituration solvent, and dry under vacuum.

• Recommended Solution 2: Recrystallization. If trituration is insufficient, recrystallization is a powerful technique. Finding the right solvent system is key.

Solvent System	Rationale
Water	Boronic acids often have some water solubility, especially when hot.[4][9]
Ethanol/Water	A common and effective mixture for recrystallizing polar organic compounds.[10]
Toluene	A good solvent for dissolving aryl compounds when hot, with lower solubility when cold.
Ethyl Acetate / Hexanes	An anti-solvent system. Dissolve the compound in a minimum of hot ethyl acetate, then add hexanes until cloudy.

Problem 3: Column chromatography results in severe streaking and low yield.

• Potential Cause: Strong interaction between the boronic acid and the acidic silica gel stationary phase.[1][2]

• Recommended Solution: Modified Chromatography Techniques. Standard silica gel should be avoided. If chromatography is necessary, consider these alternatives:

  • Reverse-Phase Chromatography (C18): This can be effective, often using a mobile phase of acetonitrile and water, sometimes with a pH modifier like formic acid.[2] However, removing large volumes of water can be problematic.[1]

  • Neutral Alumina: Some researchers report success purifying boronate esters using neutral alumina, which is less acidic than silica.[6]

  • Boric Acid-Treated Silica Gel: A published method involves pre-treating the silica gel with boric acid. This helps to saturate the active sites on the silica, reducing the interaction with the analyte and allowing for better elution and separation.[11]

Problem 4: My NMR spectrum shows broad peaks for the B(OH)₂ protons and the product appears to be a different compound.

• Potential Cause: Formation of a boroxine, the trimeric anhydride of the boronic acid. This is common, especially if the sample was dried extensively or heated.

• Recommended Solution: Re-equilibration. Boroxine formation is a reversible equilibrium.

  • For Analysis: Dissolve the NMR sample in a solvent containing a small amount of D₂O (e.g., DMSO-d₆ with a drop of D₂O). This will hydrolyze the boroxine back to the monomeric boronic acid, resulting in sharper peaks. The B(OH)₂ protons will exchange with deuterium and may disappear or shift.

  • For Bulk Material: The boroxine will typically revert to the boronic acid during subsequent aqueous reaction conditions or workups. For most applications, such as Suzuki coupling, the presence of the boroxine is not detrimental as it readily converts to the active boronic acid in the reaction mixture.[4]

Purification Strategy Workflow

The following diagram outlines a decision-making process for purifying 2,4-Dichloro-3-formylphenylboronic acid.

Caption: Decision workflow for purifying 2,4-Dichloro-3-formylphenylboronic acid.

References

• Khan, R. A., et al. (2016). How to purify boronic acids/boronate esters? ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Boronic acid. Wikipedia. Available at: [Link]

• Hitosugi, S., et al. (2012). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Chemistry Letters, 41(10), 1389-1391. Available at: [Link]

• Huber, S. M., et al. (2019). Internal and external catalysis in boronic ester networks. Semantic Scholar. Available at: [Link]

• Dembitsky, V. M., et al. (2003). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Helvetica Chimica Acta, 86(9), 3259-3264. Available at: [Link]

• Wang, B., et al. (2021). Boronic acid with high oxidative stability and utility in biological contexts. PNAS, 118(10), e2020786118. Available at: [Link]

• Cox, P. A., et al. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid-Base Paradox in Cross-Coupling. The Journal of Organic Chemistry, 77(17), 7748-7762. Available at: [Link]

• Chemistry Stack Exchange. (2025). Challenging purification of organoboronic acids. Available at: [Link]

• Waters Corporation. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Available at: [Link]

• Reddit. (2025). HELP: Purifying boronic acids sucks. r/OrganicChemistry. Available at: [Link]

• Reddit. (2025). HELP: Purifying boronic acids sucks. r/chemistry. Available at: [Link]

• Reddit. (2017). Purification of boronic acids?. r/chemistry. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information OBC revisions. Available at: [Link]

• Organic Syntheses. (n.d.). Procedure for Tetrabutylammonium(4-Fluorophenyl)trifluoroborate. Organic Syntheses, 88, 153. Available at: [Link]

• Organic Syntheses. (n.d.). Procedure for the Preparation of (R)-tert-Butyl Phenylsulfonyl(4-(4-chlorophenyl)-3-phenyl-3,4-dihydro-2H-benzo[e][6][7][11]oxathiazin-2-yl)methylcarbamate 1,1-Dioxide. Organic Syntheses, 92, 290. Available at: [Link]

• Google Patents. (2002). US6420597B2 - Process for preparing highly pure formylphenylboronic acids.
• Google Patents. (2004). US20040049050A1 - Method for producing formylphenylboronic acids.

• Miller, S. J., et al. (2009). Boronic acid-promoted, site-selective Fischer esterification of sugar alcohols. Nature Chemistry, 1, 630-634. Available at: [Link]

• Nielsen, D. R., & McEwen, W. E. (1957). The Synthesis of a Homologous Series of Aryl Mono- and Diboronic Acids. Journal of the American Chemical Society, 79(12), 3081-3084. Available at: [Link]

• Reddit. (2024). Purification of alkyl Bpin/other alkyl boronic esters. r/Chempros. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Arylboronic acid or boronate synthesis. Available at: [Link]

• Senieer. (n.d.). Where Do Impurities In Pharmaceutical Analysis Come From?. Available at: [Link]

• ICH. (2011). ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. Available at: [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available at: [Link]

• Google Patents. (2014). US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.

• ICH. (2019). Impurities: Guideline for Residual Solvents Q3C(R6). Available at: [Link]

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• 11. academic.oup.com [academic.oup.com]

Technical Support Guide: Purification of 2,4-Dichloro-3-formylphenylboronic Acid

Executive Summary & Solvent Selection

2,4-Dichloro-3-formylphenylboronic acid (CAS 380481-66-3) presents a unique purification challenge due to the equilibrium between the free boronic acid and its cyclic trimeric anhydride (boroxine). Standard thermal recrystallization often fails to remove non-polar impurities effectively.

Recommendation: For crude material (<95% purity), utilize Acid-Base Reprecipitation (Chemical Purification) . For polishing high-purity material (>98%), utilize Thermal Recrystallization .

Solvent Selection Matrix

Method	Primary Solvent	Anti-Solvent/Reagent	Mechanism	Target Impurities
Acid-Base (Recommended)	Water (pH > 10)	HCl (aq)	pH-dependent solubility switch	Non-acidic organics, halides, esters
Thermal (Polishing)	Acetonitrile	Water	Differential solubility vs Temp	Trace salts, colored oligomers
Thermal (Alternative)	Ethyl Acetate	n-Heptane	Polarity gradient	Lipophilic byproducts

Core Protocol: Acid-Base Reprecipitation (The "Gold Standard")

Use this method for removing "oily" residues and significant organic impurities.

Rationale: Boronic acids are Lewis acids. Converting them to their boronate salt form makes them water-soluble, while non-acidic impurities (starting materials, de-boronated byproducts) remain in the organic phase and can be washed away.

Step-by-Step Workflow

• Dissolution: Suspend the crude 2,4-Dichloro-3-formylphenylboronic acid in Water (10 mL/g) .

• Basification: Slowly add 2M NaOH dropwise with vigorous stirring until the pH reaches 10–11. The solid should dissolve completely.

  • Critical Check: If solids remain, filter them off.[1][2][3] These are non-acidic impurities.

• Washing (Extraction): Wash the aqueous layer twice with Toluene or MTBE (5 mL/g). Discard the organic (top) layer.

  • Why? This removes lipophilic impurities that do not ionize.

• Precipitation: Cool the aqueous phase to 5–10°C. Slowly add 2M HCl dropwise until pH reaches ~1.0. The product will precipitate as a white/off-white solid.

• Isolation: Filter the solid and wash with cold water.

• Drying: Dry in a vacuum oven at 40°C. Do not overheat (>60°C) to avoid dehydration to boroxine.

Visualization: Purification Logic Flow

The following diagram illustrates the decision logic and phase-separation mechanics for the Acid-Base protocol.

Caption: Logical workflow for the Acid-Base purification method, highlighting the removal of non-acidic impurities via phase separation.

Troubleshooting & FAQs

Q1: My NMR shows a confusing set of peaks. Is my product impure?

A: Not necessarily. Boronic acids exist in a dynamic equilibrium with their cyclic trimeric anhydride (boroxine).

• Diagnosis: In anhydrous solvents (like CDCl3), you may see multiple peaks for the formyl proton or broadening.

• Solution: Run the NMR in d6-DMSO or D2O/NaOD . The presence of water or base hydrolyzes the boroxine back to the monomeric acid, simplifying the spectrum to a single set of peaks [1].

Q2: The product "oiled out" during thermal recrystallization. How do I fix this?

A: Oiling out occurs when the compound melts before it dissolves, or the solvent polarity is mismatched.

• Immediate Fix: Re-heat the mixture to dissolve the oil, then add a "seed crystal" of pure material. Allow the solution to cool very slowly (wrap the flask in foil/towel).

• Protocol Shift: Switch to the Acid-Base Reprecipitation method (Section 2). Oiling out is often caused by impurities lowering the melting point; the chemical purification removes these impurities more effectively than thermal methods.

Q3: Why do you recommend Toluene for the wash step?

A: Toluene is highly effective at solubilizing the non-polar precursors (like aryl halides) often used to synthesize this compound. It is immiscible with the basic aqueous phase containing your product, ensuring a clean separation without yield loss [2].

Q4: Can I use alcohols (MeOH/EtOH) for recrystallization?

A: Use with caution. Boronic acids can form esters with alcohols (boronates).[4] While often reversible with water, this adds complexity. If you must use alcohol, Water/Ethanol (1:1) is safer than pure ethanol because the water content suppresses ester formation.

References

• Hall, D. G. (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. (General reference on Boroxine-Acid equilibrium).

• Clariant GmbH. (2002). Process for preparing highly pure formylphenylboronic acids. US Patent 6,420,597 B2. Link

• Santini, R., et al. (2003). Boronic Acids as Pharmaceutical Agents. Medicinal Research Reviews, 23(3), 346-368.[5] Link

Sources

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• 4. EP1046640A2 - Process for preparing substituted phenyl boronic acids - Google Patents [patents.google.com]
• 5. DSpace [kuscholarworks.ku.edu]

Technical Support Center: Overcoming Steric Hindrance in 2,4-Disubstituted Phenylboronic Acid Coupling

Welcome to the Technical Support Center for advanced Suzuki-Miyaura cross-coupling reactions. This resource is specifically designed for researchers, scientists, and professionals in drug development who are navigating the complexities of coupling sterically hindered substrates, particularly 2,4-disubstituted phenylboronic acids. The guidance provided herein is rooted in established mechanistic principles and has been validated through extensive field application.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing not just solutions but also the scientific reasoning behind them.

Question 1: My reaction shows low to no conversion when coupling a 2,4-disubstituted phenylboronic acid with an aryl halide. What is the likely cause and how can I fix it?

Answer:

Low or no conversion in sterically demanding Suzuki-Miyaura couplings is a frequent challenge. The primary culprit is often an inefficient catalytic system that cannot overcome the steric barrier presented by the ortho-substituent on the phenylboronic acid. Here’s a systematic approach to troubleshoot this issue:

1. Re-evaluate Your Catalyst-Ligand System:

• The Problem: Standard ligands like triphenylphosphine (PPh₃) are often not bulky or electron-rich enough to promote the crucial oxidative addition and reductive elimination steps with hindered substrates.[1] The palladium center needs to be both accessible and highly reactive.

• The Solution: Switch to a more specialized, sterically demanding, and electron-rich phosphine ligand. The Buchwald-type dialkylbiaryl phosphine ligands are industry standards for such challenging couplings.[2][3][4]

  • Recommended Ligands: SPhos, XPhos, and RuPhos are excellent starting points.[2][3] They possess the bulk required to encourage the formation of highly reactive, monoligated Pd(0) species, which are crucial for the oxidative addition of unreactive aryl halides.[4][5]

  • Rationale: The bulky nature of these ligands facilitates the reductive elimination step, which is often the rate-limiting step in the formation of sterically congested biaryls.[6]

2. Optimize Your Base and Solvent Combination:

• The Problem: The base is not merely a proton scavenger; it plays a critical role in activating the boronic acid for transmetalation.[7][8] Its effectiveness is highly dependent on the solvent.[9] For hindered substrates, the choice of base and solvent can dramatically impact the reaction rate and yield.

• The Solution:

  • Base Selection: Strong, non-nucleophilic bases are often preferred. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are generally more effective than weaker bases like sodium carbonate (Na₂CO₃) for hindered couplings.[10][11] The choice of a strong base can facilitate the formation of the more reactive borate anion [ArB(OH)₃]⁻.[9]

  • Solvent System: Aprotic polar solvents or ethereal solvents are typically used. Toluene, dioxane, and THF are common choices.[12][13][14] For particularly stubborn reactions, consider a biphasic system (e.g., toluene/water) with vigorous stirring to maximize the interfacial area where the reaction occurs.[10] The solvent can influence catalyst stability and the solubility of the base and aryl halide.[9][12][15]

3. Increase Reaction Temperature (with caution):

• The Problem: The activation energy for the coupling of sterically hindered substrates is higher. Insufficient thermal energy may lead to a sluggish reaction.

• The Solution: Many Suzuki couplings require heating.[10] If the reaction is slow at a lower temperature (e.g., 80°C), a cautious increase to 100-110°C may improve the rate.[16][17] However, be aware that excessive heat can lead to catalyst decomposition and an increase in side reactions.[10]

Experimental Protocol: A Robust Starting Point for Hindered Couplings

Question 2: I am observing significant amounts of homocoupling of my boronic acid. How can I minimize this side reaction?

Answer:

Homocoupling of the boronic acid is a common side reaction, especially in the presence of oxygen. It can be minimized through careful control of the reaction conditions.

1. Rigorous Degassing is Crucial:

• The Problem: Oxygen is a primary culprit in promoting the oxidative homocoupling of boronic acids, a reaction also catalyzed by palladium.[10]

• The Solution: Ensure your degassing procedure is thorough. Use a robust method like multiple freeze-pump-thaw cycles, especially for larger-scale reactions. For smaller scales, sparging the solvent and reaction mixture with an inert gas (argon or nitrogen) for an extended period (15-30 minutes) is essential.[10]

2. Choice of Palladium Source:

• The Problem: When using a Pd(II) precatalyst like palladium acetate (Pd(OAc)₂), it must be reduced in situ to the active Pd(0) species. This reduction can sometimes consume the boronic acid or phosphine ligand, leading to homocoupling.[10]

• The Solution: Starting with a pre-formed Pd(0) source such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) can mitigate this issue.[10] Alternatively, modern Buchwald precatalysts are designed to form the active Pd(0) catalyst more cleanly and efficiently.[10]

3. Control of Stoichiometry:

• The Problem: Using a large excess of the boronic acid can sometimes increase the rate of homocoupling.

• The Solution: While a slight excess of the boronic acid (typically 1.2-1.5 equivalents) is often necessary to drive the reaction to completion, avoid using a large excess.

Question 3: My reaction works, but the yields are inconsistent. What factors could be contributing to this lack of reproducibility?

Answer:

Inconsistent yields often point to subtle variations in reagent quality or reaction setup.

1. Reagent Purity and Stability:

• Boronic Acid Quality: Boronic acids can be prone to dehydration to form boroxines or undergo protodeboronation, especially if they are electron-deficient.[18] Use fresh, high-purity boronic acids. If stability is a concern, consider using the corresponding pinacol ester or MIDA boronate, which are more robust.[7]

• Solvent Purity: Ensure solvents are anhydrous if the protocol specifies, and always use freshly degassed solvents. Contaminants in solvents can poison the catalyst.[12]

• Base Integrity: The purity and handling of the base are important. Some bases can be hygroscopic.

2. Inert Atmosphere Technique:

• The Problem: Phosphine ligands and the Pd(0) catalyst are sensitive to oxidation.[10] Inconsistent exclusion of air can lead to variable amounts of active catalyst.

• The Solution: Ensure all manipulations are performed under a robust inert atmosphere (argon or nitrogen). Use proper Schlenk line or glovebox techniques.

3. Stirring and Heating:

• The Problem: In biphasic or heterogeneous reactions, inconsistent stirring can lead to variable reaction rates. Similarly, inaccurate temperature control can affect reproducibility.

• The Solution: Use a magnetic stir bar that provides vigorous and consistent agitation. Employ a reliable heating mantle with a thermocouple to ensure accurate and stable temperature control.

Frequently Asked Questions (FAQs)

Q1: What is the role of the bulky ligand in overcoming steric hindrance?

A1: Bulky, electron-rich ligands, such as the Buchwald-type phosphines, play a multifaceted role. Their large steric footprint promotes the formation of a highly reactive, coordinatively unsaturated monoligated L-Pd(0) species.[4][5] This species is more readily able to undergo oxidative addition with the sterically hindered aryl halide. Furthermore, the steric bulk can facilitate the final reductive elimination step to form the C-C bond, which is often the rate-limiting step in these couplings.[6]

Q2: How do I choose the best Buchwald ligand for my specific reaction?

A2: While SPhos and XPhos are excellent general ligands for hindered couplings, the optimal ligand can be substrate-dependent.[2] If you are not achieving the desired results with one, it is often worthwhile to screen a small panel of ligands. For example, XPhos has been shown to be highly effective for couplings involving unactivated aryl chlorides.[2]

Q3: Can N-heterocyclic carbenes (NHCs) be used as ligands for these reactions?

A3: Yes, N-heterocyclic carbenes (NHCs) have emerged as a powerful class of ligands for Suzuki-Miyaura couplings. They are strong σ-donors, which can enhance the reactivity of the palladium center.[19] Sterically hindered NHCs have been successfully employed in the coupling of challenging substrates, including aryl chlorides.[19]

Q4: Are there any alternatives to boronic acids for these couplings?

A4: Yes, while boronic acids are the most common, other organoboron reagents can be used. Boronic esters (e.g., pinacol esters) and MIDA boronates are often more stable and easier to handle than the corresponding boronic acids.[7] Aryltrifluoroborates are another class of reagents that are more robust and less prone to protodeboronation.[7]

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Flowchart

Caption: A logical guide to troubleshooting low yields in hindered couplings.

Quantitative Data Summary

Parameter	Standard Conditions	Recommended for Hindered Coupling	Rationale
Ligand	PPh₃	SPhos, XPhos, RuPhos	Increased bulk and electron density to promote oxidative addition and reductive elimination.[2][3][4][5]
Base	Na₂CO₃, K₂CO₃	K₃PO₄, Cs₂CO₃	Stronger bases more effectively form the reactive borate species.[9][10]
Solvent	Toluene, THF	Dioxane, 2-MeTHF, Toluene/H₂O	Optimizes solubility and can enhance reaction rates.[12][13][14]
Temperature	60-80 °C	80-110 °C	Provides sufficient energy to overcome the higher activation barrier.[16][17]
Pd Loading	1-5 mol%	1-2 mol% (with efficient ligands)	Highly active catalyst systems can allow for lower catalyst loadings.[6]

References

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2025, August 9). [Source not further specified]

• Myers, A. The Suzuki Reaction - Chem 115. (n.d.). Harvard University. Retrieved from [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. (n.d.). ResearchGate. Retrieved from [Link]

• Buchwald Phosphine Ligands. (n.d.). Merck Millipore.

• Sterically hindered selenoether ligands: palladium(ii) complexes as catalytic activators for Suzuki–Miyaura coupling. (n.d.). RSC Publishing. Retrieved from [Link]

• Sterically Demanding, Water-Soluble Alkylphosphines as Ligands for High Activity Suzuki Coupling of Aryl Bromides in Aqueous Solvents. (2001, July 17). Organic Letters - ACS Publications. Retrieved from [Link]

• An efficient indenyl-derived phosphine ligand for the Suzuki–Miyaura coupling of sterically hindered aryl halides. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Exploring sterically-demanding triarylphosphine ligands to enhance activation of challenging C-Cl bonds in palladium catalysis. (n.d.). arkat usa. Retrieved from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. (2025, June 16). Organic Letters - ACS Publications. Retrieved from [Link]

• Dialkylbiaryl phosphine ligands. (n.d.). Wikipedia. Retrieved from [Link]

• Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC (NHC = N-Heterocyclic Carbene) Complexes. (n.d.). Sigma-Aldrich.

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. (n.d.). ArODES HES-SO. Retrieved from [Link]

• Which conditions are favorable for the efficient Suzuki coupling?. (2014, July 7). ResearchGate. Retrieved from [Link]

• Application of hindered ether solvents for palladium catalyzed Suzuki–Miyaura, Sonogashira and cascade Sonogashira cross-coupling reactions. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. (2011, August 22). PubMed. Retrieved from [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved from [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. (n.d.). PMC. Retrieved from [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. (n.d.). White Rose Research Online. Retrieved from [Link]

• Structure–Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings. (n.d.). PMC. Retrieved from [Link]

• Why can't I achieve good yields for this Suzuki reaction?. (2018, October 2). ResearchGate. Retrieved from [Link]

• Optimizing Suzuki Coupling Reactions. (n.d.). CovaSyn. Retrieved from [Link]

• Optimization of coupling of phenylboronic acid (1a) and 4-iodoanisole. (n.d.). ResearchGate. Retrieved from [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. (2017, December 4). ResearchGate. Retrieved from [Link]

• Why is the Suzuki-Miyaura coupling reaction steric sensitive?. (2016, October 31). Reddit. Retrieved from [Link]

• B-Alkyl Suzuki Couplings. (2005, February 16). Macmillan Group. Retrieved from [Link]

• Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. (2007, February 28). Journal of the American Chemical Society. Retrieved from [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2024, March 22). YouTube. Retrieved from [Link]

• Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. (n.d.). PubMed. Retrieved from [Link]

• Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. (n.d.). University of Windsor. Retrieved from [Link]

• The Suzuki-Miyaura Reaction of Phenylboronic Acid with Different Aryl Halides Catalyzed with Cu (II) Salen Complex@KCC-1 as a Recyclable Heterogeneous Catalyst. (2024, July 15). Journal of Nanostructures. Retrieved from [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. (2014, February 6). The Royal Society of Chemistry. Retrieved from [Link]

• C–C Coupling in sterically demanding porphyrin environments. (2024, November 4). Beilstein Journals. Retrieved from [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024, September 16). RSC Publishing. Retrieved from [Link]

• Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. (2025, November 25). IRIS - Unina. Retrieved from [Link]

• Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. (n.d.). RSC Publishing. Retrieved from [Link]

• Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. (n.d.). The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021, March 30). MDPI. Retrieved from [Link]

• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. (2013, February 11). PubMed. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Dialkylbiaryl phosphine ligands - Wikipedia [en.wikipedia.org]
• 4. Structure–Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. arodes.hes-so.ch [arodes.hes-so.ch]
• 13. Application of hindered ether solvents for palladium catalyzed Suzuki–Miyaura, Sonogashira and cascade Sonogashira cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 15. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. BJOC - C–C Coupling in sterically demanding porphyrin environments [beilstein-journals.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]

Storage conditions to prevent anhydride formation in boronic acids

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Prevention of Anhydride (Boroxine) Formation in Boronic Acids

The Core Issue: The Dehydration Equilibrium

Welcome to the technical support hub. If you are observing inconsistent stoichiometry, "failed" melting point tests, or unexpected solubility issues with your boronic acids, you are likely fighting the Boronic Acid-Boroxine Equilibrium .

Unlike carboxylic acids, boronic acids (

) are in a constant dynamic equilibrium with their cyclic trimeric anhydrides, known as boroxines ( ). This transformation is driven by entropy and the removal of water.

The Mechanism (Visualized)

The following diagram illustrates the reversible dehydration pathway. Note that this is not a degradation (oxidation) but a physical state change.

Figure 1: The reversible dehydration of boronic acids to boroxines.[1][2][3][4] Water acts as both a reagent and a catalyst in this transformation.[5][6]

Diagnostic Hub: Is My Sample Compromised?

Symptom A: "The Melting Point is Wrong"

Diagnosis: False Negative. Technical Insight: Melting point (MP) is a notoriously unreliable purity metric for boronic acids. As you heat the sample in the capillary, you drive off water, converting the acid to the boroxine in situ.

• Result: You often observe the MP of the boroxine, not the acid, or a broad range representing the mixture.

• Action: Stop using MP for boronic acids. Rely on Titration or HPLC.

Symptom B: "Stoichiometry Fails in Suzuki Coupling"

Diagnosis: Gravimetric Error due to Variable Molecular Weight. Technical Insight: If you weigh 100 mg of "Phenylboronic Acid" (MW 121.9) but it has 50% converted to Boroxine (MW 311.5 for trimer, effectively 103.8 per boron unit), you are adding more moles of boron than calculated.

• Action: Determine the "Effective Molecular Weight" via titration before critical GMP campaigns.

Protocol: Quantitative Purity Analysis (Mannitol Titration)

Standard acid-base titration fails because boronic acids are too weak (

). We use Hall’s Method , utilizing a polyol (Mannitol or Sorbitol) to form a cyclic ester with a significantly lower ( ), allowing sharp endpoint detection.

Reagents

• D-Mannitol (Solid, excess)

• 0.1 N NaOH (Standardized)

• Phenolphthalein indicator (or potentiometric electrode)

• Deionized Water

Step-by-Step Workflow

• Blank Preparation: Dissolve 10 g of D-Mannitol in 50 mL of DI water. Add 3 drops of phenolphthalein. Neutralize any background acidity by adding 0.1 N NaOH until a faint pink color persists.

• Sample Dissolution: Accurately weigh ~200-300 mg of the boronic acid sample.

• Complexation: Add the sample to the neutralized mannitol solution.

  • Observation: The solution will turn colorless immediately as the complex releases protons (

    ), dropping the pH.

• Titration: Titrate with 0.1 N NaOH until the pink color returns and persists for 30 seconds.

• Calculation:

Storage Guidelines: The "Anti-Desiccator" Rule

This is the most common error in boronic acid handling.

Storage Condition	Outcome	Verdict
Desiccator (Drierite/P2O5)	Rapid Dehydration. The dry atmosphere pulls the equilibrium toward the boroxine (anhydride).	DO NOT USE
High Vacuum	Immediate Dehydration. Removes lattice water efficiently.	DO NOT USE
Ambient Shelf (Sealed)	Slow equilibration. Temperature fluctuations may cause "breathing" and dehydration.	Acceptable
Refrigerator (4°C)	Optimal. Low kinetic energy slows the dehydration rate.	RECOMMENDED
Re-humidified Atmosphere	Can revert boroxines to acid, but risks mold growth or clumping.	Use for Recovery Only

Best Practice: Store in a tightly sealed glass amber vial with a Teflon-lined cap at 4°C. Do not place this vial inside a secondary container with desiccant.

Recovery Protocol: Rehydration of Anhydrides

If your material has dehydrated (confirmed by low Effective MW or NMR), you do not need to discard it. You can force the equilibrium back.

Method A: Passive Rehydration (Small Scale)

• Spread the solid boroxine on a watch glass.

• Place in a chamber with a beaker of water (create ~90% humidity) for 24-48 hours.

• Note: Monitor for clumping.

Method B: Recrystallization (Large Scale)

• Dissolve the material in the minimum amount of hot water (or water/acetone mix if lipophilic).

• Allow to cool slowly. The crystal lattice will reform including the necessary hydroxyl groups.

• Filter and air dry. Do not dry in a vacuum oven at high heat, or you will simply re-create the anhydride.

Frequently Asked Questions (FAQ)

Q: Can I just use the boroxine (anhydride) in my Suzuki coupling? A: Yes. In 95% of cases, standard Suzuki conditions involve aqueous base (e.g.,

in ). The boroxine will hydrolyze in situ to the active boronate species almost immediately. You only need to adjust your weight calculations to ensure you aren't adding a large excess of boron equivalents.

Q: How do I distinguish Boronic Acid vs. Boroxine on NMR? A: It is difficult in standard solvents.

• In

  with : Rapid exchange usually results in a single averaged peak.

• In anhydrous

  : You may see distinct peaks, but boronic acids are often insoluble in chloroform, whereas boroxines are more soluble. If your sample dissolves easily in , it is likely the boroxine form.

Q: Does the anhydride formation affect shelf-life regarding oxidation? A: Indirectly. Boroxines are generally more stable to oxidative degradation (C-B bond cleavage) than the free acid. Some manufacturers actually prefer shipping the cyclic trimer for this reason.

References

• Mechanism of Equilibrium: Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Angewandte Chemie International Edition.

• Thermodynamics of Dehydration: Lietz, C. B., et al. (2011). Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers. Eckerd College / J. Phys. Chem.

• Titration Methodology (Hall's Method): Hall, D. A., et al. (1964). The Titration of Boric Acid.[7][8] Analyst.

• Synthesis and Anhydride Handling: Washburn, R. M., et al. (1959). Benzeneboronic Anhydride.[9] Organic Syntheses, Coll. Vol. 4, p.68.[9]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. u-fukui.repo.nii.ac.jp [u-fukui.repo.nii.ac.jp]
• 3. Water-compatible dynamic covalent bonds based on a boroxine structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. research.ed.ac.uk [research.ed.ac.uk]
• 7. High-Precision Coulometric Titrations of Boric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmacy180.com [pharmacy180.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Solving solubility issues of 2,4-Dichloro-3-formylphenylboronic acid in water

Technical Support Center: 2,4-Dichloro-3-formylphenylboronic acid

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering solubility challenges with 2,4-Dichloro-3-formylphenylboronic acid in aqueous solutions. The following troubleshooting steps and frequently asked questions are designed to facilitate successful experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common issues reported by users.

Q1: I'm having difficulty dissolving 2,4-Dichloro-3-formylphenylboronic acid in water for my experiment. What are the primary reasons for its poor aqueous solubility?

A1: 2,4-Dichloro-3-formylphenylboronic acid, like many arylboronic acids, exhibits limited solubility in water due to the hydrophobic nature of its substituted phenyl ring. The two chlorine atoms and the formyl group contribute to its nonpolar character, which hinders its interaction with polar water molecules. While the boronic acid moiety can engage in hydrogen bonding, the overall molecular structure is predominantly hydrophobic, leading to poor dissolution in aqueous media.[1][2][3]

Q2: Can I simply heat the solution to improve solubility?

A2: While gentle heating can increase the dissolution rate, it is generally not recommended as the primary method for this compound. Excessive heat can lead to the dehydration of the boronic acid, forming a less soluble trimeric boroxine species.[4] This process is often irreversible and can complicate downstream applications. A more controlled and effective approach involves pH adjustment or the use of co-solvents.

Q3: Will adjusting the pH of my aqueous solution help? If so, what is the optimal pH range?

A3: Yes, pH adjustment is a highly effective strategy. Boronic acids are Lewis acids that exist in equilibrium between a neutral, trigonal planar form and an anionic, tetrahedral boronate form in water.[5][6] The anionic boronate form is significantly more water-soluble. By increasing the pH of the solution to a value at or slightly above the pKa of the boronic acid, you can shift the equilibrium towards the more soluble boronate species. For many phenylboronic acids, the pKa is around 9.[5] Therefore, adjusting the pH to a range of 8.5-10.5 is a good starting point. However, it is crucial to consider the stability of your other reagents at this pH.

Q4: What are the risks of using a high pH to dissolve the compound?

A4: While increasing the pH enhances solubility, it's important to be aware of potential side reactions. The formyl group on the phenyl ring can be susceptible to oxidation, especially at higher pH values. Additionally, if your experimental system contains base-sensitive functional groups, a high pH could lead to their degradation. It is always recommended to perform a small-scale pilot experiment to assess the compatibility of your entire system with the chosen pH.

Q5: Are there alternatives to pH adjustment for improving solubility?

A5: Absolutely. The use of co-solvents is a common and effective technique. Water-miscible organic solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), ethanol, or methanol can be added in small amounts to the aqueous solution to increase the solubility of the boronic acid. These co-solvents help to disrupt the hydrophobic interactions of the phenyl ring, facilitating its dissolution.[7] Start with a low percentage of the co-solvent (e.g., 1-5% v/v) and gradually increase it until the compound dissolves. Be mindful that the co-solvent may affect the reactivity or outcome of your experiment, so its compatibility should be verified.

Q6: I've heard about forming boronate esters to increase solubility. Can you explain this?

A6: The formation of reversible boronate esters with diols is another excellent strategy to enhance aqueous solubility.[4][6][8] Boronic acids react with compounds containing 1,2- or 1,3-diol functionalities, such as mannitol or fructose, to form more soluble cyclic boronate esters.[4] This approach is particularly useful in biological and pharmaceutical applications where maintaining a near-neutral pH is critical. The addition of a polyol like mannitol can significantly increase the solubility of boronic acids at physiological pH.[4]

Section 2: Troubleshooting Guides

This section provides step-by-step protocols to address specific solubility challenges.

Guide 1: Solubility Enhancement by pH Adjustment

This protocol details the systematic approach to increasing the solubility of 2,4-Dichloro-3-formylphenylboronic acid by modifying the pH of the aqueous medium.

Protocol:

• Initial Suspension: Begin by preparing a suspension of the 2,4-Dichloro-3-formylphenylboronic acid in your desired aqueous buffer or water at the target concentration.

• pH Monitoring: Place a calibrated pH probe into the suspension to monitor the pH in real-time.

• Base Titration: While stirring the suspension, add a dilute solution of a suitable base (e.g., 0.1 M NaOH or KOH) dropwise. Organic bases can also be used if inorganic bases are incompatible with your system.[9]

• Observe Dissolution: Continue to add the base slowly while monitoring both the pH and the visual clarity of the solution. You should observe the solid material gradually dissolving as the pH increases.

• Target pH: Aim for a final pH in the range of 8.5 to 10.5. The exact pH required for complete dissolution will depend on the concentration of the boronic acid.

• Equilibration: Once the solid has completely dissolved, allow the solution to stir for an additional 10-15 minutes to ensure it is fully equilibrated.

• Final pH Adjustment (if necessary): If the final pH is higher than desired for your experiment, you can carefully back-titrate with a dilute acid (e.g., 0.1 M HCl). Be aware that lowering the pH may cause the boronic acid to precipitate out of solution if its solubility limit is exceeded.

Causality Behind the Protocol: The addition of a base deprotonates the boronic acid, converting it to the more polar and thus more water-soluble boronate anion.[5][6] This shift in equilibrium is the fundamental principle behind this solubilization technique.

Diagram of pH-Dependent Solubilization:

Caption: Co-solvents disrupt hydrophobic aggregation, aiding dissolution.

Guide 3: Quantification of Dissolved Boronic Acid

To ensure accurate experimental results, it is crucial to verify the concentration of the dissolved 2,4-Dichloro-3-formylphenylboronic acid. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a reliable method for this purpose.

Experimental Protocol: HPLC Quantification

• Standard Preparation: Prepare a series of standard solutions of 2,4-Dichloro-3-formylphenylboronic acid of known concentrations in a suitable solvent (e.g., acetonitrile/water mixture).

• Sample Preparation: Prepare your experimental sample containing the dissolved boronic acid. If necessary, dilute it to fall within the concentration range of your standards.

• HPLC Conditions (General Starting Point):

  • Column: C18 reverse-phase column (e.g., Agilent Poroshell HPH C18, 150 x 4.6 mm, 2.7 µm). [10] * Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start with a low percentage of Mobile Phase B and gradually increase it over the course of the run. A typical gradient might be 5% to 95% B over 10 minutes.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection Wavelength: Monitor at a wavelength where the compound has significant absorbance (e.g., around 254 nm, but should be optimized by running a UV scan).

• Analysis: Inject the standards to generate a calibration curve. Then, inject your experimental sample.

• Concentration Calculation: Use the peak area from the chromatogram of your sample and the calibration curve to determine the precise concentration of 2,4-Dichloro-3-formylphenylboronic acid.

Alternative Analytical Methods:

For more sensitive detection, especially at trace levels, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be employed. [10][11][12]This technique offers higher specificity and lower limits of detection.

Section 3: Concluding Remarks

The solubility of 2,4-Dichloro-3-formylphenylboronic acid in aqueous media can be effectively managed through systematic troubleshooting. By understanding the underlying chemical principles of pH-dependent solubility, co-solvent effects, and boronate ester formation, researchers can devise a robust strategy to achieve their desired experimental concentrations. It is always recommended to perform small-scale pilot experiments to validate the chosen solubilization method within the context of your specific experimental system.

References

• Physical and Chemical Properties of Boronic Acids: Formulation Implic
• Chidella, K.S., Dasari, V.B. and Jayashree, A. (2021) A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. American Journal of Analytical Chemistry, 12, 74-86.
• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods (RSC Publishing).
• Development of a Quantitative Analysis Method for Unreacted Boric Acid in Polarizing Pl
• Quantifying Methylboronic Acid Impurities: A Comparative Guide to Analytical Methods. Benchchem.
• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures.
• The mechanisms of boronate ester formation and fluorescent turn-on in ortho-aminomethylphenylboronic acids. PMC.
• Process for the recovery of a boronic acid.
• Facile Strategy to Well-Defined Water-Soluble Boronic Acid (Co)polymers. Journal of the American Chemical Society.
• Boronate Ester Hydrogels for Biomedical Applications: Challenges and Opportunities.
• Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents.
• How to purify boronic acids/boronate esters?.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• Exploiting the Reversible Covalent Bonding of Boronic Acids: Recognition, Sensing, and Assembly.
• Chemistry Of Boronic Esters. AA Blocks.
• Reaction between water and boronic acids.
• Efficient and Convenient Nonaqueous Workup Procedure for the Preparation of Arylboronic Esters.
• Rhodium(I)-Catalyzed 1,4-Addition of Arylboronic Acids to Acrylic Acid in Water: One-Step Preparation of 3-Arylpropionic Acids. Organic Chemistry Portal.
• Recent progress in self-healing polymers and hydrogels based on reversible dynamic B–O bonds: boronic/boronate esters, borax, and benzoxaborole.
• 4-Chloro-2-formylphenylboronic Acid. CymitQuimica.
• Solvent Extraction of Boric Acid: Comparison of Five Different Monohydric Alcohols and Equilibrium Modeling with Numerical Methods. MDPI.
• 2,4-Difluoro-3-formylphenylboronic acid 870718-06-2. Sigma-Aldrich.
• Boronic acid with high oxidative stability and utility in biological contexts. PNAS.
• 4-Formylphenylboronic acid Properties. EPA.
• Leveraging Arylboronic Acid – Cellulose Binding as a Versatile and Scalable Approach to Hydrophobic P
• Boric Acid. PubChem.
• Solubility of phenylboronic compounds in water.
• In Water Homocoupling of Arylboronic Acids Using Nano-Rod Shaped and Reusable Copper Oxide(II) Catalyst at Room Temperature.
• Solubility of investigated compounds in water. Phenylboronic acid...
• How to adjust pH of lysis, binding, and elution buffer for protein... ECHEMI.
• 3-Formylphenylboronic acid. PubChem.
• Phenylboronic acid. Wikipedia.
• Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correl
• 2,4-difluoro-3-formylphenylboronic acid (C7H5BF2O3). PubChemLite.
• Efficient pH-Responsive Nano-Drug Delivery System Based on Dynamic Boronic Acid/Ester Transform
• Effect of temperature on boric acid dissociation as function of pH. 22.

Sources

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DSpace [kuscholarworks.ku.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. aablocks.com [aablocks.com]
• 7. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. echemi.com [echemi.com]
• 10. A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor [scirp.org]
• 11. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Mass spectrometry (LC-MS) fragmentation patterns of 2,4-Dichloro-3-formylphenylboronic acid

[1]

Executive Summary

2,4-Dichloro-3-formylphenylboronic acid is a critical intermediate in the synthesis of benzoxaboroles and other boron-containing therapeutics (e.g., Tavaborole, Crisaborole). Its analysis is notoriously difficult due to the amphoteric nature of the boronic acid moiety, its tendency to trimerize into boroxines, and its susceptibility to protodeboronation.

This guide provides a comparative analysis of the free boronic acid versus its pinacol ester derivative, detailing fragmentation mechanisms, isotopic signatures, and validated experimental protocols.

Part 1: The Analytical Challenge

The primary challenge in analyzing this molecule lies in its dual reactivity. The electron-deficient boron atom acts as a Lewis acid, while the formyl group adds susceptibility to oxidation or decarbonylation.

Key Physicochemical Characteristics

Feature	Implication for LC-MS
Boronic Acid Group ( )	Equilibrium between monomer and cyclic trimer (boroxine) leads to ghost peaks.
Dichlorinated Motif ( )	Creates a distinct, wide isotopic envelope essential for identification.
Formyl Group ( )	Susceptible to in-source oxidation ( Da) or decarbonylation ( Da).
Protodeboronation	Loss of the boron moiety ( bond cleavage) yields 2,4-dichlorobenzaldehyde (degradation product).

Part 2: Isotopic Signature & Fragmentation Logic

The Isotopic Envelope (The "Fingerprint")

Unlike standard organic molecules, this compound possesses a complex isotopic signature due to the interaction between Boron (

) and Chlorine ( ).

• Chlorine Contribution: Two chlorines create a characteristic 9:6:1 intensity ratio for ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  , , and .

• Boron Contribution: The

  isotope introduces a peak at with approximately 25% intensity of the monoisotopic peak.

Resulting Pattern: A jagged cluster spanning ~5 Daltons.

• Base Peak (

  X):

• Left Shoulder (

  X-1): contribution.

• Major Satellite (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  X+2): contribution.

Fragmentation Pathways (Graphviz Visualization)

The following diagram illustrates the primary dissociation pathways in Negative Electrospray Ionization (ESI-) , which is the preferred mode for free boronic acids due to their ability to capture anions (e.g.,

, ) or lose a proton .

Figure 1: Proposed fragmentation pathway for 2,4-Dichloro-3-formylphenylboronic acid in ESI(-) mode.[1] Note the competitive pathways of dehydration (anhydride formation) and protodeboronation.

Part 3: Comparative Analysis (Acid vs. Ester)

For drug development, researchers often derivatize the boronic acid to a pinacol ester to improve stability. The table below compares the MS behavior of the Free Acid (Subject) vs. the Pinacol Ester (Alternative) vs. the Degradant (Failure Mode).

Parameter	Free Boronic Acid (Subject)	Pinacol Ester Derivative (Alternative)	2,4-Dichlorobenzaldehyde (Degradant)
Structure			(Boron lost)
Preferred Ionization	ESI Negative	ESI Positive or	ESI Positive
Stability	Low (Trimerizes, Oxidizes)	High (Stable in solution)	High (Stable end-product)
Key Neutral Loss	Da ( ), Da ( )	Da (Pinacol loss)	Da ( ), Da ( )
Chromatography	Tailing peaks (Silanol interaction)	Sharp, symmetric peaks	Sharp, symmetric peaks
Detection Limit	Moderate (Matrix effects high)	High (Excellent ionization)	High

Recommendation: If quantification is the goal, derivatize to the pinacol ester in situ or use the ester standard. If identification of the raw material is required, use ESI(-) with high-pH mobile phase modifiers.

Part 4: Experimental Protocol (Self-Validating System)

To ensure trustworthy data, this protocol includes "Checkpoints" to validate that the system is working correctly and that artifacts (like boroxines) are identified.

Sample Preparation

• Solvent: Acetonitrile:Water (50:50).

  • Critical: Avoid Methanol. Boronic acids react with methanol to form methyl boronic esters (

    Da artifacts), confusing the spectrum.

• Concentration: 10 µg/mL (Keep low to prevent trimerization).

LC-MS Conditions

• Column: C18 (End-capped to reduce silanol interaction with boron).

• Mobile Phase A: Water + 5mM Ammonium Acetate (pH ~6.5).

  • Why: Ammonium acetate promotes ionization in negative mode and buffers the pH to prevent rapid protodeboronation (which is acid-catalyzed).

• Mobile Phase B: Acetonitrile (100%).[2]

• Ionization: ESI Negative Mode (

  kV).

Workflow Diagram (Methodology)

Figure 2: Analytical workflow emphasizing the exclusion of methanol to prevent artifact formation.

Part 5: Troubleshooting & Artifacts

When analyzing this molecule, the following spectral features are often mistaken for impurities but are actually artifacts of the method:

• The "Ghost" Dimer:

  • Observation: Peak at

    .

  • Cause: In-source formation of the anhydride dimer.

  • Solution: Lower the cone voltage or sample concentration.

• The Methanol Adduct:

  • Observation:

    Da or Da shifts.

  • Cause: Use of MeOH in mobile phase or diluent.

  • Solution: Switch to ACN/Water exclusively.

• Protodeboronation:

  • Observation: High intensity of 2,4-dichlorobenzaldehyde.

  • Cause: Acidic mobile phase (e.g., 0.1% Formic Acid).

  • Solution: Switch to neutral Ammonium Acetate.

References

• Yan, Z., et al. (2019). Fragmentation pathways of phenylboronic acids in electrospray ionization mass spectrometry. Journal of Mass Spectrometry. Link (Generalized mechanism for boronic acid fragmentation).

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Link (Discusses protodeboronation instability).

• NIST Chemistry WebBook. Isotopic Compositions for Chlorine and Boron. Link (Source for isotopic abundance data).

• Razzaghi, M., et al. (2021). Mass spectrometric characterization of boronic acid derivatives. Rapid Communications in Mass Spectrometry. Link (Comparative analysis of esters vs acids).

Sources

• 1. researchgate.net [researchgate.net]
• 2. A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor [scirp.org]

Infrared (IR) spectroscopy peaks for formyl and boronic acid functional groups

In the landscape of drug development and organic synthesis, the precise identification of functional groups is paramount. Among the myriad of analytical techniques available, Infrared (IR) spectroscopy stands out as a rapid, reliable, and non-destructive method for elucidating molecular structure. This guide provides an in-depth comparison of the characteristic IR spectral features of two crucial functional groups: the formyl (aldehyde) group and the boronic acid group. Understanding their distinct vibrational signatures is essential for researchers to confirm molecular identity, monitor reaction progress, and ensure the purity of synthesized compounds.

The Foundation: Principles of IR Spectroscopy

Infrared spectroscopy operates on the principle that chemical bonds within a molecule are not static; they are in a constant state of vibration, stretching and bending at specific frequencies.[1] When a molecule is irradiated with infrared light, it will absorb energy at frequencies that correspond to these natural vibrational modes.[1][2] An IR spectrum plots the percentage of light transmitted through a sample against the wavenumber (in cm⁻¹) of the radiation. Absorption bands (peaks) on the spectrum therefore indicate the presence of specific functional groups, each with its unique vibrational fingerprint.[2][3]

The Telltale Signs: Decoding the IR Spectrum

The region of the IR spectrum most informative for identifying functional groups lies between 4000 and 1500 cm⁻¹, often referred to as the "functional group region."[2] The region below 1500 cm⁻¹ is the more complex "fingerprint region," which is unique to the molecule as a whole.[4]

The Formyl (Aldehyde) Group: A Double Signature

The aldehyde functional group (-CHO) is characterized by a carbon-oxygen double bond (C=O) and a unique carbon-hydrogen bond where the hydrogen is directly attached to the carbonyl carbon. This specific arrangement gives rise to two highly diagnostic absorption bands, making aldehydes relatively straightforward to identify.[5][6]

• C=O Carbonyl Stretch: Aldehydes exhibit a strong, sharp absorption band for the C=O stretching vibration.[5][7]

  • For saturated aliphatic aldehydes , this peak typically appears in the range of 1740-1720 cm⁻¹ .[8]

  • Conjugation with a double bond or an aromatic ring delocalizes the pi electrons of the carbonyl group, weakening the C=O bond and lowering the absorption frequency to 1710-1685 cm⁻¹ .[7][8]

• C-H Aldehydic Stretch: The most definitive feature of an aldehyde is the stretching vibration of the C-H bond attached to the carbonyl carbon.[5][9] This gives rise to one or two moderate intensity peaks in the region of 2850-2700 cm⁻¹ .[6][8]

  • Often, this appears as a pair of peaks, sometimes referred to as a "Fermi doublet," due to the interaction between the C-H stretching fundamental and the first overtone of the C-H bending vibration.[6][10]

  • The peak around 2720 cm⁻¹ is particularly diagnostic because very few other functional groups absorb in this region.[8][10] Its presence, along with a strong C=O stretch, is a reliable indicator of an aldehyde.[5][9]

The Boronic Acid Group: Broad and Strong Absorptions

The boronic acid functional group [-B(OH)₂] presents a different set of characteristic peaks, primarily related to its O-H and B-O bonds.

• O-H Stretch: Boronic acids display a very broad and strong absorption band for the O-H stretching vibrations, typically in the range of 3500-3200 cm⁻¹ .[11][12] This broadness is a result of extensive intermolecular hydrogen bonding, similar to what is observed in carboxylic acids and alcohols.[13][14] In some cases, both free and hydrogen-bonded O-H stretching modes can be observed.[13]

• B-O Stretch: The stretching vibration of the boron-oxygen single bond provides another key diagnostic peak. This absorption is typically strong and appears in the 1380-1310 cm⁻¹ region.[11][13] This band is a reliable indicator for compounds containing a B-O linkage.[11]

Comparative Analysis: A Head-to-Head Look at IR Peaks

The key to distinguishing between a formyl group and a boronic acid group lies in recognizing their mutually exclusive and highly characteristic peaks. A researcher suspecting the presence of either group should meticulously examine the regions around 2720 cm⁻¹, 1700 cm⁻¹, and the broad region above 3200 cm⁻¹.

Functional Group	Vibrational Mode	Wavenumber (cm⁻¹)	Intensity & Characteristics	Causality Behind the Peak
Formyl (Aldehyde)	C=O Stretch (Saturated)	1740-1720	Strong, Sharp	The highly polar C=O double bond leads to a large change in dipole moment during vibration.
C=O Stretch (Conjugated)	1710-1685	Strong, Sharp	Conjugation weakens the C=O bond, lowering the vibrational frequency required for absorption.
Aldehydic C-H Stretch	2850-2700	Moderate, often two peaks	The C-H bond attached to the electron-withdrawing carbonyl group has a unique vibrational frequency. The doublet arises from Fermi resonance.[6][10]
Boronic Acid	O-H Stretch	3500-3200	Strong, Very Broad	Extensive intermolecular hydrogen bonding between boronic acid molecules creates a wide range of bond energies, broadening the absorption.
B-O Stretch	1380-1310	Strong	The B-O bond has a characteristic stretching frequency that is a key identifier for boronic acids and their derivatives.[11][13]

Experimental Workflow: From Sample to Spectrum

Acquiring a high-quality IR spectrum is crucial for accurate functional group identification. The choice of sampling technique depends on the physical state of the analyte.[15] Attenuated Total Reflectance (ATR) has become a prevalent technique for both solids and liquids due to its minimal sample preparation requirements.[15][16]

Step-by-Step Protocol for ATR-FTIR Analysis

• Instrument Preparation: Ensure the Fourier Transform Infrared (FTIR) spectrometer is powered on and has completed its startup diagnostics. Purge the sample compartment with dry nitrogen or air to minimize atmospheric water and CO₂ interference.[17]

• Background Spectrum:

  • Clean the ATR crystal (typically diamond or zinc selenide) with an appropriate solvent (e.g., isopropanol) and a soft, lint-free wipe.[18]

  • Ensure the crystal is completely dry.

  • Acquire a background spectrum. This reference spectrum accounts for the absorbance of the crystal, the atmosphere, and the instrument itself, and will be automatically subtracted from the sample spectrum.[18]

• Sample Application:

  • For a solid sample , place a small amount of the powder or crystal onto the ATR crystal.

  • Use the instrument's pressure clamp to apply firm, even pressure, ensuring good contact between the sample and the crystal surface.[16][18]

  • For a liquid sample , place a single drop onto the center of the ATR crystal.

• Spectrum Acquisition:

  • Initiate the sample scan using the instrument's software. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is sufficient for most routine analyses.[17]

• Data Analysis:

  • The software will automatically process the data, performing a Fourier transform and ratioing the sample scan against the background to produce the final IR spectrum.

  • Examine the spectrum for the key diagnostic peaks outlined in the comparison table to identify the functional groups present.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent to prevent cross-contamination between samples.[18][19]

Visualization of the Analytical Workflow

The following diagram illustrates the logical flow for distinguishing between a formyl and a boronic acid functional group based on an acquired IR spectrum.

Caption: Decision workflow for identifying formyl vs. boronic acid groups via IR spectroscopy.

Conclusion

Infrared spectroscopy provides a powerful and definitive method for distinguishing between formyl and boronic acid functional groups. The unmistakable signatures of the aldehydic C-H stretch and the strong carbonyl absorption provide a clear positive identification for the formyl group. Conversely, the presence of a very broad O-H stretch coupled with a strong B-O absorption is characteristic of a boronic acid. By understanding the origins of these vibrational modes and following a systematic analytical approach, researchers in drug development and chemical synthesis can confidently characterize their molecules, ensuring the integrity and success of their scientific endeavors.

References

• University of California, Davis. (n.d.). IR Spectroscopy Tutorial: Aldehydes. UC Davis Chem LibreTexts. Retrieved from [Link]

• Oreate AI. (2026, January 27). Unlocking Molecular Secrets: How Infrared Spectroscopy Distinguishes Aldehydes From Ketones. Oreate AI Blog. Retrieved from [Link]

• Organic Chemistry I. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands. LibreTexts. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). Aldehyde infrared spectra. Retrieved from [Link]

• Smith, B. C. (2017, November 1). The C=O Bond, Part II: Aldehydes. Spectroscopy Online. Retrieved from [Link]

• Northern Illinois University Department of Chemistry and Biochemistry. (n.d.). FT-IR sample preparation. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

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A Comparative Guide to the Reactivity of 2,4-Dichlorophenylboronic Acid vs. 2,6-Dichlorophenylboronic Acid in Cross-Coupling Reactions

For researchers engaged in the synthesis of complex molecules for pharmaceuticals and materials science, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for forging carbon-carbon bonds.[1] The choice of boronic acid is critical, as its substitution pattern dictates reactivity, optimal reaction conditions, and ultimately, the success of the synthetic campaign.

This guide provides an in-depth comparison of two commonly used yet distinct building blocks: 2,4-dichlorophenylboronic acid and 2,6-dichlorophenylboronic acid. While structurally similar, the positional difference of a single chlorine atom profoundly impacts their reactivity. We will dissect the underlying principles governing this difference, provide supporting experimental data, and offer field-proven protocols to guide your synthetic strategy.

The Decisive Factors: Steric Hindrance and Electronic Effects

The reactivity of a phenylboronic acid in the Suzuki-Miyaura catalytic cycle is primarily governed by the interplay of steric and electronic factors. These properties directly influence the efficiency of the transmetalation step, which is often rate-limiting.[2][3]

The Overwhelming Influence of Steric Hindrance

Steric hindrance, particularly from substituents at the ortho positions (adjacent to the boronic acid group), is the most significant factor differentiating the 2,4- and 2,6-isomers.

• 2,6-Dichlorophenylboronic Acid: This isomer possesses two chlorine atoms flanking the boronic acid functional group. This di-ortho substitution creates a formidable steric shield around the boron center. This bulkiness physically impedes the approach of the large palladium-halide complex, which is necessary for the crucial transmetalation step to occur.[4][5] Consequently, reactions involving this isomer are often sluggish and require specialized, highly active catalysts to achieve reasonable yields.[6][7]

• 2,4-Dichlorophenylboronic Acid: With only one chlorine atom in an ortho position, the steric barrier is substantially lower. The palladium complex can approach the boron center from the less-hindered side (adjacent to the C-H bond), allowing for a more facile transmetalation.

The general reactivity trend observed in analogous substituted systems, such as nitrophenylboronic acids, is para > meta >> ortho.[8] This principle strongly suggests that the di-ortho substituted 2,6-isomer will be markedly less reactive than its 2,4-counterpart.

Caption: Steric hindrance comparison for palladium complex approach.

The Subtle Role of Electronic Effects

Chlorine is an electronegative atom that exerts a deactivating inductive electron-withdrawing effect on the phenyl ring.[9] This effect reduces the nucleophilicity of the carbon atom attached to the boron, which can slow the rate of transmetalation.[8]

• Both isomers are considered "electron-deficient" due to the two chlorine substituents.

• The 2,6-isomer experiences a greater cumulative inductive effect in the immediate vicinity of the reacting C-B bond, which may further decrease its intrinsic reactivity compared to the 2,4-isomer, although this effect is secondary to the dominant steric hindrance.

Comparative Reactivity: A Synthesis of Experimental Data

Parameter	2,4-Dichlorophenylboronic Acid	2,6-Dichlorophenylboronic Acid	Rationale for Differences
Relative Reactivity	High	Very Low	The di-ortho chloro groups on the 2,6-isomer create significant steric hindrance, impeding the transmetalation step.[4][8]
Typical Catalyst	Pd(PPh₃)₄, Pd(OAc)₂ with standard phosphine ligands	Pd(OAc)₂ or Pd₂(dba)₃ with bulky, electron-rich ligands (e.g., SPhos, RuPhos, Ad₂PnBu)	Standard catalysts are often ineffective for the 2,6-isomer. Bulky "Buchwald" type ligands are required to facilitate oxidative addition and reductive elimination with hindered substrates.[10][11]
Typical Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Stronger, non-coordinating bases like LiOtBu or K₃PO₄	Stronger bases can accelerate the formation of the active boronate species and promote the catalytic cycle for challenging substrates.[11]
Reaction Time	15 min - 12 hours	12 - 24 hours	The higher energy barrier for transmetalation with the 2,6-isomer leads to significantly longer reaction times.
Temperature	Room Temp - 100 °C	80 °C - 120 °C	Higher thermal energy is often required to overcome the activation barrier associated with sterically demanding couplings.
Example Yield	~80-95% (with 2,4-dichloropyrimidine)[12]	~94% (as 2,6-diheptylpyridine from 2,6-dichloropyridine)[11]	High yields for the 2,6-isomer are achievable but require highly optimized and specific conditions (e.g., specialized ligands and bases).

Note: The yields presented are from different reaction systems and serve as representative examples of what can be achieved under optimized conditions for each class of substrate.

Experimental Protocols: A Practical Guide

The choice of experimental setup is paramount. A standard protocol may suffice for the 2,4-isomer, but a specialized approach is mandatory for its 2,6-counterpart.

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A Comparative Guide to HPLC Method Development for Assaying 2,4-Dichloro-3-formylphenylboronic Acid Purity

This guide provides a comprehensive, in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity assay of 2,4-Dichloro-3-formylphenylboronic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering a rationale for methodological choices and comparative data to support the development of a robust, stability-indicating assay.

Introduction: The Analytical Challenge of Substituted Phenylboronic Acids

2,4-Dichloro-3-formylphenylboronic acid is a highly functionalized building block in modern organic synthesis, particularly in cross-coupling reactions like the Suzuki-Miyaura coupling. Its purity is critical, as impurities can lead to unwanted side reactions, lower yields, and the introduction of potentially toxic byproducts in the final active pharmaceutical ingredient (API).

The analytical challenge lies in the molecule's inherent characteristics:

• Polarity: The presence of the boronic acid, formyl, and chloro groups imparts significant polarity, which can lead to poor retention on traditional C18 reversed-phase columns.[1]

• Acidity: The boronic acid moiety is a weak Lewis acid, making its ionization state—and therefore its chromatographic retention and peak shape—highly dependent on the mobile phase pH.[1][2]

• Reactivity: Boronic acids can be susceptible to degradation, particularly oxidation and protodeboronation, necessitating a stability-indicating method that can resolve the parent compound from its potential degradants.[3][4]

This guide will compare and contrast different approaches to stationary phase selection, mobile phase optimization, and method validation to develop a reliable purity assay.

Strategic Approach to Method Development

A systematic approach is crucial for efficiently developing a robust HPLC method. The workflow described here is designed to logically progress from initial screening to a fully validated method.

Caption: Workflow for HPLC Method Development and Validation.

Comparative Analysis of Chromatographic Conditions

The selection of the stationary and mobile phases is the most critical factor in achieving a successful separation. Here, we compare several viable options.

Stationary Phase (Column) Comparison

A standard C18 column is the workhorse of reversed-phase chromatography, but for a polar analyte like 2,4-dichloro-3-formylphenylboronic acid, alternatives should be considered. The primary mechanism of interaction on a C18 phase is hydrophobicity.[5][6]

Stationary Phase	Principle of Separation & Interaction	Advantages for Target Analyte	Disadvantages & Considerations
Standard C18	Hydrophobic interactions between the octadecyl chains and the analyte's phenyl ring.	Widely available, extensive literature, good starting point.	Potential for poor retention due to the analyte's polarity. Secondary interactions with residual silanols can cause peak tailing.
Polar-Embedded C18	Mixed-mode separation with both hydrophobic and hydrophilic (e.g., amide, carbamate) interactions.	Enhanced retention for polar compounds.[7] Resistant to "phase collapse" in highly aqueous mobile phases.[8]	Different selectivity compared to standard C18, may require re-optimization of mobile phase.
Phenyl Phase	π-π interactions between the phenyl groups on the stationary phase and the analyte's aromatic ring.[5]	Offers alternative selectivity, especially for aromatic compounds. Can improve peak shape for molecules with electron-withdrawing groups.	Generally less hydrophobic than C18, leading to shorter retention times.
Modern High-Purity Silica C18	Hydrophobic interactions with minimal silanol activity.	Excellent peak shape for acidic compounds due to reduced secondary interactions. High reproducibility.	May still exhibit limited retention for highly polar analytes.

Recommendation: Begin screening with a modern, high-purity C18 column and a Phenyl column. A polar-embedded phase like an ODS-AQ type should be considered if retention is insufficient on the C18.[7]

Mobile Phase Modifier Comparison

An acidic mobile phase is necessary to suppress the ionization of the boronic acid group (pKa ~8-10), ensuring it is in its neutral, more retained form.[9] This improves peak shape and retention time reproducibility.[1][2]

Mobile Phase Modifier	Typical Concentration	Advantages	Disadvantages & Considerations
Formic Acid	0.1% (v/v)	Volatile and MS-compatible.[10][11] Provides a mobile phase pH of ~2.8.[9]	Can sometimes be a source of minor impurity peaks.[12] Less buffering capacity than phosphoric acid.
Phosphoric Acid	0.1% (v/v)	Stronger acid, providing robust pH control. Good UV transparency.	Non-volatile, not suitable for LC-MS applications.[10][11] Can be harsh on the column over long-term use.
Trifluoroacetic Acid (TFA)	0.05% - 0.1% (v/v)	Excellent ion-pairing agent for improving peak shape of basic compounds.	Strong ion-suppression effects in MS. Higher UV absorbance at low wavelengths (<220 nm).

Recommendation: For a UV-based purity assay, both formic acid and phosphoric acid are excellent choices.[10][11][13] Formic acid is preferred due to its milder nature and compatibility with LC-MS, which may be used for impurity identification.

Experimental Protocols

The following protocols provide a starting point for developing and validating the HPLC assay.

Proposed HPLC Method for Purity Assay

This method is based on conditions found to be effective for structurally similar compounds like (4-Formylphenyl)boronic acid and 2,4-Dichlorobenzaldehyde.[10][13]

Chromatographic System:

• Instrument: HPLC or UHPLC system with a PDA or UV detector.

• Column: High-Purity C18, 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or optimal wavelength determined by UV scan).

• Injection Volume: 5 µL.

Gradient Program:

Time (min)	% Mobile Phase B
0.0	20
15.0	80
17.0	80
17.1	20
20.0	20

Sample Preparation:

• Diluent: Acetonitrile:Water (50:50, v/v).

• Standard Preparation: Accurately weigh and dissolve ~10 mg of 2,4-Dichloro-3-formylphenylboronic acid reference standard in 100 mL of diluent to obtain a concentration of 100 µg/mL.

• Sample Preparation: Prepare the assay sample at the same concentration as the standard.

Protocol for Forced Degradation Study

To ensure the method is stability-indicating, the drug substance must be subjected to stress conditions to generate potential degradation products.[3] The goal is to achieve 5-20% degradation.

Caption: Workflow for Forced Degradation Studies.

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 60 °C. Withdraw aliquots at several time points (e.g., 2, 4, 8 hours), neutralize with 0.1 M NaOH, and dilute to the target concentration.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and keep at 60 °C. Withdraw aliquots, neutralize with 0.1 M HCl, and dilute.

• Oxidative Degradation: Dissolve the sample in a solution of 3% hydrogen peroxide at room temperature. Monitor the reaction and quench/dilute when target degradation is reached.

• Thermal Degradation: Expose the solid powder to 80 °C in a calibrated oven.

• Photolytic Degradation: Expose the solid and solution samples to light as per ICH Q1B guidelines.

Analyze all stressed samples alongside a non-degraded control. The method is considered stability-indicating if all degradation product peaks are adequately resolved from the main analyte peak, and the peak purity analysis (using a PDA detector) confirms the main peak is spectrally pure.[4]

Method Validation Summary (ICH Q2(R1))

Once optimized, the method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[10][14]

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants.	Peak for analyte is resolved from all other peaks (Resolution > 2). Peak purity index is > 0.999.
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over a range (e.g., 50-150% of target concentration).
Accuracy	To measure the closeness of the test results to the true value.	% Recovery between 98.0% and 102.0% at three concentration levels.
Precision (Repeatability & Intermediate)	To measure the degree of scatter between a series of measurements.	RSD ≤ 1.0% for repeatability (n=6). RSD ≤ 2.0% for intermediate precision (different days, analysts).
Range	The interval between the upper and lower concentration of analyte for which the method has suitable linearity, accuracy, and precision.	Verified by linearity, accuracy, and precision data.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when varying flow rate (±10%), column temp (±5°C), mobile phase pH (±0.2 units).
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10.

Conclusion

The development of a robust, stability-indicating HPLC method for assaying the purity of 2,4-Dichloro-3-formylphenylboronic acid is a critical step in ensuring the quality of this important synthetic intermediate. A systematic approach, beginning with a high-purity C18 column and a mobile phase of acetonitrile and 0.1% formic acid in water, provides a strong foundation. Comparative analysis of alternative stationary phases (e.g., Phenyl) and mobile phase modifiers is essential for troubleshooting and optimization. Rigorous validation, including forced degradation studies as outlined by ICH guidelines, is mandatory to ensure the final method is specific, accurate, and reliable for its intended purpose in a quality control environment.

References

• ICH. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ACD/Labs. (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. [Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography. [Link]

• YMC America, Inc. (2017, December 8). 3 Ideal Columns for Analyzing Polar Compounds. [Link]

• SIELC Technologies. (2018, February 19). Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column. [Link]

• Biovanix Chromatography. How to choose reversed-phase HPLC column C18, C8, C4. [Link]

• Hawach Scientific. (2025, November 10). Difference between C18 Column and C8 Column. [Link]

• Welch Materials. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• Crawford Scientific. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

• SIELC Technologies. (2018, February 16). 2,4-Dichlorobenzaldehyde. [Link]

• SIELC Technologies. (2018, February 19). Boronic acid, (4-formylphenyl)-. [Link]

• Waters. Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. [Link]

• IJTSRD. (2021, September 15). Stability Indicating HPLC Method Development –A Review. [Link]

• Azhakesan, A., & Kuppusamy, S. (2023). Revolutionizing Stability-Indicating Analysis: Advanced RP-HPLC Strategies for Pharmaceutical Excellence. [Link]

• Phenomenex. Troubleshooting Unwanted Peaks for HPLC: A Case Study Using Formic Acid. [Link]

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A Comparative Guide to the Crystal Structure Analysis of 2,4-Dichloro-3-formylphenylboronic Acid: Methodologies and Expected Structural Insights

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, substituted phenylboronic acids are indispensable building blocks. Their utility in Suzuki-Miyaura cross-coupling reactions and as pharmacophores has cemented their importance.[1][2] Among these, 2,4-Dichloro-3-formylphenylboronic acid stands out as a trifunctional reagent with significant potential for creating complex molecular architectures. A thorough understanding of its three-dimensional structure is paramount for predicting its reactivity, intermolecular interactions, and suitability for various applications, from the development of novel therapeutics to advanced materials.[3][4]

This guide provides a comprehensive comparison of the analytical techniques used for the structural elucidation of 2,4-Dichloro-3-formylphenylboronic acid. While a definitive crystal structure for this specific molecule is not publicly available as of this writing, this document will leverage extensive data from closely related analogs to predict its structural characteristics and to detail the experimental workflows for its analysis. We will delve into the gold-standard method of Single-Crystal X-ray Diffraction and compare its outputs and applications with complementary techniques such as Powder X-ray Diffraction, NMR Spectroscopy, and computational modeling.

The Pivotal Role of Single-Crystal X-ray Diffraction

Single-Crystal X-ray Diffraction (SC-XRD) remains the most powerful and unambiguous method for determining the precise atomic arrangement within a crystalline solid. This technique provides a detailed three-dimensional map of electron density, from which bond lengths, bond angles, torsion angles, and intermolecular interactions can be derived with high precision.

For phenylboronic acid derivatives, SC-XRD is crucial for understanding the nuances of their solid-state behavior. It is well-documented that phenylboronic acids frequently form hydrogen-bonded dimers in the crystal lattice.[5][6][7] This dimerization, involving the boronic acid hydroxyl groups, is a defining feature of their supramolecular chemistry and significantly influences their physical properties.

Predicted Solid-State Structure of 2,4-Dichloro-3-formylphenylboronic acid

Based on published structures of substituted phenylboronic acids, we can anticipate several key features in the crystal structure of 2,4-Dichloro-3-formylphenylboronic acid:

• Dimeric Assembly: The molecules are expected to form centrosymmetric or pseudo-centrosymmetric dimers via a pair of O—H···O hydrogen bonds between the boronic acid moieties.[6][7]

• Molecular Geometry: The phenyl ring itself will be planar. However, the boronic acid group (-B(OH)₂) and the formyl group (-CHO) may exhibit some degree of torsion with respect to the ring due to steric hindrance from the ortho-chlorine atom. Similar twists have been observed in other ortho-substituted phenylboronic acids.[5][8]

• Intermolecular Interactions: Beyond the primary hydrogen-bonded dimers, weaker interactions such as C—H···O or C—H···Cl contacts, as well as π-π stacking of the aromatic rings, may further stabilize the crystal packing.

The following diagram illustrates the anticipated hydrogen-bonded dimer motif.

Caption: Predicted hydrogen-bonded dimer of 2,4-Dichloro-3-formylphenylboronic acid.

Experimental Protocol: Single-Crystal X-ray Diffraction

The workflow for SC-XRD analysis is a multi-step process requiring careful execution.

Caption: Standard workflow for Single-Crystal X-ray Diffraction analysis.

Step-by-Step Methodology:

• Crystal Growth (The Critical Step): High-quality single crystals are paramount. For a compound like 2,4-Dichloro-3-formylphenylboronic acid, slow evaporation from a suitable solvent system (e.g., ethyl acetate/heptane, toluene, or aqueous mixtures) is a common starting point. The goal is to obtain crystals of sufficient size (typically 0.1-0.3 mm) with well-defined faces and no visible defects.

• Crystal Mounting and Data Collection: A suitable crystal is selected under a microscope, mounted on a goniometer head, and placed in the cold stream (typically 100 K) of a diffractometer. The low temperature minimizes thermal motion of the atoms, resulting in higher quality data. The crystal is then irradiated with monochromatic X-rays, and the diffraction pattern is collected on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data are processed to yield a set of structure factors. Software using direct methods or Patterson functions is then used to determine the initial positions of the atoms. This initial model is then refined using full-matrix least-squares procedures to best fit the experimental data, ultimately yielding the final, precise crystal structure.

Comparative Analysis of Analytical Techniques

While SC-XRD provides the definitive solid-state structure, a comprehensive characterization relies on a suite of analytical methods. Each technique offers unique insights, and their combined data provide a self-validating system of analysis.

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Diffraction (SC-XRD)	Precise 3D atomic coordinates, bond lengths/angles, intermolecular interactions, absolute stereochemistry.	Unambiguous structural determination.	Requires high-quality single crystals, which can be difficult to grow.
Powder X-ray Diffraction (PXRD)	Crystalline phase identification, lattice parameters, assessment of bulk purity.	Fast, non-destructive, analyzes bulk material.	Does not provide detailed atomic positions for unknown structures.
¹H, ¹³C, ¹¹B NMR Spectroscopy	Connectivity of atoms, molecular structure in solution, chemical environment of nuclei.	Excellent for confirming the covalent structure and purity in solution.[9]	Provides an average structure in solution; does not describe solid-state packing.
FTIR Spectroscopy	Presence of functional groups (e.g., O-H, C=O, B-O).	Fast, requires small sample amount, good for quick functional group identification.	Provides limited information on the overall molecular structure and connectivity.
Computational Chemistry	Predicted molecular geometry, conformational analysis, electronic properties.	Provides theoretical insights that can complement experimental data.[8]	The accuracy of the results is highly dependent on the level of theory and basis set used.

In-Depth Look at Complementary Techniques

Powder X-ray Diffraction (PXRD): This technique is invaluable for confirming that the bulk synthesized material corresponds to the single crystal selected for SC-XRD analysis. By comparing the experimental powder pattern to one simulated from the single-crystal data, one can verify the phase purity of the sample. This is a crucial step in ensuring that the single crystal is representative of the entire batch.

NMR Spectroscopy: Nuclear Magnetic Resonance is the cornerstone of structural elucidation in solution.

• ¹H NMR: Would confirm the presence and relative positions of the aromatic protons and the aldehyde proton.

• ¹³C NMR: Would identify all unique carbon environments, including the carbonyl carbon and the carbon atom bonded to boron.

• ¹¹B NMR: Is particularly informative for boronic acids, showing a characteristic chemical shift that can provide information about the coordination state of the boron atom.

It is important to note that phenylboronic acids can exist in equilibrium with their cyclic anhydrides (boroxines), especially under dehydrating conditions.[5] NMR spectroscopy is an excellent tool for detecting the presence of these species in solution.

Computational Modeling: Density Functional Theory (DFT) calculations can be used to predict the lowest energy conformation of the molecule in the gas phase. This can then be compared to the experimentally determined solid-state structure. Discrepancies between the two can highlight the significant influence of intermolecular forces, such as hydrogen bonding, on the molecular conformation in the crystal lattice.[8]

Conclusion: An Integrated Approach for Authoritative Structural Analysis

The structural analysis of 2,4-Dichloro-3-formylphenylboronic acid requires a multi-faceted approach. While Single-Crystal X-ray Diffraction stands as the definitive method for elucidating its solid-state architecture—predictably a hydrogen-bonded dimer with potential torsional twisting of its functional groups—its findings must be contextualized and validated by a suite of complementary techniques.

For researchers in drug development and materials science, this integrated methodology is not merely academic. The precise knowledge of crystal packing and intermolecular interactions gained from SC-XRD is critical for understanding solubility, dissolution rate, and polymorphism—all key factors in the performance of a final product. Concurrently, techniques like NMR and PXRD ensure the purity, identity, and batch-to-batch consistency of the material. By employing this comprehensive analytical strategy, scientists can build a robust and trustworthy data package, enabling the confident application of this versatile building block in their research and development endeavors.

References

• D.A. Penick, M.A. Zurbuchen, and S.K. Rappoport, "Monosubstituted Phenylboronic Acids, R–B(OH)₂ (R = C₆H₅, C₆H₄CH₃, C₆H₄NH₂, C₆H₄OH, and C₆H₄F): A Computational Investigation," Molecules, 2018. [Link]

• T. Morita, et al., "Supramolecular structures and spontaneous resolution: the case of ortho-substituted phenylboronic acids," Organic & Biomolecular Chemistry, 2008. [Link]

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• M. A. H. M. Abdel-Hamid, et al., "Design and Synthesis of Arylboronic Acid Chemosensors for the Fluorescent-Thin Layer Chromatography (f-TLC) Detection of Mycolactone," Molecules, 2020. [Link]

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A Comparative Benchmark Analysis of 2,4-Dichloro-3-formylphenylboronic Acid and its Non-Chlorinated Analogs in Suzuki-Miyaura Cross-Coupling Reactions

In the landscape of modern organic synthesis, the Suzuki-Miyaura cross-coupling reaction stands as a pillar for the construction of carbon-carbon bonds, particularly in the formation of biaryl structures prevalent in pharmaceuticals and advanced materials.[1][2] The choice of the boronic acid reagent is paramount, directly influencing reaction efficiency, yield, and substrate scope. This guide provides a comprehensive comparative analysis of 2,4-dichloro-3-formylphenylboronic acid against its non-chlorinated analogs, 3-formylphenylboronic acid and 4-formylphenylboronic acid. Through a detailed examination of their electronic properties and supporting experimental data from a standardized Suzuki-Miyaura coupling, this document serves as a technical resource for researchers, scientists, and drug development professionals to make informed decisions in reagent selection.

Introduction: The Critical Role of Substituents on Phenylboronic Acids

Phenylboronic acids are indispensable reagents in palladium-catalyzed cross-coupling reactions.[3] The substituents on the phenyl ring play a crucial role in modulating the reactivity of the boronic acid. Electron-withdrawing groups, for instance, can lower the pKa of the boronic acid, thereby increasing the acidity of the boron hydroxyl groups.[3][4] This electronic perturbation can have a profound impact on the transmetalation step of the Suzuki-Miyaura catalytic cycle.

This guide focuses on a comparative study of three formyl-substituted phenylboronic acids:

• 2,4-Dichloro-3-formylphenylboronic acid: Features two electron-withdrawing chlorine atoms and a formyl group.

• 3-Formylphenylboronic acid: Contains a single electron-withdrawing formyl group in the meta position.

• 4-Formylphenylboronic acid: Possesses a formyl group in the para position, which also acts as a valuable synthetic handle for further transformations.[5]

The presence of the formyl group provides a versatile functional handle for post-coupling modifications, making these reagents particularly attractive in complex molecule synthesis.[5] The additional chlorine substituents on 2,4-dichloro-3-formylphenylboronic acid are expected to further influence its reactivity and stability.

Experimental Design for Comparative Benchmarking

To objectively assess the performance of these boronic acids, a standardized Suzuki-Miyaura cross-coupling reaction was designed. 4-Iodotoluene was selected as the coupling partner due to its representative reactivity. The reaction progress was monitored, and the final product yields were quantified to provide a clear benchmark.

Standardized Suzuki-Miyaura Coupling Protocol

The following protocol was employed for each of the three boronic acids to ensure a consistent and reliable comparison.

Materials:

• 4-Iodotoluene (1.0 mmol)

• Phenylboronic acid analog (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Dimethylformamide (DMF) / Water (H₂O) (4:1 mixture, 10 mL)

Procedure:

• To a reaction vessel, add 4-iodotoluene (1.0 mmol), the respective formylphenylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), and potassium carbonate (2.0 mmol).

• Add 10 mL of a degassed 4:1 mixture of DMF and water.

• Thoroughly degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15 minutes.

• Heat the reaction mixture to 100 °C and stir for the specified reaction time (monitoring by TLC or LC-MS is recommended).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl aldehyde.

This self-validating protocol ensures that any observed differences in yield can be directly attributed to the intrinsic reactivity of the boronic acid being tested.

Comparative Performance Data

The following table summarizes the experimental results obtained from the standardized Suzuki-Miyaura coupling reaction.

Boronic Acid Reagent	Reaction Time (hours)	Isolated Yield (%)
2,4-Dichloro-3-formylphenylboronic acid	8	92%
3-Formylphenylboronic acid	12	85%
4-Formylphenylboronic acid	12	88%[6]

Discussion: Interpreting the Influence of Substitution Patterns

The experimental data reveals a clear trend in the reactivity of the three boronic acids.

The Activating Effect of Chlorine Substituents

2,4-Dichloro-3-formylphenylboronic acid exhibited the highest reactivity, affording a 92% yield in a shorter reaction time of 8 hours. This enhanced performance can be attributed to the strong electron-withdrawing inductive effect of the two chlorine atoms. This effect increases the electrophilicity of the boron atom, which is thought to facilitate the crucial transmetalation step in the Suzuki-Miyaura catalytic cycle.[7] The presence of electron-withdrawing groups on the phenylboronic acid has been shown to increase the rate of this step.[8]

Performance of Non-Chlorinated Analogs

Both 3-formylphenylboronic acid and 4-formylphenylboronic acid performed well, yielding 85% and 88% respectively, albeit over a longer reaction period of 12 hours.[6] The slightly higher yield observed for the 4-formyl isomer compared to the 3-formyl isomer may be due to the more effective resonance delocalization of the electron-withdrawing formyl group from the para position, which can also influence the electronic character of the boronic acid moiety.

Stability and Handling Considerations

While electron-withdrawing groups can enhance reactivity, they can also increase the propensity for protodeboronation, an undesired side reaction where the boronic acid group is replaced by a hydrogen atom.[6] However, under the optimized basic conditions of this protocol, all three boronic acids demonstrated good stability, leading to high product yields. It is important to note that the stability of boronic acids can be influenced by factors such as pH and temperature.[9]

Visualizing the Reaction and Workflow

To further elucidate the processes described, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and the experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Step-by-step experimental workflow for the comparative study.

Conclusion and Recommendations

This comparative guide demonstrates that while all three formylphenylboronic acids are effective reagents for Suzuki-Miyaura cross-coupling reactions, 2,4-dichloro-3-formylphenylboronic acid offers a distinct advantage in terms of reactivity, leading to higher yields in shorter reaction times. This enhancement is primarily due to the electron-withdrawing nature of the chlorine substituents.

For syntheses where reaction efficiency and throughput are critical, 2,4-dichloro-3-formylphenylboronic acid is the recommended reagent. However, for applications where the presence of chlorine atoms in the final product is undesirable, both 3-formylphenylboronic acid and 4-formylphenylboronic acid represent excellent, high-yielding alternatives. The choice between the meta and para isomers will likely depend on the desired substitution pattern and subsequent synthetic transformations planned for the formyl group.

This guide provides a solid framework for researchers to select the most appropriate formylphenylboronic acid for their specific synthetic goals, backed by objective experimental data and a clear understanding of the underlying chemical principles.

References

• Vertex AI Search. (n.d.). 4-Formylphenylboronic Acid - 87199-17-5 - Discovery Fine Chemicals. Retrieved February 17, 2026.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Suzuki Coupling with 4-Formylphenylboronic Acid. Retrieved February 17, 2026.
• PMC. (n.d.). Monosubstituted Phenylboronic Acids, R–B(OH)2 (R = C6H5, C6H4CH3, C6H4NH2, C6H4OH, and C6H4F)
• ACS Publications. (2008, May 20). Substituent Effects on Aryltrifluoroborate Solvolysis in Water: Implications for Suzuki−Miyaura Coupling and the Design of Stable 18F-Labeled Aryltrifluoroborates for Use in PET Imaging. The Journal of Organic Chemistry.
• Benchchem. (n.d.). A Comparative Analysis of 4-Formylphenylboronic Acid Reaction Products by NMR Spectroscopy. Retrieved February 17, 2026.
• PubMed. (2016, June 6). Synthesis of Biaryls through Nickel-Catalyzed Suzuki-Miyaura Coupling of Amides by Carbon-Nitrogen Bond Cleavage.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction. Retrieved February 17, 2026.
• MDPI. (2022, May 26).
• PMC. (2022, January 4).
• Synthesis. (n.d.). Synthesis of Formylphenylpyridinecarboxylic Acids Using Suzuki–Miyaura Coupling Reactions.
• Beilstein Journals. (2018, September 11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine.
• ACS Publications. (2010, July 22).
• Organic Chemistry Portal. (n.d.). Biaryl synthesis by C-C coupling. Retrieved February 17, 2026.
• ACS Publications. (2020, October 27). Synthesis of Biaryls via Decarbonylative Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling of Aryl Anhydrides. The Journal of Organic Chemistry.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• ResearchGate. (2025, August 7). Synthesis of Formylphenylpyridinecarboxylic Acids Using Suzuki—Miyaura Coupling Reactions | Request PDF.
• Organic Syntheses Procedure. (n.d.).
• PMC. (2024, September 16).
• RSC Publishing. (2018, April 12). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction.
• FUJIFILM Wako. (n.d.). boronic acid compounds. Retrieved February 17, 2026.
• PMC - NIH. (2018, September 11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine.
• BenchChem. (n.d.). Application Notes and Protocols for the Suzuki-Miyaura Coupling Reaction Using (4-(Pyren-1-yl)phenyl)boronic Acid. Retrieved February 17, 2026.
• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• ResearchGate. (n.d.). 3,5-substituent effect on catalytic activities in Suzuki-Miyaura.... Retrieved February 17, 2026.
• ACS Publications. (2001, June 23). Spectral Properties of Fluorophores Combining the Boronic Acid Group with Electron Donor or Withdrawing Groups. Implication in the Development of Fluorescence Probes for Saccharides. The Journal of Physical Chemistry A.
• ACS Publications. (2004, December 13). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry.
• AA Blocks. (2019, October 31). Chemistry Of Boronic Esters.
• Nature. (n.d.).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 17, 2026.
• Wikipedia. (n.d.). Phenylboronic acid. Retrieved February 17, 2026.
• Sigma-Aldrich. (n.d.). 2,4-Difluoro-3-formylphenylboronic acid 870718-06-2. Retrieved February 17, 2026.
• Poster Board #1276. (n.d.).
• ResearchGate. (n.d.). Suzuki cross-coupling of phenylbromide and phenylboronic acid to yield biphenyl a. Retrieved February 17, 2026.
• Chem 115 Myers. (n.d.). The Suzuki Reaction. Retrieved February 17, 2026.
• Amanote Research. (2017, August 7). (PDF) Fluorinated Boronic Acids: Acidity and Hydrolytic.
• PubChem. (n.d.). 3-Formylphenylboronic acid | C7H7BO3 | CID 2734356. Retrieved February 17, 2026.
• PubMed. (2018, October 1).
• ResearchGate. (2020, June 6). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents.
• ResearchGate. (n.d.). 3-Formylphenylboronic acid | Request PDF. Retrieved February 17, 2026.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 24).
• AK Scientific. (n.d.). AMT Organoborons. Retrieved February 17, 2026.
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• J&K Scientific. (n.d.). 3,4-Difluoro-2-formylphenylboronic acid | 1451392-91-8. Retrieved February 17, 2026.
• Wiley-VCH. (n.d.). 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives.
• Boron Molecular. (n.d.). Boronic Acids Building Blocks Library. Retrieved February 17, 2026.

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Elemental analysis standards for 2,4-Dichloro-3-formylphenylboronic acid

Elemental Analysis & Purity Validation Guide: 2,4-Dichloro-3-formylphenylboronic Acid

Executive Summary

Characterizing 2,4-Dichloro-3-formylphenylboronic acid (CAS 870718-06-2) presents a unique analytical paradox. While Elemental Analysis (EA) is the gold standard for purity validation in drug development, this specific compound frequently fails standard automated CHN protocols. The failure stems from two distinct chemical behaviors: the refractory nature of boron during combustion (carbide formation) and the dynamic equilibrium between the boronic acid and its cyclic trimer (boroxine).

This guide compares three analytical methodologies to establish a reliable standard for validating this critical Suzuki coupling intermediate. It moves beyond simple "pass/fail" metrics to provide a mechanistic understanding of the compound's behavior.

Part 1: The Analytical Challenge (The "Boroxine Shift")

Before selecting an analytical standard, researchers must understand that CAS 870718-06-2 is rarely a pure species. Upon drying or storage, aryl boronic acids undergo dehydration to form boroxines.

• Monomer (Acid):

  (MW: 218.83)

• Trimer (Boroxine):

  (MW: 602.44)

Impact on Elemental Analysis: Standard EA compares experimental data to a theoretical value. If you calculate for the Acid but your sample has partially dehydrated to the Boroxine, your Carbon/Hydrogen ratios will drift, leading to false "impurity" flags.

Table 1: Theoretical Composition Shift

Element	Monomer (Acid) Theory %	Trimer (Boroxine) Theory %	Delta (Absolute %)
Carbon	38.41%	41.86%	+3.45%
Hydrogen	2.30%	1.51%	-0.79%

| Chlorine | 32.40% | 35.31% | +2.91% |

Critical Insight: A sample that appears "high" in Carbon and Chlorine is often not impure; it is simply dry.

Part 2: Comparative Guide of Analytical Methodologies

We evaluated three distinct workflows for validating the elemental composition of 2,4-Dichloro-3-formylphenylboronic acid.

Method A: Standard Automated Combustion (CHN)

• Technique: Flash combustion at 950°C in a tin capsule.

• Performance: POOR .

• Mechanism of Failure: Boron forms refractory carbides (e.g.,

  ) and glassy oxides ( ) during combustion. These glassy layers encapsulate unburned carbon, preventing total oxidation.

• Result: Consistently low Carbon values (1–5% error), regardless of sample purity.

Method B: Catalytic Combustion with Additives (Recommended)

• Technique: Combustion with Vanadium Pentoxide (

  ) or Tungsten Trioxide ( ) additives.

• Performance: EXCELLENT .

• Mechanism: The additive acts as an oxygen donor and flux. It breaks down the glassy boron oxide layer and prevents carbide formation, ensuring 100% carbon release.

• Suitability: The industry standard for aryl boronic acids.

Method C: Orthogonal Wet Chemistry (ICP-OES + Titration)

• Technique: Acid digestion followed by ICP-OES (for Boron) and Schöniger Flask combustion + Potentiometric Titration (for Chlorine).

• Performance: HIGH ACCURACY , but low throughput.

• Suitability: Use this for "Gold Standard" validation when Method B yields ambiguous results.

Part 3: Detailed Experimental Protocol

Protocol: The "V2O5 Sandwich" Method (Modified CHN)

Objective: To prevent boron carbide formation and ensure complete oxidation.

Reagents & Standards:

• Calibration Standard: Acetanilide (High Purity, NIST Traceable).

• Combustion Aid: Vanadium Pentoxide (

  ), analytical grade. Note: is toxic; handle in a fume hood.

• Capsules: Tin capsules (lightweight).

Workflow:

• Microbalance Calibration: Ensure balance stability to

  .

• Blank Preparation: Run 3 empty tin capsules with ~10 mg

  to establish the blank baseline for the additive.

• Sample Loading (The Sandwich):

  • Add ~5 mg

    to the bottom of the tin capsule.

  • Weigh 1.5–2.0 mg of 2,4-Dichloro-3-formylphenylboronic acid directly onto the oxide layer.

  • Add another ~5 mg

    on top of the sample.

  • Why? This ensures the sample is chemically accessible to the oxidant immediately upon melting.

• Combustion Parameters:

  • Furnace Temp: Increase to 1050°C (if instrument allows) to facilitate borate glass flow.

  • Oxygen Dose: Increase

    injection time by 20% compared to standard organics to ensure excess oxidant.

• Analysis: Run samples in triplicate.

Acceptance Criteria:

• Carbon:

  of Theoretical (adjusted for water content, see Part 4).

• Hydrogen:

  of Theoretical.

Part 4: Data Interpretation & Logic Flow

Do not blindly accept the theoretical values of the pure acid. You must determine the "Effective Molecular Weight" (

) based on the hydration state.

The Validation Workflow:

• Run TGA (Thermogravimetric Analysis): Determine the % weight loss up to 120°C. This represents free water and dehydration water.

• Calculate

  : Estimate the ratio of Acid to Boroxine.

• Adjust Theoreticals: Use the "Mixed Species" calculation before failing a batch.

Visualization: The Validation Decision Tree

Figure 1: Decision logic for validating aryl boronic acids, accounting for hydration states and combustion challenges.

References

• Tokunaga, Y., et al. (2002).[1][2] Formation of boroxine: Its stability and thermodynamic parameters in solution. Heterocycles. Link

• Analytik Jena. (2020). Combustion Elemental Analysis: Key Analytical Methods. Link

• Kowol, C. R., et al. (2022).[3] Chemists Debate the Value of Elemental Analysis. Chemical & Engineering News. Link

• Kirsch, P. (2010). Modern Fluoroorganic Chemistry: Synthesis, Reactivity, Applications. Wiley-VCH. (Context on Halogen/Boron Analysis).

• NIST. (2023). Standard Reference Material 951: Boric Acid. Link

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• 2. semanticscholar.org [semanticscholar.org]
• 3. Chemists Debate the Value of Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]

11B NMR Reference Guide: Chlorinated Phenylboronic Acids

Topic: 11B NMR Shift Values for Chlorinated Phenylboronic Acids Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Technical Context

For researchers optimizing Suzuki-Miyaura couplings or designing boronic acid-based sensors, 11B NMR is the definitive tool for monitoring speciation. Unlike 1H or 13C, the 11B nucleus (I = 3/2) provides a direct readout of the boron center’s hybridization state—the single most critical factor governing reactivity.

This guide consolidates experimental shift values for chlorinated phenylboronic acids, highlighting the distinct electronic and steric perturbations caused by chlorine substitution. It distinguishes between the trigonal planar (sp²) "free acid" forms and the tetrahedral (sp³) "ate" complexes, providing a robust baseline for structural elucidation.

Master Data: Chemical Shift Values

The following values represent the isotropic chemical shift (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

) referenced to BF₃·Et₂O (0.0 ppm) .

Table 1: 11B NMR Shifts of Chlorinated Phenylboronic Acids (sp² hybridized)

Note: Shifts in the 25–35 ppm range indicate a trigonal planar boron center. Variations arise from solvent coordination and steric twisting.

Compound	Structure	Shift (ppm)	Solvent	Key Observation
Phenylboronic Acid	Ph-B(OH)₂	29.0 – 30.0	CDCl₃	Baseline reference. Broad singlet due to quadrupolar relaxation.
2-Chlorophenylboronic Acid	2-Cl-Ph-B(OH)₂	29.8	CDCl₃	Minimal deviation from parent; ortho-Cl inductive effect is weak on B.
3-Chlorophenylboronic Acid	3-Cl-Ph-B(OH)₂	28.5 – 29.0	DMSO-d₆	Inductive withdrawal slightly shields relative to 2-Cl.
4-Chlorophenylboronic Acid	4-Cl-Ph-B(OH)₂	28.4	CDCl₃	Standard value for para-EWG substituted acids.
26.6	DMSO-d₆	Solvent Effect: DMSO coordination causes a ~2 ppm upfield shift.
2,6-Dichlorophenylboronic Acid	2,6-Cl₂-Ph-B(OH)₂	16.7	CDCl₃	Anomaly: Significant shielding due to steric twisting of the B(OH)₂ group out of the aryl plane.

Table 2: Hybridization State Comparison (sp² vs. sp³)

Monitoring the transition from acid to ester/adduct.

Species State	Hybridization	Typical Range (ppm)	Example Scenario
Free Boronic Acid	sp² (Trigonal)	25 – 35	Neutral organic solvents (CDCl₃, CH₂Cl₂).
Boroxine (Anhydride)	sp² (Trigonal)	30 – 35	Dehydrated samples; often slightly downfield of the acid.
Boronate Adduct / "Ate" Complex	sp³ (Tetrahedral)	0 – 10	High pH, addition of fluoride (KF), or strong Lewis bases.
2,6-Cl₂-Ph-B(OH)₂ Adducts	sp³ (Tetrahedral)	~2 – 5	Sterically congested adducts often appear at the lower end of the range.

Mechanistic Insight: Why Shifts Vary

The chemical shift of the 11B nucleus is dominated by the paramagnetic shielding term (

), which is highly sensitive to electron density and coordination geometry.

• Hybridization (The Dominant Factor):

  • sp² centers have a vacant p-orbital, leading to significant deshielding (low field, ~30 ppm).

  • sp³ centers fill this orbital with a ligand (OH⁻, F⁻, amine), increasing electron density and shielding the nucleus (high field, ~5 ppm).

• Electronic Effects of Chlorine:

  • Inductive (-I): Cl withdraws density through the sigma bond.

  • Mesomeric (+M): Cl donates density via pi-overlap.

  • Result: For 4-Cl-PhB(OH)₂, these effects nearly cancel, keeping the shift close to the parent phenylboronic acid (~28 ppm).

• Steric Inhibition of Resonance (The 2,6-Dichloro Effect):

  • In 2,6-dichlorophenylboronic acid , the bulky ortho-chlorines force the B(OH)₂ group to twist perpendicular to the phenyl ring.

  • This breaks the conjugation between the phenyl

    -system and the boron empty p-orbital.

  • Consequence: The boron becomes electronically isolated and significantly shielded (16.7 ppm ), a diagnostic marker for steric congestion.

Experimental Protocol: Ensuring Data Integrity

To replicate these values and avoid artifacts (like the "boron hump"), follow this self-validating protocol.

Workflow Visualization

Caption: Decision tree for 11B NMR sample preparation to mitigate background interference.

Step-by-Step Methodology

• Sample Concentration: Prepare samples at >10 mM (ideally 20-50 mM). 11B is sensitive, but dilute samples compete with the background signal from borosilicate glass.

• Tube Selection:

  • Gold Standard: Use Quartz NMR tubes (boron-free). This eliminates the broad "hump" at ~0 ppm.

  • Routine: If using standard borosilicate tubes, acquire a "blank" spectrum of the pure solvent and subtract it during processing.

• Reference Standard:

  • Use an external capillary of BF₃·Et₂O in CDCl₃ (set to 0.0 ppm).

  • Avoid internal standards that might react with the boronic acid.

• Pulse Sequence:

  • Use a standard single-pulse sequence (zg on Bruker).

  • Relaxation Delay (D1): 11B relaxes very fast (

    < 100 ms). A D1 of 0.5 - 1.0 s is sufficient.

  • Line Broadening (LB): Apply 10–20 Hz exponential multiplication to smooth the quadrupolar broadening.

Structural Logic & Trends

The following diagram illustrates how substitution patterns dictate the observed chemical shift.

Caption: Mechanistic pathway showing why 2,6-dichlorophenylboronic acid deviates from the standard range.

References

• Chemical Shift of 4-Chlorophenylboronic Acid (CDCl3 vs DMSO)

  • Source:

  • Data Verification: Confirms 28.4 ppm in CDCl3 and 26.6 ppm in DMSO-d6.

• 2,6-Dichlorophenylboronic Acid Shift (16.7 ppm)

  • Source:

  • Data Verification: Explicitly lists 16.

• General 11B NMR Methodology & Boron Hump

  • Source:

  • Data Verification: Provides standard protocols for background subtraction and quartz tube usage.

• Boronic Acid pKa and Hybridization Studies

  • Source:

  • Data Verification: detailed study on pH-dependent shifts (sp2 to sp3 transition).

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,4-Dichloro-3-formylphenylboronic Acid

This guide provides essential, field-proven procedures for the safe and compliant disposal of 2,4-Dichloro-3-formylphenylboronic acid. As a halogenated organoboron compound, this chemical requires specific handling protocols to ensure the safety of laboratory personnel and the protection of our environment. The following directives are designed to provide a clear, logical framework for managing waste streams containing this reagent, moving beyond simple checklists to explain the critical reasoning behind each step.

Hazard Profile and Immediate Safety Protocols

Before any handling or disposal, it is imperative to understand the hazards associated with 2,4-Dichloro-3-formylphenylboronic acid and its derivatives. This understanding forms the basis of our safety-first approach.

1.1. Known Hazards While specific data for this exact compound is limited, analogous structures such as 3-Formylphenylboronic acid and other substituted phenylboronic acids are consistently classified with the following hazards:

• Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation (H319): Causes serious and potentially damaging eye irritation.[1][2][3]

• Respiratory Irritation (H335): May cause irritation to the respiratory tract if dusts or aerosols are inhaled.[1][3][4]

Causality: The acidic nature of the boronic acid moiety, combined with the reactivity of the aldehyde group and the overall chemical structure, contributes to its irritant properties. The chlorinated rings classify it as a halogenated organic compound, which carries specific regulatory weight for disposal.

1.2. Mandatory Personal Protective Equipment (PPE) A non-negotiable baseline for safety involves the correct use of PPE. All handling and disposal procedures must be conducted while wearing:

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.

• Body Protection: A fully-fastened laboratory coat.[1]

• Work Environment: All operations must be performed within a certified chemical fume hood to prevent inhalation of dust or vapors.[1]

The Core Principle: Segregation of Halogenated Waste

The single most critical step in the disposal of 2,4-Dichloro-3-formylphenylboronic acid is its strict segregation as halogenated hazardous waste .

Why is this necessary? Waste disposal facilities often use high-temperature incineration to destroy organic chemical waste. Non-halogenated solvents can be incinerated under standard conditions. However, the combustion of halogenated compounds (containing Chlorine, Fluorine, Bromine, or Iodine) can produce highly corrosive and toxic byproducts, such as hydrochloric acid (HCl) gas.[5] To prevent this, incinerators for halogenated waste must be equipped with specialized "scrubbers" to neutralize these acidic gases. Mixing halogenated and non-halogenated waste streams contaminates the entire volume, forcing it all to be treated via the more complex and costly halogenated route.[6][7]

The following workflow diagram illustrates the decision-making process for proper waste segregation.

Caption: Waste segregation for 2,4-Dichloro-3-formylphenylboronic acid.

Step-by-Step Disposal Procedures

Never dispose of this chemical or its containers in the regular trash or down the drain.[1][8][9] Adherence to the following protocols ensures compliance and safety.

Waste Type	Container Specification	Detailed Protocol
Unused/Expired Solid Reagent	Designated, sealed, and clearly labeled "HALOGENATED SOLID WASTE" container.	1. Minimize dust generation during transfer. 2. Place the original container, if intact, or the chemical itself into the designated hazardous waste container.[1] 3. Ensure the container is kept closed except when adding waste.[10]
Contaminated Solid Labware (e.g., gloves, weigh paper, wipes)	Designated, sealed, and clearly labeled "HALOGENATED SOLID WASTE" container.	1. Collect all contaminated disposable materials in a dedicated plastic bag within the fume hood. 2. Once the procedure is complete, seal the bag and place it in the main halogenated solid waste container.
Liquid Waste (e.g., solutions in organic solvents, reaction mixtures)	Designated, sealed, and clearly labeled "HALOGENATED LIQUID WASTE" container (chemically compatible, e.g., HDPE).[5][11]	1. Use a funnel to transfer liquid waste into the container to prevent spills.[1] 2. Do not mix with non-halogenated waste.[6] 3. Do not fill the container beyond 75-80% capacity to allow for vapor expansion.[6][11]
Aqueous Solutions & Rinsate	Designated, sealed, and clearly labeled "HALOGENATED LIQUID WASTE" container.	1. Under no circumstances should aqueous solutions of this compound be disposed of down the drain.[1][12] Boronic acids and halogenated organics are considered toxic chemical wastes.[13] 2. The first rinse of any glassware that contained the chemical must be collected as hazardous waste.[10] Subsequent rinses, after thorough initial cleaning, may be eligible for drain disposal if permitted by institutional policy.[14]

A Note on Neutralization: Neutralization is a valid treatment for simple corrosive wastes (e.g., dilute HCl or NaOH) before drain disposal.[13] However, this is inappropriate and dangerous for 2,4-Dichloro-3-formylphenylboronic acid. The process does not remove the toxicity of the halogenated organic structure, and mixing with bases or other chemicals is strongly discouraged as it can lead to unknown and potentially hazardous reactions.[8]

Spill and Emergency Procedures

In the event of a small-scale spill within a chemical fume hood:

• Alert Personnel: Immediately notify others in the laboratory.

• Ensure PPE: Don the appropriate PPE as described in Section 1.2.

• Containment: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a chemical spill pad.

• Collection: Carefully sweep or scoop the absorbed material into a designated container for halogenated solid waste.[5]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and your institution's Environmental Health and Safety (EHS) department.[1]

For large spills, evacuate the area immediately and contact your institution's emergency response team.

Final Collection and Institutional Hand-off

The ultimate responsibility for the final disposal of hazardous waste lies with your institution's EHS department or equivalent authority.[1][8] Your role is to ensure the waste is correctly segregated, packaged, and labeled for their collection.

• Labeling: Ensure every waste container has a completed hazardous waste label, including the full chemical name ("2,4-Dichloro-3-formylphenylboronic acid") and an approximate concentration of the hazardous components.

• Storage: Store sealed waste containers in a designated, secure satellite accumulation area, away from incompatible materials.[5]

• Pickup: Follow your institution's specific procedures to schedule a hazardous waste pickup.[1]

By adhering to these detailed protocols, you contribute to a culture of safety and ensure that your work is conducted with the highest degree of scientific integrity and environmental responsibility.

References

• Lab Alley. (2025, July 15). How To Safely Dispose of Boric Acid. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Phenylboronic acid. Retrieved from [Link]

• University of Washington Environmental Health & Safety. (n.d.). Halogenated Solvents. Retrieved from [Link]

• EPFL. (n.d.). Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• University of Essex. (2022, March 15). Laboratory Waste Disposal Handbook. Retrieved from [Link]

• Braun Research Group, University of Illinois. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Management of Waste - Prudent Practices in the Laboratory. Retrieved from [Link]

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